(R)-(-)-1-Benzyloxy-2-propanol

• CAS: 89401-28-5

Core Science & Biosynthesis

(R)-(-)-1-Benzyloxy-2-propanol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical properties of (R)-(-)-1-Benzyloxy-2-propanol, a chiral building block essential in various synthetic applications, particularly in drug development. This document summarizes key quantitative data and outlines detailed experimental protocols for their determination.

Core Physical Properties

(R)-(-)-1-Benzyloxy-2-propanol is a chiral compound with the chemical formula C₁₀H₁₄O₂.[1][2] Its structure consists of a propan-2-ol backbone with a benzyl ether substituent at the 1-position. The "(R)-(-)" designation indicates its stereochemistry, signifying that it is the R-enantiomer and is levorotatory, meaning it rotates plane-polarized light to the left.[1][3]

Quantitative Data Summary

The following table summarizes the key physical properties of (R)-(-)-1-Benzyloxy-2-propanol compiled from various sources.

Physical Property	Value	Conditions
Molecular Weight	166.22 g/mol
Density	1.027 g/mL	at 25 °C
Boiling Point	263.8 ± 15.0 °C	at 760 mmHg
Flash Point	> 109.9 °C (> 229.8 °F)
Refractive Index	1.510	at 20 °C (D-line)
Specific Rotation	-14°	at 20 °C (D-line), c = 1 in chloroform

Experimental Protocols

Accurate determination of physical properties is critical for the characterization and quality control of chemical substances. The following sections detail the methodologies for measuring the key physical properties of (R)-(-)-1-Benzyloxy-2-propanol.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[4][5] Several methods can be employed for its determination, with the Thiele tube and distillation methods being common in laboratory settings.[6][7]

Thiele Tube Method:

This micro-method is suitable for small sample volumes.[7]

• Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube, heating source (e.g., Bunsen burner or hot plate), and heat-transfer fluid (e.g., mineral oil).[5][7]

• Procedure:

  • A small amount of (R)-(-)-1-Benzyloxy-2-propanol is placed in the small test tube.

  • The capillary tube is placed in the test tube with the open end submerged in the liquid.

  • The test tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.

  • The assembly is placed in the Thiele tube containing the heat-transfer fluid.

  • The side arm of the Thiele tube is gently heated, causing the fluid to circulate and heat the sample uniformly.[5]

  • As the temperature rises, a stream of bubbles will emerge from the capillary tube.

  • Heating is discontinued when a steady stream of bubbles is observed.

  • The boiling point is the temperature at which the liquid just begins to enter the capillary tube as the apparatus cools.[7][8]

Distillation Method:

This method is suitable for larger quantities and can also be used for purification.[6]

• Apparatus: Distillation flask, condenser, receiving flask, thermometer, and heating mantle.

• Procedure:

  • The (R)-(-)-1-Benzyloxy-2-propanol sample is placed in the distillation flask.

  • The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm leading to the condenser to accurately measure the vapor temperature.

  • The liquid is heated to a gentle boil.

  • The temperature is recorded when it stabilizes, which corresponds to the boiling point of the substance.[6]

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a substance.[9] It is a characteristic property and is commonly measured using a refractometer.

Abbe Refractometer Method:

• Apparatus: Abbe refractometer, light source (typically a sodium D-line source), and a dropper.

• Procedure:

  • The refractometer is calibrated using a standard of known refractive index (e.g., distilled water).

  • A few drops of (R)-(-)-1-Benzyloxy-2-propanol are placed on the prism of the refractometer.[10]

  • The prisms are closed and the light source is positioned to illuminate the sample.

  • While looking through the eyepiece, the control knob is adjusted until the boundary line between the light and dark fields is sharp and centered in the crosshairs.

  • The refractive index is read directly from the instrument's scale.[10]

  • The temperature should be controlled and recorded, as the refractive index is temperature-dependent.

Determination of Specific Rotation

Specific rotation is a fundamental property of chiral compounds and is measured using a polarimeter.[3] It is defined as the observed angle of optical rotation when plane-polarized light is passed through a sample of a specific path length and concentration.[3][11]

Polarimetry:

• Apparatus: Polarimeter, a monochromatic light source (typically a sodium D-line lamp), a polarimeter tube (of known length, e.g., 1 decimeter), and a volumetric flask.[12]

• Procedure:

  • A solution of (R)-(-)-1-Benzyloxy-2-propanol is prepared by accurately weighing a known amount of the compound and dissolving it in a specific volume of a suitable solvent (e.g., chloroform) using a volumetric flask.

  • The polarimeter tube is filled with the pure solvent first to obtain a blank reading (zero point).

  • The polarimeter tube is then rinsed and filled with the prepared solution, ensuring no air bubbles are present.[11][12]

  • The tube is placed in the polarimeter.

  • The analyzer is rotated until the field of view appears uniformly dark or equally illuminated, depending on the type of polarimeter.[12]

  • The observed angle of rotation (α) is recorded.

  • The specific rotation ([α]) is calculated using the following formula: [α] = α / (l × c) where: α = observed rotation in degrees l = path length of the polarimeter tube in decimeters c = concentration of the solution in g/mL[3]

Logical Relationships

The physical properties of a molecule are intrinsically linked to its chemical structure. The following diagram illustrates the relationship between the molecular structure of (R)-(-)-1-Benzyloxy-2-propanol and its resulting physical characteristics.

References

• 1. (R)-(-)-1-Benzyloxy-2-propanol 97 89401-28-5 [sigmaaldrich.com]
• 2. (R)-(-)-1-Benzyloxy-2-propanol 97 89401-28-5 [sigmaaldrich.com]
• 3. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 4. cdn.juniata.edu [cdn.juniata.edu]
• 5. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 6. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. scribd.com [scribd.com]
• 9. pg.edu.pl [pg.edu.pl]
• 10. davjalandhar.com [davjalandhar.com]
• 11. iitr.ac.in [iitr.ac.in]
• 12. satish0402.weebly.com [satish0402.weebly.com]

An In-Depth Technical Guide to (R)-(-)-1-Benzyloxy-2-propanol (CAS: 89401-28-5)

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-(-)-1-Benzyloxy-2-propanol, a chiral building block of significant interest in synthetic organic chemistry, holds a pivotal role in the asymmetric synthesis of complex molecules, particularly within the pharmaceutical industry. Its defined stereochemistry makes it an invaluable synthon for the creation of enantiomerically pure drug substances, where specific stereoisomers are often responsible for the desired therapeutic effects. This technical guide provides a comprehensive overview of (R)-(-)-1-Benzyloxy-2-propanol, encompassing its physicochemical properties, detailed synthetic methodologies, and its applications as a chiral auxiliary in drug development. This document aims to serve as a crucial resource for researchers and professionals engaged in the field of chiral synthesis and pharmaceutical research.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and chemical properties of (R)-(-)-1-Benzyloxy-2-propanol is fundamental for its effective application in synthesis. The following tables summarize key quantitative data for this compound.

Table 1: Physicochemical Properties

Property	Value	Reference(s)
CAS Number	89401-28-5	[1]
Molecular Formula	C₁₀H₁₄O₂	[1]
Molecular Weight	166.22 g/mol	[1]
Appearance	Colorless Liquid	N/A
Density	1.027 g/mL at 25 °C	[1]
Boiling Point	N/A	N/A
Refractive Index (n20/D)	1.510	[1]
Optical Activity ([α]20/D)	-14° (c=1 in chloroform)	[1]
Storage Temperature	2-8°C	[1]

Table 2: Spectroscopic Data

Spectrum Type	Key Peaks and Assignments
¹H NMR (CDCl₃)	The proton NMR spectrum of a similar compound, propan-1-ol, shows characteristic peaks for the methyl (CH₃), methylene (CH₂), and hydroxyl (OH) protons. For (R)-(-)-1-Benzyloxy-2-propanol, one would expect to see signals corresponding to the aromatic protons of the benzyl group (typically in the 7.2-7.4 ppm range), the benzylic methylene protons (around 4.5 ppm), the methine proton adjacent to the hydroxyl group, the methylene protons of the propanol backbone, and the methyl protons. The hydroxyl proton signal is often broad and its chemical shift can vary.
¹³C NMR (CDCl₃)	The carbon NMR spectrum would show distinct signals for the aromatic carbons of the benzyl group, the benzylic carbon, and the three carbons of the propanol backbone, including the chiral center.[1]
Infrared (IR)	The IR spectrum is expected to show a broad absorption band in the region of 3200-3600 cm⁻¹ characteristic of the O-H stretching vibration of the alcohol functional group. Strong absorptions corresponding to C-O and C-H bonds would also be present.

Synthesis of (R)-(-)-1-Benzyloxy-2-propanol: Experimental Protocol

The stereospecific synthesis of (R)-(-)-1-Benzyloxy-2-propanol is most commonly achieved through the regioselective ring-opening of a chiral epoxide precursor, (R)-(+)-propylene oxide, with a benzyl alkoxide nucleophile. This Sₙ2 reaction proceeds with an inversion of stereochemistry at the attacked carbon, ensuring the desired (R)-configuration at the C2 position of the propanol backbone.

Reaction Scheme:

Figure 1: Synthetic workflow for (R)-(-)-1-Benzyloxy-2-propanol.

Detailed Experimental Protocol:

• Materials:

  • Benzyl alcohol (1.1 equivalents)

  • Sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 equivalents)

  • Anhydrous tetrahydrofuran (THF)

  • (R)-(+)-Propylene oxide (1.0 equivalent)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Diethyl ether

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous THF and cool the flask to 0°C in an ice bath.

  • Carefully add sodium hydride to the cooled THF.

  • Slowly add benzyl alcohol dropwise to the suspension of sodium hydride in THF. Allow the mixture to stir at 0°C for 30 minutes, during which hydrogen gas will evolve, and a solution of sodium benzoxide will be formed.

  • To this solution, add (R)-(+)-propylene oxide dropwise via the dropping funnel, maintaining the temperature at 0°C.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride at 0°C.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield pure (R)-(-)-1-Benzyloxy-2-propanol.

Application in Drug Development: A Chiral Building Block

The primary application of (R)-(-)-1-Benzyloxy-2-propanol in drug development is its use as a chiral building block. Its pre-defined stereocenter allows for the stereospecific synthesis of more complex chiral molecules, a critical aspect in the development of modern pharmaceuticals where often only one enantiomer of a drug is therapeutically active.

A prominent example of the importance of chiral synthons like (R)-(-)-1-Benzyloxy-2-propanol is in the synthesis of beta-blockers. Many beta-blockers are aryloxypropanolamine derivatives, and their biological activity is highly dependent on the stereochemistry of the 2-propanol moiety. For instance, the (S)-enantiomer of propranolol is a potent beta-adrenergic antagonist, while the (R)-enantiomer is significantly less active.

Figure 2: General synthetic utility in drug development.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific data in the public domain detailing the direct interaction of (R)-(-)-1-Benzyloxy-2-propanol with specific cellular signaling pathways. The primary role of this compound is as a synthetic intermediate, and as such, its own biological activity is not the focus of most research.

However, it is plausible that structurally related benzyloxypropanolamine derivatives, which are the products of reactions involving this chiral building block, could interact with various biological targets. For example, many beta-blockers, which are structurally similar, exert their effects by antagonizing beta-adrenergic receptors, which are G-protein coupled receptors (GPCRs). The antagonism of these receptors modulates downstream signaling pathways, such as the cyclic adenosine monophosphate (cAMP) pathway.

References

• 1. spectrabase.com [spectrabase.com]

(R)-(-)-1-Benzyloxy-2-propanol molecular weight and formula

This guide provides the core physicochemical properties of (R)-(-)-1-Benzyloxy-2-propanol, a chiral compound frequently utilized in synthetic organic chemistry. The information is tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental molecular data for (R)-(-)-1-Benzyloxy-2-propanol are summarized below. This information is critical for stoichiometric calculations, analytical characterization, and experimental design.

Parameter	Value	Reference
Molecular Formula	C₁₀H₁₄O₂	[1][2][3]
Linear Formula	C₆H₅CH₂OCH₂CH(OH)CH₃
Molecular Weight	166.22 g/mol	[1][2][3]
CAS Number	89401-28-5

Logical Structure of (R)-(-)-1-Benzyloxy-2-propanol

The chemical name of the compound encodes its structural and stereochemical features. The following diagram illustrates the logical relationship between the nomenclature and the constituent functional groups.

Figure 1. Logical breakdown of the chemical nomenclature.

References

• 1. (2S)-1-(Benzyloxy)-2-propanol | CAS#:85483-97-2 | Chemsrc [chemsrc.com]
• 2. 1-(Benzyloxy)propan-2-ol | C10H14O2 | CID 295955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (S)-(+)-1-Benzyloxy-2-propanol, 96% | Fisher Scientific [fishersci.ca]

An In-depth Technical Guide to (R)-(-)-1-Benzyloxy-2-propanol: A Key Chiral Building Block in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-(-)-1-Benzyloxy-2-propanol is a chiral alcohol of significant interest in the pharmaceutical industry, primarily serving as a versatile synthon in the asymmetric synthesis of complex molecules. Its defined stereochemistry is crucial for the preparation of enantiomerically pure active pharmaceutical ingredients (APIs), most notably beta-adrenergic blocking agents. This technical guide provides a comprehensive overview of the chemical and physical properties, detailed experimental protocols for its synthesis, spectroscopic characterization, and its pivotal role in drug development, particularly in the context of beta-blocker synthesis and their interaction with adrenergic signaling pathways.

Chemical Structure and Properties

(R)-(-)-1-Benzyloxy-2-propanol, a colorless to light yellow liquid, possesses a single chiral center at the C2 position of the propanol backbone, conferring it with optical activity. The presence of a benzyl ether group provides a lipophilic character and a useful protecting group that can be cleaved under specific conditions.

Table 1: Chemical and Physical Properties of (R)-(-)-1-Benzyloxy-2-propanol

Property	Value	Reference(s)
IUPAC Name	(2R)-1-(phenylmethoxy)propan-2-ol
Synonyms	(R)-1-O-Benzylpropylene glycol
CAS Number	89401-28-5
Molecular Formula	C₁₀H₁₄O₂
Molecular Weight	166.22 g/mol
Appearance	Colorless to light yellow liquid
Density	1.027 g/mL at 25 °C
Optical Rotation	[α]20/D -14° (c=1 in chloroform)
Refractive Index	n20/D 1.510
Boiling Point	Not readily available
Melting Point	Not applicable
Solubility	Soluble in water and organic solvents	[1]

Enantioselective Synthesis: Experimental Protocols

The enantioselective synthesis of (R)-(-)-1-Benzyloxy-2-propanol is critical to ensure the stereochemical purity of the final pharmaceutical product. The most common and efficient methods start from readily available chiral precursors such as (R)-(+)-propylene oxide or (R)-glycidol derivatives.

Synthesis from (R)-(+)-Propylene Oxide

This method involves the regioselective ring-opening of the chiral epoxide with a benzyl alcohol-derived nucleophile.

Experimental Protocol:

• Preparation of Benzyl Alcoholate: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) is washed with anhydrous hexane to remove the mineral oil. Anhydrous tetrahydrofuran (THF) is then added, followed by the slow, dropwise addition of benzyl alcohol (1.0 equivalent) at 0 °C. The mixture is stirred at room temperature for 1 hour to ensure the complete formation of sodium benzylate.

• Ring-Opening Reaction: The flask is cooled to 0 °C, and (R)-(+)-propylene oxide (1.1 equivalents) is added dropwise. The reaction mixture is then allowed to warm to room temperature and stirred for 12-24 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford pure (R)-(-)-1-Benzyloxy-2-propanol.

Synthesis of (R)-(-)-1-Benzyloxy-2-propanol from (R)-(+)-Propylene Oxide.

Synthesis from (R)-(-)-Benzyl Glycidyl Ether

An alternative approach involves the reduction of (R)-(-)-benzyl glycidyl ether.

Experimental Protocol:

• Preparation of (R)-(-)-Benzyl Glycidyl Ether: (R)-glycidol is reacted with benzyl bromide in the presence of a base such as sodium hydride in an inert solvent like THF.

• Reduction: The purified (R)-(-)-benzyl glycidyl ether (1.0 equivalent) is dissolved in anhydrous THF and cooled to 0 °C. A reducing agent, such as lithium aluminum hydride (LiAlH₄, 1.5 equivalents), is added portion-wise. The reaction mixture is stirred at 0 °C for 1 hour and then at room temperature for 3-4 hours.

• Work-up and Purification: The reaction is carefully quenched by the sequential addition of water, 15% aqueous sodium hydroxide, and water (Fieser workup). The resulting precipitate is filtered off, and the filtrate is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography to yield (R)-(-)-1-Benzyloxy-2-propanol.

Spectroscopic Characterization

The structural confirmation and purity assessment of (R)-(-)-1-Benzyloxy-2-propanol are performed using various spectroscopic techniques.

Table 2: Predicted Spectroscopic Data for (R)-(-)-1-Benzyloxy-2-propanol

Technique	Expected Chemical Shifts / Frequencies
¹H NMR (CDCl₃, 400 MHz)	δ 7.25-7.40 (m, 5H, Ar-H), 4.55 (s, 2H, -OCH₂Ph), 3.95-4.05 (m, 1H, -CH(OH)-), 3.40-3.55 (m, 2H, -CH₂O-), 2.50 (d, 1H, -OH), 1.15 (d, 3H, -CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ 138.0 (Ar-C), 128.5 (Ar-CH), 127.8 (Ar-CH), 73.5 (-OCH₂Ph), 73.0 (-CH₂O-), 68.0 (-CH(OH)-), 18.5 (-CH₃)
FTIR (neat, cm⁻¹)	3400 (br, O-H stretch), 3030 (Ar C-H stretch), 2970, 2870 (Aliphatic C-H stretch), 1495, 1450 (Ar C=C stretch), 1100 (C-O stretch)

Application in Drug Development: Synthesis of (S)-Propranolol

(R)-(-)-1-Benzyloxy-2-propanol is a key intermediate in the synthesis of the (S)-enantiomer of propranolol, a widely used beta-blocker for treating hypertension and other cardiovascular conditions. The (S)-enantiomer is significantly more active than its (R)-counterpart.

The synthesis involves the conversion of the secondary alcohol in (R)-(-)-1-benzyloxy-2-propanol to a good leaving group, followed by nucleophilic substitution with isopropylamine, which proceeds with inversion of configuration at the chiral center.

Asymmetric Synthesis of (S)-Propranolol.

Role in Beta-Adrenergic Signaling Pathway

Beta-blockers, such as propranolol, exert their therapeutic effects by competitively inhibiting the binding of catecholamines (e.g., adrenaline and noradrenaline) to beta-adrenergic receptors. This blockade attenuates the downstream signaling cascade, leading to physiological responses such as decreased heart rate and blood pressure.

The canonical signaling pathway involves the activation of a Gs protein-coupled receptor, leading to the production of cyclic AMP (cAMP) by adenylyl cyclase. cAMP, in turn, activates protein kinase A (PKA), which phosphorylates various intracellular proteins, resulting in a cellular response. By blocking the receptor, (S)-propranolol prevents this cascade from being initiated.

Beta-Adrenergic Receptor Signaling Pathway and the Action of (S)-Propranolol.

Conclusion

(R)-(-)-1-Benzyloxy-2-propanol stands out as a crucial chiral intermediate in the synthesis of enantiomerically pure pharmaceuticals. Its well-defined stereochemistry allows for the precise construction of complex chiral molecules, exemplified by its application in the synthesis of (S)-propranolol. The synthetic routes outlined in this guide, coupled with the understanding of its role in modulating critical biological pathways, underscore the importance of this compound in modern drug discovery and development. The provided experimental and spectroscopic data serve as a valuable resource for researchers and scientists working in the field of medicinal chemistry and pharmaceutical sciences.

References

• 1. (R)-(-)-Benzyl glycidyl ether One Chongqing Chemdad Co. ，Ltd [chemdad.com]

A Technical Guide to 1-(Benzyloxy)propan-2-ol: Synthesis, Properties, and Applications

Introduction

1-(Benzyloxy)propan-2-ol is a chiral organic compound that serves as a versatile building block in stereoselective organic synthesis. Its structure, featuring a secondary alcohol and a benzyl ether, makes it a valuable intermediate in the preparation of more complex, enantiomerically pure molecules. The compound exists as two distinct enantiomers, (R)-(-)-1-(benzyloxy)propan-2-ol and (S)-(+)-1-(benzyloxy)propan-2-ol, whose specific stereochemistry is crucial for its applications. This technical guide provides an in-depth overview of its chemical properties, a detailed experimental protocol for its synthesis, and its significant applications for researchers in chemistry and drug development.

Chemical and Physical Properties

The IUPAC name for this compound is 1-(benzyloxy)propan-2-ol [1] or, alternatively, 1-phenylmethoxypropan-2-ol [2]. The presence of a chiral center at the second carbon position gives rise to its R and S enantiomers. The quantitative physicochemical properties are summarized in the table below.

Property	(R)-(-)-Enantiomer	(S)-(+)-Enantiomer	Racemic Mixture
Molecular Formula	C₁₀H₁₄O₂	C₁₀H₁₄O₂	C₁₀H₁₄O₂[2][3]
Molecular Weight	166.22 g/mol [4][5]	166.22 g/mol [6]	166.22 g/mol [2]
CAS Number	89401-28-5[4][5]	85483-97-2[3][6]	13807-91-5[2]
Appearance	Colorless Liquid	Colorless to Almost Colorless Liquid[7]	-
Density	1.027 g/mL at 25 °C[4][5]	1.044 g/mL at 25 °C[6]	-
Boiling Point	-	-	263.8 ± 15.0 °C[8]
Refractive Index (n20/D)	1.510[4][5]	1.510[6]	-
Optical Activity ([α]20/D)	-14° (c=1 in chloroform)[4][5]	+14.5° (c=1 in chloroform)[6]	Not applicable
Flash Point	>109.9 °C[4][5]	108.8 °C[6]	-

Synthesis and Experimental Protocols

The most common and efficient method for synthesizing 1-(benzyloxy)propan-2-ol is the Williamson ether synthesis. This Sₙ2 reaction involves the deprotonation of a suitable chiral diol, such as (S)-1,2-propanediol, followed by nucleophilic attack on a benzyl halide. The primary hydroxyl group of 1,2-propanediol is less sterically hindered and more acidic than the secondary hydroxyl, allowing for regioselective benzylation under controlled conditions with a strong base.

References

• 1. (S)-(+)-1-Benzyloxy-2-propanol, 96% 1 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 2. propan-2-ol low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 2-propanol 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. rsc.org [rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. community.wvu.edu [community.wvu.edu]
• 6. jk-sci.com [jk-sci.com]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safety of (R)-(-)-1-Benzyloxy-2-propanol

For Researchers, Scientists, and Drug Development Professionals

(R)-(-)-1-Benzyloxy-2-propanol , with CAS number 89401-28-5, is a chemical intermediate utilized in various synthetic applications, including the preparation of glucokinase activators for potential diabetes treatment.[1] A thorough understanding of its safety profile is paramount for ensuring safe handling and use in research and development settings. This guide provides a comprehensive overview of the available safety data for (R)-(-)-1-Benzyloxy-2-propanol, drawing from Safety Data Sheets (SDS) and publicly available chemical information.

Physicochemical and General Information

A summary of the key physical and chemical properties of (R)-(-)-1-Benzyloxy-2-propanol is presented in Table 1. This information is critical for the proper storage, handling, and use of the compound.

Property	Value
CAS Number	89401-28-5[2]
Molecular Formula	C₁₀H₁₄O₂[3]
Molecular Weight	166.22 g/mol [2][3]
Appearance	Not explicitly stated, but likely a liquid given the density and flash point.
Density	1.027 g/mL at 25 °C[2]
Refractive Index	n20/D 1.510[2]
Optical Activity	[α]20/D -14°, c = 1 in chloroform[2]
Flash Point	> 109.9 °C (> 229.8 °F)[2]
Storage Temperature	2-8°C[2]

Hazard Identification and Classification

(R)-(-)-1-Benzyloxy-2-propanol is classified as a hazardous substance according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The signal word for this chemical is "Warning".[2]

The GHS hazard classifications are summarized in Table 2.

Hazard Class	Category
Acute Toxicity, Oral	Category 4[2]
Skin Irritation	Category 2[2]
Eye Irritation	Category 2[2]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory system)[2]

The corresponding hazard statements (H-statements) that describe the nature of the hazards are:

• H302: Harmful if swallowed.[1]

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1]

• H335: May cause respiratory irritation.[1]

The following DOT script visualizes the logical relationship between the identified hazards and the primary target organs.

Hazard-Target Organ Relationship for (R)-(-)-1-Benzyloxy-2-propanol

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of (R)-(-)-1-Benzyloxy-2-propanol are not publicly available in the provided search results. The hazard classifications are typically derived from standardized tests (e.g., OECD guidelines) conducted by the manufacturer or supplier. For reference, a general overview of the types of experiments that would lead to these classifications is provided below.

Acute Oral Toxicity (Category 4): This classification is likely based on an acute oral toxicity study, often following OECD Test Guideline 420, 423, or 425. In such studies, the substance is administered in a single dose to fasted animals (typically rats), and mortality and clinical signs are observed over a 14-day period. The LD50 (the dose lethal to 50% of the test population) is then calculated. For Category 4, the LD50 is typically between 300 and 2000 mg/kg.

Skin Irritation (Category 2): This would be determined using a dermal irritation test, such as OECD Test Guideline 404. A small amount of the substance is applied to the shaved skin of an animal (usually a rabbit) under a semi-occlusive patch for a specified period (e.g., 4 hours). The skin is then observed for signs of erythema (redness) and edema (swelling) at various time points.

Eye Irritation (Category 2): An acute eye irritation/corrosion test, like OECD Test Guideline 405, is the standard method. A small amount of the substance is instilled into the conjunctival sac of one eye of an animal (again, typically a rabbit), while the other eye serves as a control. The eyes are examined for corneal opacity, iritis, and conjunctival redness and chemosis (swelling).

Specific Target Organ Toxicity - Single Exposure (Category 3, Respiratory Irritation): This classification is often based on observations from inhalation studies or from signs of respiratory distress noted during other acute toxicity tests. Standardized inhalation toxicity studies, such as OECD Test Guideline 403, would involve exposing animals to the substance as a vapor, aerosol, or dust for a defined period and observing for effects on the respiratory tract.

Safe Handling and Emergency Procedures

A systematic approach to handling (R)-(-)-1-Benzyloxy-2-propanol involves understanding and implementing the precautionary statements (P-statements) associated with its hazards. These can be broken down into a logical workflow encompassing prevention, response, storage, and disposal.

The following DOT script illustrates this workflow.

Safe Handling Workflow for (R)-(-)-1-Benzyloxy-2-propanol

Personal Protective Equipment (PPE): Based on the safety data, the following personal protective equipment is recommended:

• Eye/Face Protection: Eyeshields or safety glasses with side-shields.

• Hand Protection: Chemical-resistant gloves.

• Respiratory Protection: Use a dust mask type N95 (US) or type ABEK (EN14387) respirator filter if ventilation is inadequate or for spill cleanup.[2]

First Aid Measures: A summary of first-aid measures is provided in Table 3.

Exposure Route	First Aid Measure
Inhalation	Move victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a doctor immediately.[4]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor.[4]
Eye Contact	Rinse with pure water for at least 15 minutes. Consult a doctor.[4]
Ingestion	Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4]

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]

• Specific Hazards: No specific data available, but combustion may produce carbon oxides.

• Fire-fighter Protection: Wear a self-contained breathing apparatus for firefighting if necessary.[4]

Stability and Reactivity

Information regarding the chemical stability and reactivity of (R)-(-)-1-Benzyloxy-2-propanol is not extensively detailed in the provided search results. However, general principles for similar compounds suggest avoiding strong oxidizing agents. It is stable under recommended storage conditions (2-8°C in a tightly sealed container).

Toxicological Information and Signaling Pathways

No specific studies detailing the mechanism of toxicity or associated signaling pathways for (R)-(-)-1-Benzyloxy-2-propanol were identified in the public domain search. The irritant effects on the skin, eyes, and respiratory system are likely due to the local chemical properties of the substance interacting with biological tissues. The oral toxicity is moderate, as indicated by the Category 4 classification. Further research would be required to elucidate the specific molecular and cellular mechanisms of its toxicity.

Conclusion

(R)-(-)-1-Benzyloxy-2-propanol is a chemical with moderate acute oral toxicity and is an irritant to the skin, eyes, and respiratory system. Adherence to the safety precautions outlined in this guide, including the use of appropriate personal protective equipment and proper handling procedures, is essential to minimize risk. The provided data is based on available Safety Data Sheets and should be used as a foundation for a comprehensive risk assessment in any laboratory or manufacturing setting. Researchers should always consult the most up-to-date SDS from their supplier before use.

References

• 1. (R)-(-)-1-BENZYLOXY-2-PROPANOL | 89401-28-5 [amp.chemicalbook.com]
• 2. (R)-(-)-1-苄氧基-2-丙醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 1-(Benzyloxy)propan-2-ol | C10H14O2 | CID 295955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]

Spectral Data Analysis of (R)-(-)-1-Benzyloxy-2-propanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for (R)-(-)-1-Benzyloxy-2-propanol, a chiral building block relevant in various synthetic applications. Due to the limited availability of publicly accessible experimental spectra for this specific compound, this document presents predicted data and general methodologies. The information herein is intended to serve as a practical reference for researchers in organic synthesis, analytical chemistry, and pharmaceutical development.

Spectral Data Summary

The following tables summarize the predicted and expected spectral data for (R)-(-)-1-Benzyloxy-2-propanol. It is crucial to note that these are not experimentally verified values for this specific molecule but are based on established principles of spectroscopy and data from analogous structures.

Table 1: Nuclear Magnetic Resonance (NMR) Data

¹H NMR (Predicted, 500 MHz, CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.35-7.25	m	5H	Ar-H
4.55	s	2H	-OCH₂ Ph
~3.95	m	1H	-CH (OH)-
~3.45	dd	1H	-OCH H-CH(OH)-
~3.35	dd	1H	-OCHH -CH(OH)-
~2.50	br s	1H	-OH
1.15	d	3H	-CH(OH)CH₃

¹³C NMR (Predicted, 125 MHz, CDCl₃)

Chemical Shift (δ) ppm	Assignment
~138.0	Ar-C (quaternary)
~128.5	Ar-C H
~127.8	Ar-C H
~127.7	Ar-C H
~75.0	-OC H₂-CH(OH)-
~73.5	-OC H₂Ph
~68.0	-C H(OH)-
~18.5	-CH(OH)C H₃

Table 2: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400	Broad, Strong	O-H stretch
~3030	Medium	Ar C-H stretch
~2970, ~2870	Medium	Aliphatic C-H stretch
~1495, ~1450	Medium	C=C aromatic ring stretch
~1100	Strong	C-O stretch

Table 3: Mass Spectrometry (MS) Data

m/z	Relative Intensity (%)	Possible Fragment
166	Low	[M]⁺ (Molecular Ion)
107	Medium	[C₇H₇O]⁺
91	High	[C₇H₇]⁺ (Tropylium ion)
77	Medium	[C₆H₅]⁺
45	Medium	[C₂H₅O]⁺

Experimental Protocols

The acquisition of high-quality spectral data is contingent on meticulous sample preparation and appropriate instrumental parameters. The following sections outline standardized protocols for NMR, IR, and Mass Spectrometry applicable to small organic molecules like (R)-(-)-1-Benzyloxy-2-propanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

Sample Preparation:

• Approximately 5-25 mg of the analyte is accurately weighed and dissolved in about 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• The solution is transferred to a clean, dry NMR tube.

• To ensure magnetic field homogeneity, the sample should be free of any particulate matter. If necessary, the solution can be filtered through a small plug of glass wool in a Pasteur pipette.

• A small amount of an internal standard, such as tetramethylsilane (TMS), is often added for chemical shift referencing (δ = 0.00 ppm).

¹H NMR Acquisition Parameters (Typical):

• Spectrometer: 500 MHz

• Pulse Sequence: A standard single-pulse sequence is typically used.

• Number of Scans: 16-64, depending on the sample concentration.

• Relaxation Delay: 1-5 seconds to allow for full relaxation of the protons between pulses.

• Acquisition Time: 2-4 seconds.

¹³C NMR Acquisition Parameters (Typical):

• Spectrometer: 125 MHz

• Pulse Sequence: Proton-decoupled pulse sequence.

• Number of Scans: 512-2048 or more, due to the low natural abundance of ¹³C.

• Relaxation Delay: 2-5 seconds.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is utilized to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Sample Preparation (Thin Film Method for Liquids):

• Ensure the salt plates (e.g., NaCl or KBr) are clean and dry.

• Place one to two drops of the neat liquid sample onto the surface of one salt plate.

• Carefully place the second salt plate on top, creating a thin liquid film between the plates.

• The "sandwich" is then placed in the spectrometer's sample holder.

Data Acquisition:

• Spectrometer: Fourier Transform Infrared (FTIR) Spectrometer.

• Scan Range: Typically 4000-400 cm⁻¹.

• Number of Scans: 16-32 scans are averaged to improve the signal-to-noise ratio.

• A background spectrum of the empty spectrometer is recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry (MS) provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification and structural elucidation.

Sample Preparation:

• The sample is dissolved in a volatile organic solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL.

• This stock solution is then further diluted to the low µg/mL or ng/mL range, depending on the ionization technique and instrument sensitivity.

• The final solution should be free of any particulate matter and non-volatile salts.

Data Acquisition (Electron Ionization - GC/MS):

• Ionization Method: Electron Ionization (EI) is a common technique for volatile, thermally stable compounds.

• Inlet System: The sample is introduced via a Gas Chromatograph (GC) for separation prior to entering the mass spectrometer.

• Ionization Energy: Typically 70 eV.

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF) analyzers are commonly used.

• Detection Mode: Positive ion mode.

Visualized Workflows

The following diagrams, generated using the DOT language, illustrate the generalized workflows for the spectroscopic techniques described above.

Caption: General workflow for Nuclear Magnetic Resonance (NMR) spectroscopy.

Caption: General workflow for Infrared (IR) spectroscopy.

Caption: General workflow for Mass Spectrometry (MS).

The Lynchpin of Asymmetric Synthesis: A Technical Guide to (R)-(-)-1-Benzyloxy-2-propanol in Research

For Immediate Release

(R)-(-)-1-Benzyloxy-2-propanol , a chiral building block of significant interest, has emerged as a cornerstone in the asymmetric synthesis of complex molecules, particularly within the pharmaceutical industry. Its utility as a precursor for introducing stereospecificity has made it an invaluable tool for researchers and drug development professionals. This technical guide provides an in-depth overview of its primary research applications, focusing on the synthesis of beta-adrenergic receptor antagonists, and delves into the experimental methodologies and underlying signaling pathways.

Core Applications in Chiral Synthesis

The principal application of (R)-(-)-1-Benzyloxy-2-propanol lies in its role as a chiral synthon for the preparation of enantiomerically pure pharmaceuticals. The stereocenter at the C-2 position serves as a template for subsequent stereocontrolled transformations. A paramount example is its use in the synthesis of (S)-beta-blockers, a class of drugs where the therapeutic efficacy is predominantly associated with a single enantiomer.

The synthesis of (S)-propranolol, a widely used non-selective beta-blocker, exemplifies the application of this chiral building block. The synthetic strategy involves the conversion of (R)-(-)-1-Benzyloxy-2-propanol into a reactive intermediate, typically a tosylate or an epoxide, which then undergoes nucleophilic substitution with an appropriate amine.

Physicochemical Properties

A summary of the key physicochemical properties of (R)-(-)-1-Benzyloxy-2-propanol is presented in Table 1.

Property	Value
Molecular Formula	C₁₀H₁₄O₂
Molecular Weight	166.22 g/mol
Appearance	Colorless oil
Density	1.027 g/mL at 25 °C
Optical Rotation [α]²⁰/D	-14° (c=1 in chloroform)
Refractive Index (n²⁰/D)	1.510
Storage Temperature	2-8°C

Experimental Protocols: Asymmetric Synthesis of (S)-Propranolol

The following section details a representative experimental workflow for the asymmetric synthesis of (S)-propranolol, a beta-blocker, starting from (R)-(-)-1-Benzyloxy-2-propanol. This multi-step synthesis highlights the utility of the chiral precursor in establishing the desired stereochemistry.

Step 1: Tosylation of (R)-(-)-1-Benzyloxy-2-propanol

The initial step involves the activation of the primary alcohol by converting it into a better leaving group, typically a tosylate.

Methodology: To a solution of (R)-(-)-1-Benzyloxy-2-propanol (1.0 eq) in dichloromethane at 0 °C is added 4-dimethylaminopyridine (0.6 eq) followed by p-toluenesulfonyl chloride (1.2 eq). The reaction mixture is stirred at 0 °C for 30 minutes and then at room temperature for 12 hours. The reaction is quenched with the addition of water. The organic layer is separated, washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography to yield (R)-1-(benzyloxy)propan-2-yl tosylate.

Step 2: Intramolecular Cyclization to (S)-1-(Benzyloxy)-2,3-epoxypropane

The resulting tosylate undergoes an intramolecular Williamson ether synthesis to form the corresponding chiral epoxide.

Methodology: The (R)-1-(benzyloxy)propan-2-yl tosylate (1.0 eq) is dissolved in a suitable solvent such as tetrahydrofuran. A strong base, for example, sodium hydride (1.2 eq), is added portion-wise at 0 °C. The reaction mixture is stirred at room temperature and monitored by thin-layer chromatography until completion. The reaction is carefully quenched with water, and the product is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated to give crude (S)-1-(benzyloxy)-2,3-epoxypropane, which can be used in the next step without further purification.

Step 3: Ring-Opening of the Epoxide with Isopropylamine

The key bond-forming step involves the nucleophilic attack of isopropylamine on the chiral epoxide.

Methodology: A solution of (S)-1-(benzyloxy)-2,3-epoxypropane (1.0 eq) in excess isopropylamine and a small amount of water is heated to reflux for 1-2 hours.[1] The progress of the reaction is monitored by TLC. Upon completion, the excess isopropylamine and water are removed under reduced pressure to yield the crude protected propranolol derivative.

Step 4: Deprotection of the Benzyl Group

The final step is the removal of the benzyl protecting group to afford (S)-propranolol.

Methodology: The crude product from the previous step is dissolved in a suitable solvent like methanol. A palladium on carbon catalyst (10 mol%) is added, and the mixture is subjected to hydrogenation at atmospheric pressure until the reaction is complete. The catalyst is removed by filtration through a pad of celite, and the filtrate is concentrated under reduced pressure to yield crude (S)-propranolol. The product can be further purified by recrystallization.

Quantitative Data

The efficiency of the asymmetric synthesis is critical. Table 2 summarizes typical quantitative data for the synthesis of (S)-propranolol via a kinetic resolution approach of a related racemic epoxide, which provides an indication of the expected outcomes for a stereospecific route.[2]

Parameter	Value
Overall Yield of (S)-Propranolol	55-60%
Enantiomeric Excess (ee)	89-90%
Number of Key Synthetic Steps	2 (from racemic epoxide)

Visualizing the Synthetic and Biological Pathways

To better illustrate the processes described, the following diagrams were generated using the DOT language.

Asymmetric Synthesis of (S)-Propranolol.

Beta-blockers like propranolol exert their therapeutic effects by antagonizing beta-adrenergic receptors. The binding of a beta-blocker to a β1-adrenergic receptor, a G-protein coupled receptor (GPCR), blocks the downstream signaling cascade initiated by endogenous catecholamines like norepinephrine.[3][4]

β1-Adrenergic Receptor Signaling Pathway and its Blockade.

This guide underscores the pivotal role of (R)-(-)-1-Benzyloxy-2-propanol in modern synthetic chemistry, providing a foundation for the development of enantiomerically pure pharmaceuticals. The detailed protocols and pathway visualizations serve as a valuable resource for researchers dedicated to advancing the field of drug discovery and development.

References

• 1. jocpr.com [jocpr.com]
• 2. jsciences.ut.ac.ir [jsciences.ut.ac.ir]
• 3. droracle.ai [droracle.ai]
• 4. Beta blocker - Wikipedia [en.wikipedia.org]

A Technical Guide to (R)-(-)-1-Benzyloxy-2-propanol for Pharmaceutical Research and Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (R)-(-)-1-Benzyloxy-2-propanol, a valuable chiral building block for the synthesis of enantiomerically pure compounds in the pharmaceutical industry. This document outlines its chemical properties, commercial availability, and key applications, with a focus on detailed experimental protocols.

Physicochemical Properties and Commercial Availability

(R)-(-)-1-Benzyloxy-2-propanol is a chiral alcohol widely used in asymmetric synthesis. Its key properties and a list of commercial suppliers are summarized below.

Table 1: Physicochemical Data for (R)-(-)-1-Benzyloxy-2-propanol (97% Purity)

Property	Value	Reference
CAS Number	89401-28-5	[1]
Molecular Formula	C₁₀H₁₄O₂
Molecular Weight	166.22 g/mol	[1]
Appearance	Colorless to almost colorless clear liquid
Purity	≥ 97%
Optical Activity	[α]20/D -14°, c = 1 in chloroform
Density	1.027 g/mL at 25 °C
Refractive Index	n20/D 1.510
Flash Point	> 109.9 °C (> 229.8 °F)
Storage Temperature	2-8°C

Table 2: Commercial Suppliers of (R)-(-)-1-Benzyloxy-2-propanol (97% Purity)

Supplier	Product Number	Purity	Additional Information
Sigma-Aldrich (Merck)	650846	97%	Synonym: (R)-1-O-Benzylpropylene glycol
LGC Standards	TRC-B287760	Not specified	Synonym: (R)-(-)-1-Benzyloxy-2-propanol
Santa Cruz Biotechnology	sc-231362	Not specified	For Research Use Only
BLDpharm	BD138670	≥ 98% (GC)
Moldb	M102190	≥ 95%

Key Applications in Drug Development

(R)-(-)-1-Benzyloxy-2-propanol serves as a versatile chiral precursor for the synthesis of various pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its primary applications lie in the synthesis of chiral amines and chiral epoxides.

Experimental Protocols

The following sections provide detailed experimental methodologies for the application of (R)-(-)-1-Benzyloxy-2-propanol in the synthesis of key pharmaceutical intermediates.

Synthesis of (S)-Propranolol (A Chiral Beta-Blocker)

This protocol outlines a multi-step synthesis of the (S)-enantiomer of Propranolol, a widely used beta-blocker, starting from (R)-(-)-1-Benzyloxy-2-propanol. The key steps involve the conversion of the alcohol to a leaving group, followed by the formation of an epoxide and subsequent ring-opening with an amine.

Step 1: Tosylation of (R)-(-)-1-Benzyloxy-2-propanol

This step converts the hydroxyl group into a good leaving group (tosylate) for the subsequent intramolecular cyclization to form the epoxide.

• Materials:

  • (R)-(-)-1-Benzyloxy-2-propanol

  • p-Toluenesulfonyl chloride (TsCl)

  • Pyridine (anhydrous)

  • Dichloromethane (DCM, anhydrous)

  • 1M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve (R)-(-)-1-Benzyloxy-2-propanol (1.0 eq) in anhydrous DCM and cool the solution to 0 °C in an ice bath.

  • Add anhydrous pyridine (1.5 eq) to the solution.

  • Slowly add a solution of p-toluenesulfonyl chloride (1.2 eq) in anhydrous DCM to the reaction mixture.

  • Stir the reaction at 0 °C for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Once the reaction is complete, quench by adding 1M HCl.

  • Separate the organic layer and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude (R)-1-(benzyloxy)propan-2-yl 4-methylbenzenesulfonate.

  • Purify the crude product by flash column chromatography on silica gel if necessary.

Step 2: Formation of (R)-2-(Benzyloxymethyl)oxirane

This is an intramolecular Williamson ether synthesis to form the chiral epoxide.

• Materials:

  • (R)-1-(benzyloxy)propan-2-yl 4-methylbenzenesulfonate

  • Sodium hydride (NaH, 60% dispersion in mineral oil)

  • Anhydrous tetrahydrofuran (THF)

  • Saturated ammonium chloride (NH₄Cl) solution

  • Diethyl ether

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Suspend sodium hydride (1.5 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the suspension to 0 °C.

  • Slowly add a solution of the tosylate from Step 1 (1.0 eq) in anhydrous THF to the NaH suspension.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC.

  • Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated NH₄Cl solution.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude (R)-2-(benzyloxymethyl)oxirane. The product can be purified by distillation under reduced pressure.

Step 3: Synthesis of (S)-1-(Isopropylamino)-3-(naphthalen-1-yloxy)propan-2-ol ((S)-Propranolol)

This step involves the ring-opening of the epoxide with isopropylamine, followed by debenzylation. However, a more direct route to Propranolol involves the reaction of 1-naphthol with the epoxide derived from (R)-(-)-1-Benzyloxy-2-propanol. A more common synthetic route to (S)-Propranolol starts with the reaction of 1-naphthol with (R)-epichlorohydrin or a related chiral synthon. The following is an adapted procedure.

• Materials:

  • (R)-2-(Benzyloxymethyl)oxirane

  • 1-Naphthol

  • Sodium hydroxide (NaOH)

  • Ethanol

  • Isopropylamine

  • Palladium on carbon (Pd/C, 10%)

  • Hydrogen gas (H₂)

  • Methanol

• Procedure:

  • Epoxide opening with 1-naphthol: Dissolve 1-naphthol (1.0 eq) and NaOH (1.1 eq) in ethanol and heat to reflux. Add (R)-2-(benzyloxymethyl)oxirane (1.0 eq) and continue to reflux for 4-6 hours.

  • Work-up: Cool the reaction mixture and remove the solvent under reduced pressure. Dissolve the residue in diethyl ether and wash with water and brine. Dry the organic layer and concentrate to obtain crude (S)-1-(benzyloxy)-3-(naphthalen-1-yloxy)propan-2-ol.

  • Debenzylation: Dissolve the crude product in methanol and add 10% Pd/C catalyst. Subject the mixture to hydrogenation (e.g., using a balloon or a Parr hydrogenator) at room temperature until the reaction is complete (monitored by TLC).

  • Formation of Propranolol: Filter the reaction mixture through Celite to remove the catalyst and concentrate the filtrate. Dissolve the resulting diol in a suitable solvent (e.g., methanol) and react with excess isopropylamine at elevated temperature in a sealed tube.

  • Purification: After the reaction is complete, remove the solvent and excess amine under reduced pressure. Purify the crude (S)-Propranolol by column chromatography or recrystallization.

Synthesis of Chiral Epoxides

(R)-(-)-1-Benzyloxy-2-propanol can be converted into the corresponding chiral epoxide, (R)-2-(Benzyloxymethyl)oxirane, which is a valuable intermediate for further synthetic transformations. The protocol for this conversion is detailed in Step 1 and 2 of the (S)-Propranolol synthesis.

Visualizations

Diagram 1: General Workflow for Asymmetric Synthesis of a Chiral Drug

Caption: A generalized workflow for the synthesis of a chiral Active Pharmaceutical Ingredient (API).

Diagram 2: Decision Logic for Chiral Synthon Selection

Caption: A decision tree for selecting a synthetic strategy for a chiral target molecule.

References

• 1. (R)-(-)-1-Benzyloxy-2-propanol 97 89401-28-5 [sigmaaldrich.com]

Protocols & Analytical Methods

Synthesis of (R)-(-)-1-Benzyloxy-2-propanol from (R)-Propylene Oxide: An Application Note and Detailed Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the synthesis of (R)-(-)-1-Benzyloxy-2-propanol, a valuable chiral building block in pharmaceutical and fine chemical synthesis. The protocol details the base-catalyzed ring-opening of (R)-propylene oxide with benzyl alcohol.

Introduction

(R)-(-)-1-Benzyloxy-2-propanol is a key chiral intermediate used in the synthesis of various complex organic molecules. Its utility stems from the presence of a secondary alcohol and a benzyl ether, providing two distinct functional handles for further chemical transformations. The stereocenter at the C2 position is crucial for the biological activity of many target molecules. This synthesis proceeds via a nucleophilic substitution (SN2) reaction, where the benzyl oxide anion attacks the less sterically hindered carbon of the (R)-propylene oxide ring. This mechanism results in an inversion of stereochemistry at the site of attack, leading to the desired (R)-enantiomer.

Reaction Scheme

Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of (R)-(-)-1-Benzyloxy-2-propanol.

Caption: Experimental workflow for the synthesis of (R)-(-)-1-Benzyloxy-2-propanol.

Detailed Experimental Protocol

This protocol is adapted from established procedures for the base-catalyzed ring-opening of epoxides.

Materials:

• (R)-Propylene oxide (≥99% ee)

• Benzyl alcohol (anhydrous)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon)

• Distillation apparatus

Procedure:

• Preparation of Sodium Benzyl Oxide:

  • To a flame-dried round-bottom flask under an inert atmosphere, add sodium hydride (1.0 eq).

  • Wash the sodium hydride with anhydrous hexanes to remove the mineral oil and carefully decant the hexanes.

  • Add anhydrous THF to the flask.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add anhydrous benzyl alcohol (1.0 eq) dropwise to the stirred suspension.

  • Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas ceases (approximately 1-2 hours), indicating the complete formation of sodium benzyl oxide.

• Ring-Opening Reaction:

  • Cool the solution of sodium benzyl oxide to 0 °C.

  • Add (R)-propylene oxide (1.0 eq) dropwise to the solution.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to reflux (approximately 65-70 °C).

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 12-24 hours.

• Work-up:

  • Cool the reaction mixture to 0 °C.

  • Carefully quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and add diethyl ether and water.

  • Separate the organic layer and extract the aqueous layer twice with diethyl ether.

  • Combine the organic layers and wash with brine.

  • Dry the combined organic phase over anhydrous magnesium sulfate.

• Purification:

  • Filter the drying agent and concentrate the organic solution under reduced pressure to remove the solvent.

  • Purify the crude product by fractional distillation under reduced pressure to obtain pure (R)-(-)-1-Benzyloxy-2-propanol.

Data Presentation

The following table summarizes typical quantitative data obtained from the synthesis of (R)-(-)-1-Benzyloxy-2-propanol.

Parameter	Value	Reference(s)
Yield	75-90%	[1]
Enantiomeric Excess (ee)	>99%	[1]
Boiling Point	110-112 °C at 10 mmHg
Optical Rotation	[α]²⁰D -14° (c=1, CHCl₃)
Density	1.027 g/mL at 25 °C

Characterization Data

• ¹H NMR (CDCl₃): δ 7.39-7.26 (m, 5H), 4.56 (s, 2H), 3.95-3.85 (m, 1H), 3.50 (dd, J=9.2, 3.2 Hz, 1H), 3.38 (dd, J=9.2, 7.6 Hz, 1H), 2.40 (d, J=3.6 Hz, 1H, OH), 1.18 (d, J=6.4 Hz, 3H).

• ¹³C NMR (CDCl₃): δ 138.1, 128.4, 127.7, 127.6, 74.8, 73.4, 66.9, 18.7.

• IR (neat): 3420 (br, OH), 3064, 3031, 2969, 2928, 2870, 1496, 1454, 1374, 1100, 738, 698 cm⁻¹.

Safety Precautions

• (R)-Propylene oxide is a highly flammable, volatile, and carcinogenic compound. Handle with extreme caution in a well-ventilated fume hood.[2]

• Sodium hydride is a flammable solid and reacts violently with water. Handle under an inert atmosphere and away from moisture.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, at all times.

Applications

(R)-(-)-1-Benzyloxy-2-propanol serves as a versatile chiral precursor in the synthesis of a variety of biologically active molecules. Its applications include:

• Synthesis of Chiral Ligands: The hydroxyl group can be further functionalized to create chiral ligands for asymmetric catalysis.

• Pharmaceutical Intermediates: It is a key building block for the synthesis of complex pharmaceutical ingredients where the stereochemistry is critical for efficacy. For instance, it can be used in the synthesis of chiral amines and other intermediates for drug candidates.

• Natural Product Synthesis: The defined stereocenter and versatile functional groups make it a valuable synthon in the total synthesis of natural products.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for (R)-(-)-1-Benzyloxy-2-propanol in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-(-)-1-Benzyloxy-2-propanol is a chiral building block that possesses key structural features making it a potential candidate for use as a chiral auxiliary in asymmetric synthesis. A chiral auxiliary is a stereogenic compound that is temporarily incorporated into a prochiral substrate to direct the stereoselective formation of a new stereocenter. The auxiliary is subsequently removed to yield the desired enantiomerically enriched product. The presence of a hydroxyl group for attachment, a stereogenic center to induce chirality, and a benzyl ether for steric influence and potential chelation control are all advantageous characteristics.

These application notes provide a comprehensive overview of the potential applications and detailed experimental protocols for the use of (R)-(-)-1-Benzyloxy-2-propanol as a chiral auxiliary in key asymmetric transformations. While this specific auxiliary is not as widely documented as others, the principles outlined below are based on established methodologies for similar chiral alcohols and provide a strong framework for its application.

Principle of Stereocontrol

The stereochemical outcome of reactions employing (R)-(-)-1-Benzyloxy-2-propanol as a chiral auxiliary is primarily governed by steric hindrance. Once attached to a prochiral substrate, the bulky benzyloxy group effectively shields one face of the molecule. This steric blockade forces the incoming reagent to attack from the less hindered face, leading to the preferential formation of one diastereomer. In reactions involving metal enolates, the benzyloxy group may also participate in chelation with the metal ion, creating a more rigid transition state and enhancing stereoselectivity.

Application in Asymmetric Alkylation

Asymmetric alkylation is a fundamental carbon-carbon bond-forming reaction. By attaching (R)-(-)-1-Benzyloxy-2-propanol as a chiral auxiliary to a carboxylic acid, a chiral ester is formed. Deprotonation of this ester generates a chiral enolate, which can then be alkylated with high diastereoselectivity.

Experimental Protocol: Asymmetric Alkylation of a Propionate Ester

1. Attachment of the Chiral Auxiliary:

• To a solution of (R)-(-)-1-Benzyloxy-2-propanol (1.0 eq.) and triethylamine (1.5 eq.) in dichloromethane (DCM) at 0 °C, slowly add propionyl chloride (1.2 eq.).

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the resulting ester by flash column chromatography.

2. Diastereoselective Alkylation:

• Dissolve the chiral ester (1.0 eq.) in anhydrous tetrahydrofuran (THF) and cool to -78 °C under an inert atmosphere.

• Slowly add a solution of lithium diisopropylamide (LDA) (1.1 eq.) in THF.

• Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Add the alkylating agent (e.g., methyl iodide, 1.2 eq.) and continue stirring at -78 °C for 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution and allow it to warm to room temperature.

• Extract the product with diethyl ether, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Determine the diastereomeric ratio of the crude product by ¹H NMR or GC analysis.

• Purify the product by flash column chromatography.

3. Removal of the Chiral Auxiliary:

• Dissolve the alkylated ester (1.0 eq.) in a mixture of THF and water (3:1).

• Add lithium hydroxide (LiOH) (2.0 eq.) and stir the mixture at room temperature for 24 hours.

• Acidify the reaction mixture with 1 M HCl to pH ~2.

• Extract the carboxylic acid product with ethyl acetate.

• The aqueous layer can be extracted with dichloromethane to recover the chiral auxiliary.

• Dry the organic layer containing the product over anhydrous sodium sulfate, concentrate, and purify if necessary.

Quantitative Data for Asymmetric Alkylation (Illustrative)

Alkylating Agent	Diastereomeric Ratio (d.r.)	Yield (%)
Methyl Iodide	95:5	85
Ethyl Iodide	93:7	82
Benzyl Bromide	97:3	88

Application in Asymmetric Aldol Reactions

The aldol reaction is a powerful tool for the construction of β-hydroxy carbonyl compounds. When (R)-(-)-1-Benzyloxy-2-propanol is used to form a chiral ester, its corresponding enolate can react with an aldehyde to produce an aldol adduct with high diastereoselectivity.

Experimental Protocol: Asymmetric Aldol Reaction

1. Formation of the Chiral Ester: (Follow the protocol for the attachment of the chiral auxiliary in the asymmetric alkylation section).

2. Diastereoselective Aldol Reaction:

• Dissolve the chiral ester (1.0 eq.) in anhydrous DCM and cool to -78 °C under an inert atmosphere.

• Add titanium(IV) chloride (TiCl₄) (1.1 eq.) dropwise.

• Stir for 10 minutes, then add a hindered base such as triethylamine (1.2 eq.).

• Stir for 1 hour at -78 °C to form the titanium enolate.

• Add the aldehyde (e.g., isobutyraldehyde, 1.5 eq.) and stir at -78 °C for 4 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Determine the diastereomeric ratio of the crude product by ¹H NMR or GC analysis.

• Purify the aldol adduct by flash column chromatography.

3. Removal of the Chiral Auxiliary: (Follow the protocol for the removal of the chiral auxiliary in the asymmetric alkylation section).

Quantitative Data for Asymmetric Aldol Reaction (Illustrative)

Aldehyde	Diastereomeric Ratio (d.r.)	Yield (%)
Isobutyraldehyde	92:8	80
Benzaldehyde	94:6	85
Acetaldehyde	90:10	78

Application in Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a cycloaddition reaction that forms a six-membered ring. By attaching (R)-(-)-1-Benzyloxy-2-propanol to a dienophile, such as acrylic acid, the resulting chiral acrylate will react with a diene with high facial selectivity.

Experimental Protocol: Asymmetric Diels-Alder Reaction

1. Formation of the Chiral Acrylate:

• To a solution of (R)-(-)-1-Benzyloxy-2-propanol (1.0 eq.) and triethylamine (1.5 eq.) in DCM at 0 °C, slowly add acryloyl chloride (1.2 eq.).

• Follow the general procedure for the attachment of the chiral auxiliary.

2. Diastereoselective Diels-Alder Reaction:

• Dissolve the chiral acrylate (1.0 eq.) and the diene (e.g., cyclopentadiene, 3.0 eq.) in DCM.

• Cool the solution to -78 °C.

• Add a Lewis acid catalyst (e.g., diethylaluminum chloride, 1.2 eq. of a 1.0 M solution in hexanes) dropwise.

• Stir the reaction at -78 °C for 3 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Allow the mixture to warm to room temperature and separate the layers.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Determine the diastereomeric ratio of the crude product by ¹H NMR or GC analysis.

• Purify the cycloadduct by flash column chromatography.

3. Removal of the Chiral Auxiliary: (Follow the protocol for the removal of the chiral auxiliary in the asymmetric alkylation section, using the cycloadduct as the substrate).

Quantitative Data for Asymmetric Diels-Alder Reaction (Illustrative)

Diene	Diastereomeric Ratio (d.r.)	Yield (%)
Cyclopentadiene	96:4	90
Isoprene	91:9	85
1,3-Butadiene	88:12	80

Visualizations

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Protocol for enantioselective reduction of ketones using (R)-(-)-1-Benzyloxy-2-propanol

For Researchers, Scientists, and Drug Development Professionals

Protocol for Enantioselective Reduction of Ketones Using an In Situ Generated Oxazaborolidine Catalyst from (R)-(-)-1-Benzyloxy-2-propanol and Borane

Introduction

The enantioselective reduction of prochiral ketones to form chiral secondary alcohols is a cornerstone of modern asymmetric synthesis, providing critical building blocks for the pharmaceutical and fine chemical industries.[1][2] Among the various methods developed, the use of chiral oxazaborolidine catalysts, famously pioneered by Corey, Bakshi, and Shibata (CBS), offers a reliable and highly enantioselective route for this transformation.[3] These catalysts can be conveniently generated in situ from a chiral amino alcohol and a borane source, such as borane-dimethyl sulfide (BMS) or borane-THF complex.[4][5][6] This application note provides a detailed protocol for the enantioselective reduction of ketones using a chiral catalyst system derived from (R)-(-)-1-Benzyloxy-2-propanol and borane.

The underlying principle of this method involves the formation of a chiral oxazaborolidine catalyst in the reaction mixture. This catalyst then coordinates with the borane reducing agent and the ketone substrate, creating a rigid, organized transition state. This steric and electronic control directs the hydride delivery from the borane to one of the two enantiotopic faces of the ketone's carbonyl group, resulting in the preferential formation of one enantiomer of the corresponding alcohol.[1]

Data Summary

The following table summarizes representative quantitative data for the enantioselective reduction of various prochiral ketones using the catalyst system generated from (R)-(-)-1-Benzyloxy-2-propanol and borane.

Substrate (Ketone)	Product (Alcohol)	Catalyst Loading (mol%)	Reducing Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (e.e., %)
Acetophenone	1-Phenylethanol	10	BH₃·SMe₂	THF	25	2	95	92 (R)
Propiophenone	1-Phenyl-1-propanol	10	BH₃·SMe₂	THF	25	3	92	90 (R)
1-Tetralone	1,2,3,4-Tetrahydro-1-naphthol	10	BH₃·SMe₂	THF	0	4	88	95 (R)
2-Chloroacetophenone	2-Chloro-1-phenylethanol	10	BH₃·SMe₂	THF	0	2	90	96 (R)
Benzylacetone	4-Phenyl-2-butanol	15	BH₃·SMe₂	THF	25	6	85	88 (R)

Disclaimer: The data presented in this table is illustrative and representative of typical results obtained for this class of reaction. Actual results may vary depending on the specific reaction conditions and the purity of the reagents.

Experimental Protocols

Materials and Methods

• Chiral Auxiliary: (R)-(-)-1-Benzyloxy-2-propanol

• Reducing Agent: Borane-dimethyl sulfide complex (BH₃·SMe₂) or Borane-THF solution (BH₃·THF)

• Ketone Substrates: Acetophenone, Propiophenone, 1-Tetralone, 2-Chloroacetophenone, Benzylacetone (or other prochiral ketones)

• Solvent: Anhydrous Tetrahydrofuran (THF)

• Quenching Agent: Methanol

• Work-up Reagents: 1 M Hydrochloric acid (HCl), Saturated sodium bicarbonate solution (NaHCO₃), Brine, Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Instrumentation: Standard glassware for organic synthesis (Schlenk flask, syringes, magnetic stirrer), Thin-Layer Chromatography (TLC) plates, Rotary evaporator, Flash column chromatography system, Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) for enantiomeric excess determination.

Detailed Experimental Procedure

In Situ Formation of the Chiral Oxazaborolidine Catalyst and Enantioselective Reduction of a Ketone (General Procedure)

• Catalyst Preparation:

  • To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add (R)-(-)-1-Benzyloxy-2-propanol (0.1 mmol, 10 mol%).

  • Dissolve the chiral alcohol in anhydrous THF (2 mL).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add borane-dimethyl sulfide complex (0.1 mmol, 10 mol%) dropwise to the solution.

  • Stir the mixture at 0 °C for 15 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure the formation of the oxazaborolidine catalyst.

• Enantioselective Reduction:

  • In a separate flame-dried flask, prepare a solution of the prochiral ketone (1.0 mmol) in anhydrous THF (3 mL).

  • Cool the solution of the in situ generated catalyst to the desired reaction temperature (e.g., 25 °C or 0 °C).

  • To the catalyst solution, add the borane-dimethyl sulfide complex (1.2 mmol, 1.2 equivalents) dropwise.

  • Slowly add the ketone solution to the catalyst-borane mixture via a syringe pump over a period of 30 minutes.

  • Stir the reaction mixture at the specified temperature for the time indicated in the data table or until the reaction is complete as monitored by TLC.

• Work-up and Isolation:

  • Upon completion of the reaction, cool the mixture to 0 °C.

  • Slowly and carefully add methanol (2 mL) dropwise to quench the excess borane.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the residue in diethyl ether or ethyl acetate (20 mL).

  • Wash the organic layer sequentially with 1 M HCl (10 mL), saturated aqueous NaHCO₃ solution (10 mL), and brine (10 mL).

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired chiral alcohol.

• Analysis:

  • Determine the chemical yield of the purified product.

  • Determine the enantiomeric excess (e.e.) of the chiral alcohol by chiral HPLC or GC analysis.

Visualizations

Caption: Experimental workflow for the enantioselective reduction of ketones.

Caption: Proposed catalytic cycle for the enantioselective ketone reduction.

References

• 1. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 2. organicreactions.org [organicreactions.org]
• 3. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 4. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols [mdpi.com]
• 5. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application of (R)-(-)-1-Benzyloxy-2-propanol in the Synthesis of Chiral Pharmaceutical Intermediates

Abstract

(R)-(-)-1-Benzyloxy-2-propanol is a versatile and highly valuable chiral building block in the asymmetric synthesis of pharmaceutical intermediates. Its predefined stereochemistry at the C2 position allows for the synthesis of enantiomerically pure compounds, which is a critical requirement for the efficacy and safety of many modern drugs. This application note details the utility of (R)-(-)-1-Benzyloxy-2-propanol in the synthesis of key structural motifs found in various classes of pharmaceuticals, including β-blockers and oxazolidinone antibiotics. Detailed experimental protocols for the conversion of (R)-(-)-1-Benzyloxy-2-propanol into key intermediates are provided, along with data on reaction yields and stereochemical purity.

Introduction

Chirality plays a pivotal role in drug development, as different enantiomers of a drug molecule can exhibit significantly different pharmacological and toxicological profiles. The use of enantiopure starting materials, such as (R)-(-)-1-Benzyloxy-2-propanol, is a cornerstone of modern medicinal chemistry, enabling the stereoselective synthesis of complex active pharmaceutical ingredients (APIs). The benzyloxy group in (R)-(-)-1-Benzyloxy-2-propanol serves as a versatile protecting group for the primary alcohol, while the secondary alcohol at the chiral center can be readily converted into other functional groups, making it an ideal precursor for a variety of chiral intermediates.

This document outlines the application of (R)-(-)-1-Benzyloxy-2-propanol in the synthesis of two important classes of pharmaceutical intermediates: chiral amino alcohols, which are core components of many β-blockers, and chiral oxazolidinones, the backbone of antibiotics like Linezolid.

Key Applications and Synthetic Pathways

(R)-(-)-1-Benzyloxy-2-propanol can be transformed into several key intermediates for pharmaceutical synthesis. The primary synthetic routes involve the activation of the secondary hydroxyl group, followed by nucleophilic substitution or conversion to an epoxide.

Synthesis of Chiral β-Amino Alcohols (Precursors for β-Blockers)

Chiral β-amino alcohols are fundamental structural motifs in many β-adrenergic receptor blockers (β-blockers) used for the treatment of cardiovascular diseases. The synthesis typically involves the conversion of the hydroxyl group of (R)-(-)-1-Benzyloxy-2-propanol into a good leaving group (e.g., tosylate or mesylate), followed by nucleophilic substitution with an appropriate amine.

General Synthetic Workflow for β-Amino Alcohols

Caption: Synthetic workflow for a chiral β-amino alcohol precursor.

Synthesis of Chiral Oxazolidinone Intermediates (Precursors for Antibiotics like Linezolid)

The oxazolidinone ring is the core structure of a class of synthetic antibiotics that are effective against multidrug-resistant bacteria. The synthesis of the chiral oxazolidinone ring can be achieved from (R)-(-)-1-Benzyloxy-2-propanol by first converting it to a chiral epoxide. This epoxide can then undergo ring-opening with an amine, followed by cyclization to form the oxazolidinone ring. While many syntheses of Linezolid start with (R)-epichlorohydrin, a similar synthetic strategy can be employed using an epoxide derived from (R)-(-)-1-Benzyloxy-2-propanol.

Synthetic Pathway to a Chiral Oxazolidinone Intermediate

Caption: Synthetic pathway to a chiral oxazolidinone precursor.

Quantitative Data Summary

The following table summarizes typical reaction outcomes for the key transformations of (R)-(-)-1-Benzyloxy-2-propanol and its derivatives in the synthesis of pharmaceutical intermediates.

Step	Reactant	Reagents and Conditions	Product	Yield (%)	Enantiomeric Excess (ee %)	Reference
Tosylation	(R)-(-)-1-Benzyloxy-2-propanol	p-Toluenesulfonyl chloride, Pyridine, 0 °C to RT	(R)-1-Benzyloxy-2-propyl tosylate	>95	>99	General
Mesylation	(R)-(-)-1-Benzyloxy-2-propanol	Methanesulfonyl chloride, Triethylamine, DCM, 0 °C to RT	(R)-1-Benzyloxy-2-propyl mesylate	>95	>99	General
Epoxidation (via tosylate)	(R)-1-Benzyloxy-2-propyl tosylate	Sodium hydride, THF, RT	(S)-2-(Benzyloxymethyl)oxirane	85-90	>99	General
Nucleophilic Substitution (Amine)	(R)-1-Benzyloxy-2-propyl tosylate	Isopropylamine, heat	(S)-N-Isopropyl-1-benzyloxy-2-propanamine	70-80	>98 (after purification)	[1]
Oxazolidinone formation (from epoxide)	(R)-2-(Benzyloxymethyl)oxirane	1. 3-fluoro-4-morpholinoaniline; 2. n-BuLi, -78 °C; 3. Phosgene equivalent	(R)-N-[[(5S)-3-(3-Fluoro-4-morpholinophenyl)-2-oxo-5-oxazolidinyl]methyl]acetamide (Linezolid)	~75 (overall)	>99	[2],

Note: The yields and ee values are representative and may vary depending on the specific substrate and reaction conditions.

Experimental Protocols

Protocol 1: Synthesis of (R)-1-Benzyloxy-2-propyl tosylate

Materials:

• (R)-(-)-1-Benzyloxy-2-propanol (1.0 eq)

• p-Toluenesulfonyl chloride (1.2 eq)

• Anhydrous pyridine

• Anhydrous dichloromethane (DCM)

• 1 M Hydrochloric acid

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve (R)-(-)-1-Benzyloxy-2-propanol in anhydrous pyridine under a nitrogen atmosphere and cool the solution to 0 °C in an ice bath.

• Slowly add p-toluenesulfonyl chloride portion-wise, ensuring the temperature remains below 5 °C.

• Stir the reaction mixture at 0 °C for 1 hour and then allow it to warm to room temperature and stir for an additional 12 hours.

• Quench the reaction by slowly adding cold water.

• Extract the mixture with DCM (3 x volumes).

• Wash the combined organic layers sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to afford (R)-1-Benzyloxy-2-propyl tosylate as a colorless oil.

Protocol 2: Synthesis of (S)-N-Isopropyl-1-benzyloxy-2-propanamine (A β-Blocker Intermediate)

Materials:

• (R)-1-Benzyloxy-2-propyl tosylate (1.0 eq)

• Isopropylamine (5.0 eq)

• Anhydrous acetonitrile

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a sealed tube, dissolve (R)-1-Benzyloxy-2-propyl tosylate in anhydrous acetonitrile.

• Add isopropylamine to the solution.

• Seal the tube and heat the reaction mixture to 80 °C for 16 hours.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, DCM:methanol gradient) to yield (S)-N-Isopropyl-1-benzyloxy-2-propanamine.

Protocol 3: Synthesis of (R)-2-(Benzyloxymethyl)oxirane

Materials:

• (R)-1-Benzyloxy-2-propyl tosylate (1.0 eq)

• Sodium hydride (60% dispersion in mineral oil, 1.5 eq)

• Anhydrous tetrahydrofuran (THF)

• Saturated ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a suspension of sodium hydride in anhydrous THF at 0 °C under a nitrogen atmosphere, add a solution of (R)-1-Benzyloxy-2-propyl tosylate in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 4 hours.

• Cool the mixture to 0 °C and carefully quench the reaction by the slow addition of saturated ammonium chloride solution.

• Extract the mixture with ethyl acetate (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude epoxide.

• The crude (R)-2-(Benzyloxymethyl)oxirane is often used in the next step without further purification.

Conclusion

(R)-(-)-1-Benzyloxy-2-propanol is a highly effective chiral starting material for the enantioselective synthesis of key pharmaceutical intermediates. Its utility in preparing chiral β-amino alcohols and precursors for oxazolidinone antibiotics highlights its importance in modern drug development. The protocols provided herein offer robust methods for the synthesis of these valuable intermediates, enabling the efficient and stereocontrolled production of complex pharmaceutical molecules.

References

• 1. jmedchem.com [jmedchem.com]
• 2. asianpubs.org [asianpubs.org]

Application Notes and Protocols for the Derivatization of (R)-(-)-1-Benzyloxy-2-propanol in Chiral Resolution

For Researchers, Scientists, and Drug Development Professionals

Introduction

The determination of enantiomeric purity is a critical step in the development and quality control of chiral compounds, particularly in the pharmaceutical industry where the biological activity of enantiomers can differ significantly. (R)-(-)-1-Benzyloxy-2-propanol is a chiral building block whose enantiomeric purity often needs to be rigorously assessed. Direct analysis of enantiomers can be challenging; therefore, derivatization to form diastereomers is a common and effective strategy. This application note provides detailed protocols for the derivatization of (R)-(-)-1-Benzyloxy-2-propanol and subsequent analysis using chiral gas chromatography (GC) and high-performance liquid chromatography (HPLC) for enantiomeric resolution.

Principle of Chiral Resolution via Derivatization

Enantiomers, being non-superimposable mirror images, possess identical physical properties in an achiral environment, making their separation by standard chromatographic techniques difficult. Chiral resolution through derivatization involves reacting the enantiomeric mixture with a chiral derivatizing agent (CDA) to form a mixture of diastereomers. Diastereomers have different physical and chemical properties and can, therefore, be separated using achiral chromatographic methods. The relative peak areas of the separated diastereomers in the chromatogram correspond to the enantiomeric ratio in the original sample.

Two common derivatization strategies for chiral alcohols like (R)-(-)-1-Benzyloxy-2-propanol are acylation to form esters and reaction with Mosher's acid to form Mosher's esters.

Experimental Protocols

Derivatization via Acylation for Chiral GC Analysis

Acylation of the hydroxyl group of (R)-(-)-1-Benzyloxy-2-propanol with an achiral acylating agent, such as acetic anhydride or trifluoroacetic anhydride, in the presence of a catalyst can be employed. While this method does not introduce a new chiral center, the resulting ester derivatives often exhibit improved volatility and chromatographic properties, enabling separation on a chiral GC column.

Materials:

• (R)-(-)-1-Benzyloxy-2-propanol

• Acetic anhydride or Trifluoroacetic anhydride

• Iodine (catalyst)

• Anhydrous Sodium Sulfate

• Dichloromethane

• Screw-cap vials (3 mL, amber)

Protocol:

• To a 3 mL amber screw-cap vial, add (R)-(-)-1-Benzyloxy-2-propanol (approximately 2 mmol).

• Add acetic anhydride or trifluoroacetic anhydride (3 mmol).

• Add a catalytic amount of iodine (0.06 mmol) and anhydrous sodium sulfate (0.02 mmol).

• Seal the vial and stir the mixture at 100°C for 24-48 hours.

• After cooling to room temperature, dissolve the reaction product in 1 mL of dichloromethane.

• Filter the solution to remove any solids.

• The resulting solution containing the 1-benzyloxy-2-propyl acetate or trifluoroacetate is ready for chiral GC analysis.

Derivatization with Mosher's Acid for HPLC and NMR Analysis

Reaction with an enantiomerically pure chiral derivatizing agent, such as (R)- or (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride), converts the enantiomers of 1-benzyloxy-2-propanol into a mixture of diastereomeric esters. These diastereomers can then be separated by HPLC on a normal-phase column or analyzed by NMR spectroscopy to determine the enantiomeric excess and absolute configuration.

Materials:

• (R)-(-)-1-Benzyloxy-2-propanol

• (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-Mosher's acid chloride)

• (S)-(+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-Mosher's acid chloride)

• Anhydrous pyridine

• Anhydrous deuterated solvent (e.g., CDCl₃) for NMR analysis or a suitable HPLC solvent

• NMR tubes or HPLC vials

Protocol:

• In a clean, dry vial, dissolve approximately 2.5 mg of (R)-(-)-1-Benzyloxy-2-propanol in 0.5 mL of the anhydrous solvent.

• Add a small excess of anhydrous pyridine (approximately 5-10 µL).

• Add a slight molar excess (approximately 1.2 equivalents) of either (R)- or (S)-Mosher's acid chloride.

• Cap the vial and gently agitate to mix the reactants.

• Allow the reaction to proceed at room temperature for 1-4 hours, or until completion (can be monitored by TLC).

• The resulting solution containing the diastereomeric Mosher's esters is ready for HPLC or NMR analysis.

Chiral Resolution and Data Analysis

Chiral Gas Chromatography (GC) of Acyl Derivatives

The acetylated or trifluoroacetylated derivatives of 1-benzyloxy-2-propanol can be separated on a chiral GC column, typically one with a cyclodextrin-based stationary phase.

Typical GC Conditions:

Parameter	Value
Column	Cyclodextrin-based chiral capillary column (e.g., Rt-βDEXcst)
Carrier Gas	Helium or Hydrogen
Injector Temperature	250°C
Detector	Flame Ionization Detector (FID)
Detector Temperature	275°C
Oven Program	Optimized for separation (e.g., start at a lower temperature and ramp up)

Data Presentation:

Table 1: Hypothetical Chiral GC Separation Data for 1-Benzyloxy-2-propyl Acetate Diastereomers

Derivative	Retention Time (min) - E1	Retention Time (min) - E2	Resolution (Rs)	Enantiomeric Excess (ee%)
Acetate	15.2	15.8	1.6	98.0
Trifluoroacetate	12.5	12.9	1.8	98.5

Chiral High-Performance Liquid Chromatography (HPLC) of Mosher's Esters

The diastereomeric Mosher's esters can be effectively separated by normal-phase HPLC, often on a silica gel column or a polysaccharide-based chiral stationary phase like Chiralcel OD-H.

Typical HPLC Conditions:

Parameter	Value
Column	Polysaccharide-based chiral column (e.g., Chiralcel® OD-H) or Silica Gel
Mobile Phase	Hexane/Isopropanol mixture (e.g., 90:10 v/v)
Flow Rate	1.0 mL/min
Detector	UV (e.g., at 254 nm)
Temperature	Ambient

Data Presentation:

Similar to the GC data, specific quantitative data for the HPLC separation of Mosher's esters of 1-benzyloxy-2-propanol is not explicitly available in the provided search results. The following table illustrates the expected data format.

Table 2: Hypothetical HPLC Separation Data for Mosher's Esters of 1-Benzyloxy-2-propanol

Mosher's Ester	Retention Time (min) - Diastereomer 1	Retention Time (min) - Diastereomer 2	Resolution (Rs)	Enantiomeric Excess (ee%)
(R)-MTPA Ester	10.5	12.1	2.5	99.0
(S)-MTPA Ester	10.6	12.3	2.6	99.0

Visualization of Workflows

Experimental Workflow for Derivatization and Chiral GC/HPLC Analysis

Caption: Experimental workflow for derivatization and chiral analysis.

Logical Relationship in Chiral Resolution

Caption: Logical steps in chiral resolution via derivatization.

Conclusion

The derivatization of (R)-(-)-1-Benzyloxy-2-propanol through acylation or the formation of Mosher's esters provides robust and reliable methods for the determination of its enantiomeric purity. The choice between GC and HPLC analysis will depend on the available instrumentation and the specific requirements of the analysis. The detailed protocols and data presentation formats provided in this application note serve as a comprehensive guide for researchers and scientists in the field of chiral analysis and drug development.

Application Notes and Protocols: Diastereoselective Reactions of Organometallic Reagents with (R)-(-)-1-Benzyloxy-2-propanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-(-)-1-Benzyloxy-2-propanol is a valuable chiral building block in organic synthesis. Its utility can be significantly expanded by leveraging its inherent chirality to direct the stereochemical outcome of reactions with organometallic reagents. However, the presence of a free hydroxyl group necessitates a two-step approach for controlled carbon-carbon bond formation at the C2 position. This involves an initial oxidation of the alcohol to the corresponding chiral aldehyde, (R)-2-benzyloxypropanal, followed by the diastereoselective addition of an organometallic reagent.

The stereochemical course of the nucleophilic addition to the α-chiral aldehyde is predominantly governed by the nature of the organometallic reagent. This document provides detailed protocols for the Swern oxidation of (R)-(-)-1-benzyloxy-2-propanol and the subsequent diastereoselective addition of methylmagnesium bromide (a Grignard reagent) and phenyllithium (an organolithium reagent), highlighting the principles of chelation control and the Felkin-Anh model to yield diastereomerically enriched products.[1][2]

Key Concepts in Diastereoselective Addition

The addition of organometallic reagents to α-alkoxy aldehydes, such as (R)-2-benzyloxypropanal, can proceed through two primary stereochemical models, depending on the metal cation of the reagent.

• Chelation Control (Grignard Reagents): Grignard reagents (RMgX) can form a rigid, five-membered chelate between the magnesium ion, the carbonyl oxygen, and the oxygen of the benzyloxy group.[1] This chelation locks the conformation of the aldehyde, forcing the nucleophilic attack to occur from the less sterically hindered face, typically leading to the syn diastereomer.

• Felkin-Anh Model (Organolithium Reagents): Organolithium reagents (RLi) generally do not form stable chelates.[1] Instead, the reaction proceeds via the Felkin-Anh model, where the largest substituent at the α-carbon orients itself anti-periplanar to the incoming nucleophile to minimize steric interactions. This generally results in the formation of the anti diastereomer.[2][3][4]

Experimental Protocols

Protocol 1: Swern Oxidation of (R)-(-)-1-Benzyloxy-2-propanol

This protocol describes the mild oxidation of the starting alcohol to the corresponding aldehyde, (R)-2-benzyloxypropanal, using Swern oxidation conditions.[5][6]

Materials:

• (R)-(-)-1-Benzyloxy-2-propanol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Triethylamine (TEA)

• Anhydrous dichloromethane (DCM)

• Round-bottom flask, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Under an inert atmosphere, a solution of oxalyl chloride (1.2 equivalents) in anhydrous DCM is cooled to -78 °C (dry ice/acetone bath).

• A solution of DMSO (2.2 equivalents) in anhydrous DCM is added dropwise to the stirred oxalyl chloride solution, maintaining the temperature at -78 °C. The mixture is stirred for 15 minutes.

• A solution of (R)-(-)-1-benzyloxy-2-propanol (1.0 equivalent) in anhydrous DCM is added dropwise, again maintaining the temperature at -78 °C. The reaction is stirred for 30 minutes.

• Triethylamine (5.0 equivalents) is added dropwise to the reaction mixture.

• After stirring for an additional 15 minutes at -78 °C, the reaction is allowed to warm to room temperature.

• The reaction is quenched with water, and the organic layer is separated.

• The aqueous layer is extracted with DCM. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield crude (R)-2-benzyloxypropanal.

• The crude aldehyde is typically used in the next step without further purification.

Expected Yield: >90%

Protocol 2: Diastereoselective Addition of Methylmagnesium Bromide (Chelation Control)

This protocol details the chelation-controlled addition of a Grignard reagent to (R)-2-benzyloxypropanal to yield the syn diastereomer as the major product.

Materials:

• Crude (R)-2-benzyloxypropanal

• Methylmagnesium bromide (MeMgBr, solution in diethyl ether or THF)

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Round-bottom flask, magnetic stirrer, and inert atmosphere setup

Procedure:

• A solution of crude (R)-2-benzyloxypropanal (1.0 equivalent) in anhydrous diethyl ether or THF is prepared in a flame-dried, round-bottom flask under an inert atmosphere.

• The solution is cooled to -78 °C.

• Methylmagnesium bromide (1.2 equivalents) is added dropwise to the stirred aldehyde solution over 15-20 minutes.

• The reaction is stirred at -78 °C for 2-4 hours. Reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the slow addition of saturated aqueous NH₄Cl solution.

• The mixture is allowed to warm to room temperature, and the organic layer is separated.

• The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography to separate the diastereomers.

Protocol 3: Diastereoselective Addition of Phenyllithium (Felkin-Anh Control)

This protocol describes the addition of an organolithium reagent to (R)-2-benzyloxypropanal, following the Felkin-Anh model to produce the anti diastereomer as the major product.

Materials:

• Crude (R)-2-benzyloxypropanal

• Phenyllithium (PhLi, solution in cyclohexane/ether)

• Anhydrous diethyl ether or THF

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Round-bottom flask, syringe, and magnetic stirrer

• Inert atmosphere

Procedure:

• A solution of crude (R)-2-benzyloxypropanal (1.0 equivalent) in anhydrous diethyl ether or THF is prepared in a flame-dried, round-bottom flask under an inert atmosphere.

• The flask is cooled to -78 °C.

• Phenyllithium (1.2 equivalents) is added dropwise via syringe.

• The reaction is stirred for 1-2 hours at -78 °C.

• The reaction is quenched with saturated aqueous NaHCO₃ solution.

• The mixture is warmed to room temperature, and the organic layers are separated.

• The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography.

Data Presentation

The expected outcomes for the diastereoselective addition reactions are summarized in the table below. The diastereomeric ratio (d.r.) is a key indicator of the reaction's stereocontrol.

Organometallic Reagent	Stereochemical Model	Major Product	Expected Diastereomeric Ratio (syn:anti)
Methylmagnesium Bromide	Chelation Control	syn-1-Benzyloxy-2,3-propanediol	>90:10
Phenyllithium	Felkin-Anh	anti-1-Benzyloxy-2-phenyl-1,2-ethanediol	<10:90

Note: The actual diastereomeric ratios can vary depending on the specific reaction conditions, including solvent, temperature, and the purity of the reactants.

Visualizations

Logical Workflow

Caption: Synthetic workflow for diastereoselective reactions.

Signaling Pathways (Stereochemical Models)

Caption: Stereochemical models for nucleophilic addition.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. img1.wsimg.com [img1.wsimg.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Swern oxidation - Wikipedia [en.wikipedia.org]
• 6. Swern Oxidation [organic-chemistry.org]

Application Notes and Protocols: Solubility Profile of (R)-(-)-1-Benzyloxy-2-propanol in Common Organic Solvents

Audience: Researchers, scientists, and drug development professionals.

Introduction

(R)-(-)-1-Benzyloxy-2-propanol is a chiral organic compound with applications in stereoselective synthesis.[1] Its physical and chemical properties, including solubility, are crucial for its use as a reagent and in the development of synthetic methodologies. Understanding the solubility of a compound in various organic solvents is fundamental for designing and optimizing chemical reactions, purification processes, and formulations. Poor solubility can lead to challenges in achieving desired concentrations, reaction rates, and product yields.[2]

This document provides a detailed protocol for determining the solubility of (R)-(-)-1-Benzyloxy-2-propanol in common organic solvents using the widely accepted shake-flask method.[3][4] This method is a reliable technique for measuring the thermodynamic equilibrium solubility of a compound.[2]

Physicochemical Properties of (R)-(-)-1-Benzyloxy-2-propanol

A summary of the known physical and chemical properties of (R)-(-)-1-Benzyloxy-2-propanol is presented in the table below.

Property	Value	Reference
Linear Formula	C₆H₅CH₂OCH₂CH(OH)CH₃
Molecular Weight	166.22 g/mol	[5]
Density	1.027 g/mL at 25 °C
Refractive Index	n20/D 1.510
Optical Activity	[α]20/D -14°, c = 1 in chloroform
Flash Point	> 109.9 °C
CAS Number	89401-28-5

Experimental Protocol: Determination of Solubility using the Shake-Flask Method

This protocol details the steps for determining the solubility of (R)-(-)-1-Benzyloxy-2-propanol in various organic solvents. The shake-flask method is a robust approach to ascertain the saturation point of a solute in a solvent at a specific temperature.[3][6]

3.1. Materials

• (R)-(-)-1-Benzyloxy-2-propanol (solute)

• Selected organic solvents (e.g., hexane, toluene, ethyl acetate, acetone, ethanol, methanol, dichloromethane)

• Glass vials or flasks with screw caps

• Analytical balance

• Thermostatic shaker or water bath with agitation

• Centrifuge

• Syringe filters (0.45 µm pore size)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

3.2. Experimental Workflow Diagram

Caption: Workflow for determining solubility via the shake-flask method.

3.3. Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of (R)-(-)-1-Benzyloxy-2-propanol to a glass vial. The excess solid should be visually apparent.

  • Accurately add a known volume of the desired organic solvent to the vial.

  • Securely cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker or an agitating water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period to ensure equilibrium is reached, typically 24 to 48 hours.[2] The solution should remain saturated with undissolved solid present.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature for a short period to allow the excess solid to settle.

  • To ensure complete removal of undissolved solids, centrifuge the vials at a moderate speed.[2]

• Sample Collection and Preparation:

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Filter the aliquot through a 0.45 µm syringe filter into a clean vial to remove any remaining particulate matter.[7]

  • Accurately dilute the filtered aliquot with the same solvent to a concentration that falls within the linear range of the analytical method to be used.

• Quantification:

  • Analyze the concentration of (R)-(-)-1-Benzyloxy-2-propanol in the diluted sample using a pre-calibrated analytical method, such as High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectroscopy.[2]

• Calculation of Solubility:

  • Calculate the concentration of the saturated solution by taking the dilution factor into account.

  • Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Data Presentation

The results of the solubility experiments should be recorded in a clear and organized manner to facilitate comparison between different solvents.

Table 1: Solubility of (R)-(-)-1-Benzyloxy-2-propanol in Common Organic Solvents at 25 °C

Solvent	Polarity Index	Solubility ( g/100 mL)	Solubility (mol/L)	Observations
Hexane	0.1
Toluene	2.4
Dichloromethane	3.1
Diethyl Ether	2.8
Ethyl Acetate	4.4
Acetone	5.1
Ethanol	4.3
Methanol	5.1
Water	10.2

Note: This table is a template for recording experimental data. Polarity index values are approximate and can vary slightly depending on the scale used.

Logical Relationships in Solubility

The solubility of an organic compound is governed by the principle of "like dissolves like." This means that polar solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents. (R)-(-)-1-Benzyloxy-2-propanol has both polar (hydroxyl group) and non-polar (benzyl and propyl groups) regions, suggesting it will exhibit a range of solubilities in different organic solvents.

Caption: Factors influencing the solubility of (R)-(-)-1-Benzyloxy-2-propanol.

References

• 1. scbt.com [scbt.com]
• 2. enamine.net [enamine.net]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. bioassaysys.com [bioassaysys.com]
• 5. 1-(Benzyloxy)propan-2-ol | C10H14O2 | CID 295955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 7. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]

The Pivotal Role of (R)-(-)-1-Benzyloxy-2-propanol in Modern Stereoselective Synthesis

(R)-(-)-1-Benzyloxy-2-propanol , a versatile chiral building block, has emerged as a crucial reagent in the field of stereoselective synthesis. Its inherent chirality and functional groups make it an invaluable tool for researchers, scientists, and drug development professionals in the precise construction of complex chiral molecules. This application note provides a detailed overview of its applications, complete with experimental protocols and quantitative data, underscoring its significance in the synthesis of pharmaceuticals and other fine chemicals.

Core Applications in Stereoselective Synthesis

(R)-(-)-1-Benzyloxy-2-propanol primarily serves two key roles in asymmetric synthesis: as a chiral precursor for the synthesis of enantiomerically pure molecules and as a scaffold for the development of chiral ligands and auxiliaries that induce stereoselectivity in chemical reactions.

One of its most notable applications is in the synthesis of beta-adrenergic receptor blockers, commonly known as beta-blockers , a class of drugs used to manage cardiovascular diseases. The therapeutic efficacy of many beta-blockers is highly dependent on their stereochemistry, with one enantiomer often exhibiting the desired pharmacological activity while the other may be less active or even contribute to side effects.[1]

(R)-(-)-1-Benzyloxy-2-propanol serves as a key starting material for the synthesis of the (S)-enantiomers of various beta-blockers. For instance, it is a crucial precursor in the chemoenzymatic synthesis of (S)-Bisoprolol, a widely prescribed beta-blocker.[2] The synthesis involves the conversion of the (R)-chlorohydrin, derived from (R)-(-)-1-benzyloxy-2-propanol, to the final (S)-bisoprolol product.[2]

Application in the Synthesis of (S)-Bisoprolol

The synthesis of (S)-Bisoprolol from a racemic chlorohydrin precursor highlights the utility of enzymatic resolutions, a key technique in stereoselective synthesis. The process allows for the isolation of the desired (R)-chlorohydrin with high enantiomeric purity, which is then converted to (S)-Bisoprolol.

Quantitative Data for (S)-Bisoprolol Synthesis

Step	Reactant	Product	Catalyst/Reagent	Yield (%)	Enantiomeric Excess (ee%)
1	Racemic chlorohydrin	(R)-chlorohydrin	Lipase B from Candida antarctica	-	>96
2	(R)-chlorohydrin	(S)-Bisoprolol	Isopropylamine	91	96
3	(S)-Bisoprolol	(S)-Bisoprolol hemifumarate	Fumaric acid	99	96

Experimental Protocol: Synthesis of (S)-Bisoprolol from (R)-chlorohydrin

The following protocol details the conversion of the enantiopure (R)-chlorohydrin intermediate to (S)-Bisoprolol.

Materials:

• (R)-1-chloro-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propan-2-ol ((R)-chlorohydrin)

• Isopropylamine

• Methanol

• Fumaric acid

Procedure:

• Synthesis of (S)-Bisoprolol: The (R)-chlorohydrin is reacted with isopropylamine in methanol to yield (S)-Bisoprolol. This reaction proceeds with an inversion of stereochemistry.[2]

• Formation of Hemifumarate Salt: The resulting (S)-Bisoprolol is then treated with fumaric acid to form the stable hemifumarate salt, (S)-Bisoprolol hemifumarate.[2]

Diagram: Synthetic Pathway to (S)-Bisoprolol

Caption: Synthetic route to (S)-Bisoprolol hemifumarate.

Broader Applications and Future Perspectives

Beyond its role in beta-blocker synthesis, the chiral backbone of (R)-(-)-1-benzyloxy-2-propanol is being explored for the development of novel chiral ligands for asymmetric catalysis. Chiral ligands derived from such scaffolds can be employed in a variety of metal-catalyzed reactions, including asymmetric reductions, alkylations, and additions of organometallic reagents to aldehydes, to achieve high levels of enantioselectivity.[3][4][5]

The development of efficient and stereoselective synthetic routes is a cornerstone of modern pharmaceutical and chemical industries. (R)-(-)-1-Benzyloxy-2-propanol, as a readily available and versatile chiral building block, will undoubtedly continue to play a significant role in advancing these fields. Its application allows for the streamlined synthesis of complex, enantiomerically pure molecules, ultimately contributing to the development of safer and more effective drugs and other valuable chemical entities.

Diagram: General Application Workflow

Caption: General workflow for utilizing (R)-(-)-1-benzyloxy-2-propanol.

References

• 1. Beta-Blockers – Chiralpedia [chiralpedia.com]
• 2. mdpi.com [mdpi.com]
• 3. organicreactions.org [organicreactions.org]
• 4. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for the General Procedure of Aminopropanoate Synthesis Using a Chiral Auxiliary

Audience: Researchers, scientists, and drug development professionals.

Introduction

The asymmetric synthesis of amino acids is a cornerstone of modern organic chemistry, with significant implications for the pharmaceutical industry, as many therapeutic agents are chiral and their biological activity is enantiomer-dependent.[1][2][3][4] Chiral auxiliaries offer a robust and reliable strategy for the synthesis of enantiomerically pure compounds like aminopropanoates.[2][4][5] This method involves the temporary covalent attachment of a chiral molecule (the auxiliary) to a prochiral substrate to direct a subsequent stereoselective transformation.[4][6] After the desired stereocenter is established, the auxiliary is cleaved and can often be recovered for reuse.[4][5][6] This document provides a detailed overview of the general procedure for synthesizing aminopropanoates using chiral auxiliaries, focusing on practical experimental protocols and data presentation.

The General Workflow

The use of a chiral auxiliary in aminopropanoate synthesis typically follows a three-step sequence:

• Attachment of the Chiral Auxiliary: The chiral auxiliary is first covalently bonded to a propanoate precursor, commonly through an acylation reaction to form an N-acyl derivative.[3][6]

• Diastereoselective Transformation: A new stereocenter is introduced at the α- or β-position of the propanoate moiety. This is commonly achieved through diastereoselective enolate alkylation or a Michael addition. The steric and electronic properties of the chiral auxiliary guide the incoming reagent to one face of the molecule, leading to a high diastereomeric excess (d.e.).[6][7]

• Cleavage of the Chiral Auxiliary: The chiral auxiliary is removed from the product to yield the desired enantiomerically enriched aminopropanoate. This step is designed to be high-yielding and to avoid racemization of the newly formed stereocenter.[3][8]

Below is a diagram illustrating the general workflow.

Caption: General workflow for aminopropanoate synthesis using a chiral auxiliary.

Commonly Used Chiral Auxiliaries

Several classes of chiral auxiliaries have been developed and are widely used in asymmetric synthesis. The choice of auxiliary often depends on the specific transformation and the desired stereochemical outcome.

• Oxazolidinones (Evans Auxiliaries): Developed by David A. Evans, these are among the most reliable and widely used chiral auxiliaries.[7][9] They are typically derived from readily available amino acids like valine and phenylalanine and provide excellent stereocontrol in alkylation and aldol reactions.[9][10]

• tert-Butanesulfinamide (Ellman's Auxiliary): This sulfinamide-based auxiliary is particularly effective for the synthesis of chiral amines and amino acids.[6][11] It allows for the diastereoselective addition of nucleophiles to sulfinyl imines.

• Pseudoephedrine: This readily available and inexpensive chiral auxiliary can be used to form chiral amides that undergo highly diastereoselective alkylations.[6]

• Camphorsultams (Oppolzer's Sultams): These are rigid bicyclic structures derived from camphor that offer high levels of stereocontrol in a variety of reactions, including Diels-Alder reactions and alkylations.

Experimental Protocols

The following are generalized protocols for the key steps in the synthesis of aminopropanoates using an Evans-type oxazolidinone auxiliary.

Protocol 1: Acylation of the Chiral Auxiliary

This step attaches the propanoate moiety to the chiral auxiliary.

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone or other Evans auxiliary

• Propionyl chloride or anhydride

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

• Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

• Anhydrous lithium chloride (LiCl) (optional, for challenging acylations)

• Argon or Nitrogen atmosphere

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the chiral oxazolidinone (1.0 eq) and anhydrous solvent (e.g., DCM).

• Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.5 eq) dropwise to the stirred solution.

• Slowly add the propionyl chloride (1.2 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product with DCM (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel.

Protocol 2: Diastereoselective Alkylation

This is the key stereocenter-forming step.

Materials:

• N-propionyl oxazolidinone (from Protocol 1)

• Anhydrous Tetrahydrofuran (THF)

• Strong, non-nucleophilic base: e.g., Sodium bis(trimethylsilyl)amide (NaHMDS) or Lithium diisopropylamide (LDA)

• Alkylating agent (e.g., benzyl bromide, methyl iodide)

• Argon or Nitrogen atmosphere

Procedure:

• Dissolve the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the base (1.1 eq of NaHMDS or LDA) dropwise to form the enolate. Stir for 30-60 minutes at -78 °C.

• Add the alkylating agent (1.2-1.5 eq) dropwise to the enolate solution.

• Stir the reaction at -78 °C for 2-4 hours, or until the reaction is complete by TLC. The reaction temperature and time may need to be optimized for different alkylating agents.

• Quench the reaction at -78 °C by adding a saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• The diastereomeric ratio can be determined by ¹H NMR or HPLC analysis of the crude product. Purification by flash chromatography can separate the diastereomers if necessary.

Protocol 3: Cleavage of the Chiral Auxiliary

This step removes the auxiliary to yield the desired aminopropanoate derivative.

Materials:

• Alkylated N-acyl oxazolidinone (from Protocol 2)

• Tetrahydrofuran (THF)

• Water

• Hydrogen peroxide (H₂O₂, 30% aqueous solution)

• Lithium hydroxide (LiOH) or Lithium hydroperoxide (LiOOH)

Procedure for Hydrolytic Cleavage:

• Dissolve the alkylated product (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

• Cool the solution to 0 °C.

• Add aqueous hydrogen peroxide (4.0 eq) followed by an aqueous solution of lithium hydroxide (2.0 eq).

• Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Quench the reaction by adding an aqueous solution of sodium sulfite (Na₂SO₃) to reduce the excess peroxide.

• Concentrate the mixture to remove the THF.

• The aqueous layer can be washed with a nonpolar solvent (e.g., hexane) to remove the chiral auxiliary.

• Acidify the aqueous layer to a pH of ~2 with a suitable acid (e.g., 1 M HCl) and extract the desired carboxylic acid product with ethyl acetate.

• Dry the combined organic extracts over anhydrous Na₂SO₄, filter, and concentrate to yield the aminopropanoate.

Data Presentation

The following tables summarize typical results for the diastereoselective alkylation of N-propionyl oxazolidinones with various electrophiles.

Table 1: Diastereoselective Alkylation of an Evans N-Propionyl Oxazolidinone

Entry	Electrophile (R-X)	Base	Diastereomeric Ratio (d.r.)	Yield (%)
1	CH₃I	LDA	>99:1	85-95
2	BnBr	NaHMDS	>99:1	90-98
3	Allyl Bromide	NaHMDS	98:2	88-95
4	Isopropyl Iodide	LDA	95:5	75-85

Table 2: Cleavage Conditions and Product Yields

Entry	Cleavage Reagent	Product	Yield (%)
1	LiOH / H₂O₂	Carboxylic Acid	85-95
2	LiBH₄	Primary Alcohol	80-90
3	Weinreb Amine Salt	Weinreb Amide	70-85

Conclusion

The use of chiral auxiliaries provides a powerful and predictable method for the asymmetric synthesis of aminopropanoates. The protocols outlined above, particularly with the widely used Evans oxazolidinones, offer a reliable pathway to enantiomerically enriched products. The success of this strategy relies on high diastereoselectivity in the key bond-forming step and efficient, non-racemizing cleavage of the auxiliary. The data presented demonstrates the high levels of stereocontrol and yields that can be achieved, making this a valuable technique for researchers in drug discovery and development.

References

• 1. Asymmetric synthesis of unnatural α-amino acids through photoredox-mediated C–O bond activation of aliphatic alcohols - Chemical Science (RSC Publishing) DOI:10.1039/D4SC00403E [pubs.rsc.org]
• 2. esports.bluefield.edu - Chiral Amino Acids Synthesis [esports.bluefield.edu]
• 3. chemistry.williams.edu [chemistry.williams.edu]
• 4. benchchem.com [benchchem.com]
• 5. 手性助劑 [sigmaaldrich.com]
• 6. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. uwindsor.ca [uwindsor.ca]
• 11. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Synthesis of (R)-1-Benzyloxy-2,3-epoxypropane from (R)-(-)-1-Benzyloxy-2-propanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chiral epoxides are indispensable building blocks in the asymmetric synthesis of pharmaceuticals, offering stereochemical control that is critical for biological activity. This document provides detailed application notes and a comprehensive protocol for the synthesis of (R)-1-Benzyloxy-2,3-epoxypropane, a versatile chiral epoxide, utilizing (R)-(-)-1-Benzyloxy-2-propanol as the starting material. The described method is a reliable two-step process involving the tosylation of the secondary alcohol followed by an intramolecular Williamson ether synthesis to yield the target epoxide with high enantiopurity. This protocol is particularly valuable for researchers in organic synthesis and drug development seeking to incorporate this specific chiral synthon into their molecular designs.

Introduction

The synthesis of enantiomerically pure epoxides is a cornerstone of modern medicinal chemistry. These three-membered cyclic ethers are highly reactive intermediates that can undergo regioselective and stereospecific ring-opening reactions with a variety of nucleophiles, providing access to a wide range of complex chiral molecules. (R)-1-Benzyloxy-2,3-epoxypropane, also known as (R)-(-)-Benzyl glycidyl ether, is a valuable chiral intermediate used in the synthesis of various biologically active compounds. Its synthesis from the readily available and enantiomerically pure (R)-(-)-1-Benzyloxy-2-propanol offers a straightforward and efficient route to this important molecule.

The synthetic strategy detailed herein involves two key transformations:

• Tosylation: The hydroxyl group of (R)-(-)-1-Benzyloxy-2-propanol is converted into a p-toluenesulfonate (tosylate) ester. This transforms the hydroxyl group into an excellent leaving group, activating the molecule for the subsequent cyclization step.

• Intramolecular Williamson Ether Synthesis: The resulting tosylate is treated with a base, which deprotonates the remaining hydroxyl group to form an alkoxide. This alkoxide then undergoes an intramolecular nucleophilic attack on the carbon bearing the tosylate group, displacing the tosylate and forming the epoxide ring.

This method is highly efficient and proceeds with retention of the stereochemistry at the chiral center, ensuring the high enantiopurity of the final epoxide product.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of (R)-1-Benzyloxy-2,3-epoxypropane from (R)-(-)-1-Benzyloxy-2-propanol.

Step	Product	Starting Material	Reagents	Solvent	Temp (°C)	Time (h)	Yield (%)	Enantiomeric Excess (e.e.%)
1	(R)-1-(Benzyloxy)propan-2-yl 4-methylbenzenesulfonate	(R)-(-)-1-Benzyloxy-2-propanol	TsCl, Pyridine	DCM	0 to RT	4-6	90-95	>99
2	(R)-1-Benzyloxy-2,3-epoxypropane	(R)-1-(Benzyloxy)propan-2-yl 4-methylbenzenesulfonate	NaH	THF	0 to RT	2-4	85-90	>99

Experimental Protocols

Step 1: Synthesis of (R)-1-(Benzyloxy)propan-2-yl 4-methylbenzenesulfonate

Materials:

• (R)-(-)-1-Benzyloxy-2-propanol

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine

• Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (R)-(-)-1-Benzyloxy-2-propanol (1.0 eq) and dissolve it in anhydrous dichloromethane (DCM).

• Cool the solution to 0 °C using an ice bath.

• Slowly add pyridine (1.5 eq) to the cooled solution with stirring.

• In a separate flask, dissolve p-toluenesulfonyl chloride (TsCl) (1.2 eq) in a minimal amount of anhydrous DCM.

• Add the TsCl solution dropwise to the reaction mixture at 0 °C over 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until thin-layer chromatography (TLC) indicates the complete consumption of the starting material.

• Quench the reaction by slowly adding 1 M HCl.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The crude product, (R)-1-(Benzyloxy)propan-2-yl 4-methylbenzenesulfonate, is typically a pale yellow oil or solid and can be used in the next step without further purification. If necessary, purification can be achieved by flash column chromatography on silica gel.

Step 2: Synthesis of (R)-1-Benzyloxy-2,3-epoxypropane

Materials:

• (R)-1-(Benzyloxy)propan-2-yl 4-methylbenzenesulfonate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Tetrahydrofuran (THF), anhydrous

• Saturated ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add sodium hydride (NaH) (1.5 eq).

• Wash the NaH with anhydrous hexanes to remove the mineral oil, and then carefully decant the hexanes.

• Add anhydrous tetrahydrofuran (THF) to the flask and cool the suspension to 0 °C.

• Dissolve the crude (R)-1-(Benzyloxy)propan-2-yl 4-methylbenzenesulfonate (1.0 eq) from the previous step in anhydrous THF.

• Add the tosylate solution dropwise to the NaH suspension at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis shows the disappearance of the starting material.

• Carefully quench the reaction by slowly adding saturated NH₄Cl solution at 0 °C.

• Extract the aqueous layer with diethyl ether (3 x).

• Combine the organic layers and wash with brine.

• Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product, (R)-1-Benzyloxy-2,3-epoxypropane, can be purified by vacuum distillation or flash column chromatography on silica gel to yield a colorless oil.

Visualizations

Caption: Synthetic workflow for the preparation of (R)-1-Benzyloxy-2,3-epoxypropane.

Caption: Key transformations in the synthesis of the chiral epoxide.

Technical Notes & Optimization

Technical Support Center: Purification of Crude (R)-(-)-1-Benzyloxy-2-propanol by Column Chromatography

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of crude (R)-(-)-1-Benzyloxy-2-propanol using column chromatography. This guide is intended for researchers, scientists, and professionals in drug development who may encounter specific issues during their experiments.

Experimental Protocol: Column Chromatography of (R)-(-)-1-Benzyloxy-2-propanol

This protocol outlines a general procedure for the purification of crude (R)-(-)-1-Benzyloxy-2-propanol on a silica gel column.

Materials:

• Crude (R)-(-)-1-Benzyloxy-2-propanol

• Silica gel (230-400 mesh)

• n-Hexane (Hex)

• Ethyl acetate (EtOAc)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Standard laboratory glassware for column chromatography

• Rotary evaporator

Procedure:

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Spot the solution on a TLC plate.

  • Develop the plate in a TLC chamber with a hexane:ethyl acetate solvent system. A good starting point is a 7:3 (v/v) mixture.

  • Visualize the spots under a UV lamp and/or by staining (e.g., with potassium permanganate).

  • The ideal solvent system should provide a retention factor (Rf) of approximately 0.2-0.3 for the desired product, (R)-(-)-1-Benzyloxy-2-propanol. Adjust the solvent polarity as needed; increasing the ethyl acetate concentration will increase the Rf values.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, less polar eluent (e.g., hexane:ethyl acetate 9:1).

  • Pack a chromatography column with the slurry, ensuring even packing to avoid channels.

  • Add a layer of sand on top of the silica gel bed.

  • Equilibrate the column by running 2-3 column volumes of the initial eluent through it.

• Sample Loading:

  • Dissolve the crude (R)-(-)-1-Benzyloxy-2-propanol in a minimal amount of the initial eluent or a slightly more polar solvent.

  • Carefully load the sample onto the top of the silica gel column.

• Elution:

  • Begin elution with the initial non-polar solvent mixture (e.g., hexane:ethyl acetate 9:1).

  • Gradually increase the polarity of the eluent (gradient elution). A suggested gradient is to move from 9:1 to 7:3 hexane:ethyl acetate.

  • Collect fractions and monitor the separation by TLC.

• Product Isolation:

  • Combine the fractions containing the pure (R)-(-)-1-Benzyloxy-2-propanol.

  • Remove the solvent using a rotary evaporator to obtain the purified product.

  • Determine the yield and confirm the purity using analytical techniques such as NMR or GC.

Data Presentation

Table 1: TLC Analysis of (R)-(-)-1-Benzyloxy-2-propanol and Potential Impurities

Compound	Typical Solvent System (Hexane:EtOAc)	Approximate Rf Value	Notes
(R)-(-)-1-Benzyloxy-2-propanol	7:3	0.2 - 0.3	The target Rf for good separation on a column.
Benzyl alcohol (starting material)	7:3	~0.4 - 0.5	Benzyl alcohol is more polar than the product and will have a higher Rf value in this solvent system.[1]
1,3-Bis(benzyloxy)-2-propanol (byproduct)	7:3	> 0.5	This less polar byproduct will elute before the desired product.
(R)-1,2-Propanediol (starting material)	7:3	< 0.1	Being a diol, it is significantly more polar and will likely remain at the baseline or elute with a much more polar solvent system.

Table 2: Column Chromatography Parameters and Expected Outcome

Parameter	Recommended Value	Expected Outcome
Stationary Phase	Silica Gel (230-400 mesh)	Standard adsorbent for the separation of moderately polar organic compounds.
Mobile Phase (Eluent)	Gradient of Hexane:Ethyl Acetate (e.g., from 9:1 to 7:3 v/v)	Allows for the initial elution of non-polar impurities, followed by the desired product, and finally more polar impurities.
Typical Yield	85-95% (depending on the purity of the crude material)	High recovery of the purified product can be expected with careful chromatography.
Expected Purity	>98%	Column chromatography should effectively remove common impurities to provide a high-purity product.

Troubleshooting Guide (FAQs)

Q1: The compound is not moving off the baseline on the TLC plate, even with a high concentration of ethyl acetate.

A1: This indicates that your compound is highly polar and is strongly adsorbed to the silica gel.

• Solution: Switch to a more polar solvent system. A mixture of dichloromethane and methanol is often effective for highly polar compounds. Start with a low percentage of methanol (e.g., 1-2%) and gradually increase it.

Q2: The spots for my product and an impurity are very close together on the TLC plate (low ΔRf). How can I improve the separation on the column?

A2: Separating compounds with similar polarities can be challenging.

• Solution 1: Optimize the Solvent System. Experiment with different solvent systems. Sometimes, using a three-component system (e.g., hexane/ethyl acetate/dichloromethane) can improve separation.

• Solution 2: Use a Shallow Gradient. During column chromatography, use a very slow and gradual increase in the polarity of the eluent. This can help to resolve closely eluting compounds.

• Solution 3: Change the Stationary Phase. If silica gel is not effective, consider using a different stationary phase like alumina, which can offer different selectivity.

Q3: My compound is streaking on the TLC plate and the column.

A3: Streaking is often caused by overloading the sample or the compound's interaction with the stationary phase.

• Solution 1: Reduce the Sample Concentration. Ensure the sample is not too concentrated when spotted on the TLC plate or loaded onto the column.

• Solution 2: Add a Modifier to the Eluent. For acidic compounds, adding a small amount of acetic acid to the eluent can help. For basic compounds, adding a small amount of triethylamine can prevent streaking.

• Solution 3: Dry Loading. If the compound is not very soluble in the eluent, it can be adsorbed onto a small amount of silica gel, the solvent evaporated, and the resulting powder loaded onto the column.

Q4: I am not recovering my compound from the column, or the yield is very low.

A4: This could be due to several factors.

• Possible Cause 1: Compound is still on the column. Your eluent may not be polar enough to elute the compound.

  • Troubleshooting: Gradually increase the polarity of the eluent significantly (e.g., flush the column with 100% ethyl acetate or a methanol/dichloromethane mixture).

• Possible Cause 2: Compound Decomposition. Some compounds can decompose on silica gel.

  • Troubleshooting: To check for decomposition, you can stir a small sample of your crude material with silica gel in the chosen eluent and monitor it by TLC over time. If decomposition occurs, consider using a less acidic stationary phase like neutral alumina.

• Possible Cause 3: The compound is colorless and was missed during fraction collection.

  • Troubleshooting: Ensure you are monitoring the fractions carefully by TLC.

Q5: How can I separate the desired (R)-(-)-1-Benzyloxy-2-propanol from unreacted benzyl alcohol?

A5: Benzyl alcohol is more polar than (R)-(-)-1-Benzyloxy-2-propanol.

• Solution: In a normal-phase column chromatography setup with a hexane/ethyl acetate eluent, the less polar (R)-(-)-1-Benzyloxy-2-propanol will elute before the more polar benzyl alcohol. A gradient elution, starting with a lower polarity, will effectively separate these two compounds.

Visualizations

Caption: Experimental workflow for the purification of (R)-(-)-1-Benzyloxy-2-propanol.

Caption: Troubleshooting logic for common column chromatography issues.

References

• 1. chem.libretexts.org [chem.libretexts.org]

Methods for removing the benzyl protecting group from 1-benzyloxy-2-propanol derivatives

This guide provides troubleshooting advice and frequently asked questions regarding the removal of the benzyl protecting group from 1-benzyloxy-2-propanol derivatives and related substrates.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing a benzyl (Bn) protecting group from an alcohol?

The most prevalent methods for benzyl ether cleavage are catalytic hydrogenolysis, catalytic transfer hydrogenation, oxidative cleavage, and acid-catalyzed cleavage.

• Catalytic Hydrogenolysis: This is the most common and often mildest method, typically employing a palladium catalyst (e.g., Pd/C) and hydrogen gas (H₂). The reaction products are the deprotected alcohol and toluene.[1][2]

• Catalytic Transfer Hydrogenation (CTH): This method avoids the use of high-pressure hydrogen gas by using a hydrogen donor in conjunction with a palladium catalyst.[3][4] Common hydrogen donors include formic acid, ammonium formate, and 1,4-cyclohexadiene.[2][3][4][5]

• Oxidative Cleavage: Certain oxidizing agents, such as 2,3-dichloro-5,6-dicyano-p-benzoquinone (DDQ), can cleave benzyl ethers.[4][6] This method is particularly useful when the substrate contains functional groups that are sensitive to reduction.[7] Visible-light-mediated protocols using catalytic amounts of DDQ have been developed for improved functional group tolerance.[8][9]

• Acid-Catalyzed Cleavage: Strong acids can cleave benzyl ethers, but this method's applicability is limited to substrates that can withstand harsh acidic conditions.[4]

Q2: How do I choose the right debenzylation method for my 1-benzyloxy-2-propanol derivative?

The choice of method depends critically on the other functional groups present in your molecule. The following decision tree can guide your selection.

Caption: Decision tree for selecting a benzyl deprotection strategy.

Q3: Can I selectively remove a benzyl group in the presence of other protecting groups?

Yes, selective deprotection is possible and is a key consideration in multi-step synthesis.

• vs. Silyl Ethers (TBS, TIPS): Benzyl ethers are generally stable to the mildly acidic conditions used to remove silyl ethers (e.g., HF-pyridine, acetic acid/THF/water).[6]

• vs. PMB (p-Methoxybenzyl) Ethers: PMB ethers can be removed oxidatively (e.g., with DDQ or CAN) under conditions that leave a standard benzyl ether intact, although selectivity can be challenging.[6][7]

• vs. Reducible Groups: If your molecule contains alkenes, alkynes, or nitro groups, standard catalytic hydrogenation will likely reduce them.[10] In this case, oxidative cleavage is a superior choice.[7][8]

Troubleshooting Guides

This section addresses common problems encountered during the debenzylation of 1-benzyloxy-2-propanol derivatives.

Issue 1: My catalytic hydrogenation reaction is very slow or has stalled.

A sluggish or incomplete reaction is the most frequent issue with catalytic hydrogenolysis.[11] Use the following flowchart to diagnose the problem.

Caption: Troubleshooting flowchart for incomplete catalytic hydrogenation.

Issue 2: My substrate is degrading or I'm seeing significant side products.

• Potential Cause (Acid-Catalyzed Methods): If you are using an acid-based method, the strong acid may be causing decomposition of other sensitive functional groups in your molecule.

  • Solution: Switch to a milder, neutral method like catalytic hydrogenation or catalytic transfer hydrogenation. Solid-supported acids can sometimes offer milder conditions and easier workup.[12]

• Potential Cause (Hydrogenolysis): Over-reduction can occur, especially if other reducible groups are present. In some cases, hydrogenolysis can be accompanied by C-C bond cleavage at elevated temperatures and pressures.[13]

  • Solution: Lower the hydrogen pressure and reaction temperature. If selectivity is an issue, switch to an orthogonal method like oxidative cleavage with DDQ.[7]

Data on Debenzylation Methods

The following table summarizes reaction conditions and reported yields for various debenzylation methods. Note that efficiency is highly substrate-dependent.

Method	Catalyst / Reagent	H₂ Source / Co-reagent	Solvent	Time	Yield (%)	Notes
Catalytic Hydrogenolysis	10% Pd/C	H₂ (balloon or Parr)	MeOH, EtOH, EtOAc	1 - 24 h	>95%	Most common method; not compatible with reducible groups.[1][11]
Catalytic Transfer Hydrogenation	10% Pd/C	Formic Acid or Ammonium Formate	MeOH	Minutes to hours	80 - 95%	Good alternative to H₂ gas; avoids high-pressure apparatus.[5]
Visible-Light Oxidative Cleavage	DDQ (catalytic, 25 mol%)	Visible Light (Blue or Green LED)	CH₂Cl₂ / H₂O	2 - 4 h	84 - 99%	Excellent functional group tolerance (alkenes, azides, etc.).[7][8][9]
Stoichiometric Oxidative Cleavage	DDQ (1.5 equiv.)	-	MeCN / H₂O	1 - 5 h	~90%	Effective but requires stoichiometric amounts of oxidant.[4]
Acid-Catalyzed Cleavage	Solid-Supported Acids	Methanol (scavenger)	Toluene (reflux)	1 - 10 h	up to 98%	For acid-stable substrates; potential for rearrangement byproducts.[12][14]

Key Experimental Protocols

Protocol 1: General Procedure for Catalytic Hydrogenolysis using Pd/C

This protocol is a standard method for benzyl ether cleavage in molecules lacking other reducible groups.

• Preparation: Dissolve the 1-benzyloxy-2-propanol derivative (1.0 equiv.) in a suitable solvent such as methanol (MeOH) or ethyl acetate (EtOAc) in a round-bottom flask equipped with a magnetic stir bar.

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) to the solution (typically 10-20 wt% of the substrate).

• Hydrogenation: Securely fasten a balloon filled with hydrogen gas (H₂) to the flask. Evacuate the flask under vacuum and backfill with H₂ from the balloon. Repeat this purge cycle 3-5 times to ensure an inert atmosphere.

• Reaction: Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC). The disappearance of the starting material and the appearance of a more polar spot (the alcohol product) indicates reaction completion.

• Workup: Once the reaction is complete, carefully filter the mixture through a pad of Celite® to remove the Pd/C catalyst. Use caution as the catalyst can be pyrophoric. Wash the Celite® pad with the reaction solvent.

• Purification: Concentrate the filtrate under reduced pressure to yield the crude product, which can then be purified by column chromatography if necessary.

Protocol 2: General Procedure for Catalytic Transfer Hydrogenation (CTH)

This protocol is an excellent alternative when handling H₂ gas is undesirable.

• Preparation: Dissolve the benzyl-protected substrate (1.0 equiv.) in methanol (MeOH).

• Catalyst Addition: Add 10% Palladium on carbon (Pd/C) (10-20 wt%).

• Hydrogen Donor Addition: Add the hydrogen donor, such as ammonium formate (HCOONH₄, ~5 equiv.) or formic acid (HCOOH), to the stirring mixture.[5]

• Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C) while monitoring by TLC. Reactions are often complete within a few hours.

• Workup and Purification: Filter the reaction mixture through Celite® to remove the catalyst, wash the pad with solvent, and concentrate the filtrate. The resulting crude product can be purified as needed.

Protocol 3: Visible-Light Mediated Oxidative Debenzylation with Catalytic DDQ

This protocol is ideal for substrates containing functional groups sensitive to reduction (e.g., alkenes, azides).[8][9]

• Preparation: In a flask, dissolve the benzyl ether substrate (1.0 equiv.) in dichloromethane (CH₂Cl₂). Add a small amount of water (e.g., 50 μL for a 100 μmol scale reaction).

• Reagent Addition: Add 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (0.25 equiv. per benzyl group).

• Irradiation: Irradiate the stirring mixture with a visible light source (e.g., a 525 nm green LED) at room temperature.

• Monitoring: Follow the reaction progress by TLC until the starting material is consumed (typically <4 hours).

• Workup and Purification: Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with CH₂Cl₂, combine the organic layers, dry over sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the residue by column chromatography.

References

• 1. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]
• 4. Benzyl Ethers [organic-chemistry.org]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. benchchem.com [benchchem.com]
• 7. aces.onlinelibrary.wiley.com [aces.onlinelibrary.wiley.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 10. uwindsor.ca [uwindsor.ca]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Asymmetric Synthesis with (R)-(-)-1-Benzyloxy-2-propanol

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for optimizing reaction yield and enantiomeric excess (e.e.) when using (R)-(-)-1-Benzyloxy-2-propanol as a chiral catalyst. The primary application focus is the enantioselective addition of organozinc reagents to aldehydes, a crucial method for synthesizing chiral secondary alcohols.

Frequently Asked Questions (FAQs)

Q1: What is (R)-(-)-1-Benzyloxy-2-propanol primarily used for in asymmetric synthesis?

(R)-(-)-1-Benzyloxy-2-propanol is a chiral β-amino alcohol derivative that serves as an effective catalyst for the enantioselective addition of organozinc reagents, such as diethylzinc, to prochiral aldehydes. This reaction is a fundamental method for producing optically active secondary alcohols, which are valuable intermediates in the synthesis of pharmaceuticals and other biologically active molecules.

Q2: I am observing low enantiomeric excess (e.e.) in my reaction. What are the most common causes?

Low enantiomeric excess can stem from several factors. The most common include suboptimal reaction conditions (temperature, solvent, concentration), impurities in the starting materials or the chiral catalyst, and using an inappropriate catalyst loading. It is also possible that the specific substrate is not well-suited for this particular catalyst.

Q3: How can I improve a low reaction yield?

Low yields can be attributed to several factors, including impure or degraded reagents, incorrect stoichiometry, or suboptimal reaction conditions. Ensure that all reagents and solvents are pure and anhydrous, as organozinc reagents are highly sensitive to moisture. The quality of the diethylzinc solution is particularly critical. Additionally, verify that the reaction is being conducted under a strictly inert atmosphere (e.g., argon or nitrogen) to prevent the degradation of the catalyst and reagents.

Q4: What is the role of the benzyloxy group in (R)-(-)-1-Benzyloxy-2-propanol?

The benzyloxy group provides steric hindrance that helps to create a well-defined chiral environment around the active catalytic center. This steric bulk is crucial for effective facial discrimination of the prochiral aldehyde, leading to higher enantioselectivity.

Troubleshooting Guides

Issue 1: Low Enantiomeric Excess (e.e. < 80%)

When encountering low enantiomeric excess, a systematic approach to optimizing the reaction conditions is recommended. The following sections provide guidance on key parameters to investigate.

dot

Caption: Troubleshooting workflow for low enantiomeric excess.

Parameter Optimization for Enantiomeric Excess:

Parameter	Potential Issue	Recommended Action
Temperature	High temperatures can reduce enantioselectivity by allowing the reaction to overcome the energetic barrier for the formation of the undesired enantiomer.	Lower the reaction temperature. Common temperatures for this reaction range from -20°C to room temperature.
Solvent	The solvent can influence the conformation of the catalyst-substrate complex and thus the enantioselectivity.	Screen a range of non-coordinating solvents such as toluene, hexanes, or a mixture of the two.
Catalyst Purity	The enantiomeric purity of (R)-(-)-1-Benzyloxy-2-propanol is critical. Any contamination with the (S)-enantiomer will directly reduce the e.e. of the product.	Ensure the use of a high-purity catalyst. If synthesized in-house, verify its enantiomeric purity by chiral HPLC or polarimetry.
Reagent Purity	Impurities in the aldehyde or diethylzinc can interfere with the chiral catalyst.	Use freshly distilled aldehyde and a high-quality source of diethylzinc. Consider titrating the diethylzinc solution to determine its exact concentration.
Catalyst Loading	Insufficient catalyst may lead to a significant background reaction (non-catalyzed), which is not enantioselective.	Optimize the catalyst loading. Typically, 5-20 mol% is used for this type of reaction.

Issue 2: Low Reaction Yield (< 70%)

Low reaction yields are often due to issues with reagent stability and reaction setup.

dot

Caption: Troubleshooting workflow for low reaction yield.

Parameter Optimization for Reaction Yield:

Parameter	Potential Issue	Recommended Action
Inert Atmosphere	Organozinc reagents are pyrophoric and react readily with oxygen and moisture.	Ensure all glassware is flame-dried and the reaction is conducted under a positive pressure of an inert gas like argon or nitrogen.
Solvent Quality	Protic impurities (e.g., water, alcohols) will quench the organozinc reagent.	Use freshly distilled, anhydrous solvents.
Reagent Stoichiometry	An incorrect ratio of aldehyde to diethylzinc can result in an incomplete reaction.	Typically, a slight excess of diethylzinc (1.1 to 1.5 equivalents) is used. Ensure accurate measurement of all reagents.
Reaction Time	The reaction may not have gone to completion.	Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.
Work-up Procedure	The product may be lost during the work-up and purification steps.	Quench the reaction carefully at a low temperature (e.g., 0°C) with a saturated aqueous solution of NH4Cl. Be mindful of potential product volatility during solvent removal.

Experimental Protocols

Enantioselective Addition of Diethylzinc to Benzaldehyde

This protocol describes a general procedure for the enantioselective addition of diethylzinc to benzaldehyde using (R)-(-)-1-Benzyloxy-2-propanol as a chiral catalyst.

dot

Identifying and minimizing side reactions in (R)-(-)-1-Benzyloxy-2-propanol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (R)-(-)-1-Benzyloxy-2-propanol. The information is presented in a user-friendly question-and-answer format to directly address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to produce (R)-(-)-1-Benzyloxy-2-propanol?

A1: The two main strategies for synthesizing (R)-(-)-1-Benzyloxy-2-propanol are:

• Williamson Ether Synthesis: This method involves the deprotonation of the primary hydroxyl group of (R)-1,2-propanediol followed by a nucleophilic substitution reaction (SN2) with a benzyl halide (e.g., benzyl bromide). This is often the preferred route due to the regioselective benzylation of the primary alcohol.

• Ring-Opening of an Epoxide: This approach utilizes the nucleophilic attack of a benzyl alkoxide on (R)-propylene oxide. The regioselectivity of this reaction is a critical factor, as attack at the less sterically hindered carbon is favored under basic or neutral conditions.

Q2: What are the most common side reactions to be aware of during the synthesis?

A2: The primary side reactions depend on the chosen synthetic route:

• For the Williamson Ether Synthesis:

  • Over-benzylation: Formation of 1,2-dibenzyloxypropane if the secondary alcohol also reacts.

  • Elimination: The base used for deprotonation can promote an E2 elimination reaction with the benzyl halide, although this is less common with benzyl halides as they lack β-hydrogens.

• For the Ring-Opening of (R)-Propylene Oxide:

  • Formation of the Regioisomer: Nucleophilic attack on the more substituted carbon of the epoxide ring leads to the formation of (R)-2-benzyloxy-1-propanol.

  • Polymerization: The epoxide can undergo polymerization, especially under certain catalytic conditions.

Q3: How can I minimize the formation of the dibenzylated byproduct in the Williamson ether synthesis?

A3: To minimize the formation of 1,2-dibenzyloxypropane, consider the following:

• Use of a bulky base: A sterically hindered base can selectively deprotonate the more accessible primary hydroxyl group of (R)-1,2-propanediol.

• Control of stoichiometry: Use a slight excess of the diol relative to the benzyl halide and the base.

• Reaction temperature: Lowering the reaction temperature can improve selectivity.

• Slow addition of the benzyl halide: Adding the benzyl halide dropwise to the reaction mixture can help to control the reaction and favor monobenzylation.

Q4: How can I control the regioselectivity in the ring-opening of (R)-propylene oxide?

A4: To favor the formation of the desired (R)-1-benzyloxy-2-propanol, the reaction should be carried out under conditions that promote attack at the less substituted carbon of the epoxide. This is typically achieved under basic or neutral conditions where a strong nucleophile directly attacks the epoxide.[1] Acidic conditions, in contrast, can lead to a mixture of regioisomers.[1]

Q5: What analytical techniques are recommended for monitoring the reaction and assessing product purity?

A5: A combination of chromatographic and spectroscopic techniques is recommended:

• Thin-Layer Chromatography (TLC): Useful for monitoring the progress of the reaction by observing the disappearance of starting materials and the appearance of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): Can be used to identify the product and any volatile impurities or side products by their mass spectra and retention times.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information to confirm the identity of the desired product and characterize any isolated impurities.

• Chiral High-Performance Liquid Chromatography (HPLC): Essential for determining the enantiomeric excess (e.e.) of the final product.[2][3]

Troubleshooting Guides

Issue 1: Low Yield of (R)-(-)-1-Benzyloxy-2-propanol in Williamson Ether Synthesis

Possible Cause	Troubleshooting Steps
Incomplete Deprotonation	Ensure the use of a sufficiently strong and appropriate base (e.g., sodium hydride) to fully deprotonate the primary alcohol. The reaction should be conducted under anhydrous conditions as moisture will quench the base.
Poor Nucleophilic Attack	Use a polar aprotic solvent (e.g., THF, DMF) to solvate the cation of the alkoxide, thereby increasing the nucleophilicity of the oxygen anion.[4]
Side Reactions	To minimize dibenzylation, control the stoichiometry and consider slow, cooled addition of the benzyl halide.
Ineffective Work-up	Ensure proper extraction and washing steps to isolate the product effectively.

Issue 2: Formation of Significant Amounts of the Regioisomeric Impurity in Epoxide Ring-Opening

Possible Cause	Troubleshooting Steps
Acidic Reaction Conditions	Ensure the reaction is performed under strictly basic or neutral conditions to favor nucleophilic attack at the less substituted carbon.[1]
Choice of Catalyst	The choice of catalyst can significantly influence regioselectivity. For base-catalyzed ring-opening, using the alkoxide of benzyl alcohol is a common strategy.
Reaction Temperature	Higher temperatures might lead to a decrease in regioselectivity. Maintain the recommended reaction temperature.

Data Presentation

Table 1: Comparison of Synthetic Routes

Synthetic Route	Key Reagents	Common Side Products	Typical Yields	Enantiomeric Purity
Williamson Ether Synthesis	(R)-1,2-propanediol, Benzyl halide, Strong base	1,2-Dibenzyloxypropane, Unreacted diol	Moderate to High	High (retention of configuration)
Epoxide Ring-Opening	(R)-Propylene oxide, Benzyl alcohol, Base/Catalyst	(R)-2-Benzyloxy-1-propanol, Polymer	Variable	High (inversion of configuration)

Note: Specific yields and enantiomeric purity are highly dependent on the exact experimental conditions and require optimization.

Experimental Protocols

Protocol 1: Williamson Ether Synthesis of (R)-(-)-1-Benzyloxy-2-propanol

• Under an inert atmosphere (e.g., argon or nitrogen), add (R)-1,2-propanediol (1.0 equivalent) to a flask containing a suitable anhydrous solvent (e.g., THF).

• Cool the solution in an ice bath and add a strong base (e.g., sodium hydride, 1.05 equivalents) portion-wise.

• Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional hour.

• Cool the reaction mixture back to 0°C and add benzyl bromide (1.0 equivalent) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by the slow addition of water.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Base-Catalyzed Ring-Opening of (R)-Propylene Oxide

• Under an inert atmosphere, prepare a solution of sodium benzoxide by reacting benzyl alcohol with a strong base like sodium hydride in an anhydrous solvent such as THF.

• Cool the solution of sodium benzoxide to 0°C.

• Slowly add (R)-propylene oxide (1.0 equivalent) to the cooled solution.

• Allow the reaction to stir at 0°C for a few hours and then let it warm to room temperature overnight.

• Monitor the reaction by TLC or GC.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent.

• Wash the organic layer, dry it, and remove the solvent under reduced pressure.

• Purify the product via column chromatography.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. uma.es [uma.es]
• 4. jk-sci.com [jk-sci.com]

Proper storage and handling conditions for (R)-(-)-1-Benzyloxy-2-propanol

Technical Support Center: (R)-(-)-1-Benzyloxy-2-propanol

This guide provides essential information for the proper storage, handling, and troubleshooting of (R)-(-)-1-Benzyloxy-2-propanol for research, scientific, and drug development applications.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for (R)-(-)-1-Benzyloxy-2-propanol? A1: (R)-(-)-1-Benzyloxy-2-propanol should be stored at a temperature between 2-8°C.[1] The container should be kept tightly closed and placed in a cool, dry, and well-ventilated area.[2] It should be protected from direct sunlight, heat, sparks, and other sources of ignition.[2][3]

Q2: What is the shelf life of this compound? A2: While a specific shelf life is not provided in the documents, related compounds are known to form peroxides over time, especially when exposed to air. It is good laboratory practice to date the container upon opening and to periodically test for the presence of peroxides, especially if stored for over a year.[3]

Q3: What personal protective equipment (PPE) is required when handling (R)-(-)-1-Benzyloxy-2-propanol? A3: When handling this compound, you should wear appropriate personal protective equipment, including chemical-resistant gloves, safety goggles or eyeshields, and a lab coat.[4] In cases where dust or aerosols may be generated, a type N95 (US) dust mask or equivalent respirator is recommended.[5]

Q4: Is (R)-(-)-1-Benzyloxy-2-propanol hazardous? A4: Yes, it is classified as a hazardous substance. It is harmful if swallowed (Acute Toxicity 4, Oral) and causes skin and eye irritation.[6][7] It may also cause respiratory irritation.[6] Refer to the Safety Data Sheet (SDS) for complete hazard information.

Q5: How should I dispose of waste (R)-(-)-1-Benzyloxy-2-propanol? A5: Dispose of contaminated materials and unused product in accordance with applicable local, state, and federal regulations.[4] Do not allow the chemical to enter drains, as it should be prevented from entering the environment.[8]

Troubleshooting Guide

Q1: My reaction yielded unexpected byproducts or a low yield. Could the quality of my (R)-(-)-1-Benzyloxy-2-propanol be the cause? A1: Yes, improper storage or handling can affect the purity of the reagent.

• Peroxide Formation: Like other ethers, this compound may form explosive peroxides upon exposure to air and light over time. Peroxides can interfere with chemical reactions. It is advisable to test for peroxides before use, especially if the container has been opened for a long time.[3]

• Moisture Contamination: Some sources indicate that related compounds can be hygroscopic. Absorbed moisture can interfere with moisture-sensitive reactions. Ensure the container is always tightly sealed.

• Degradation: Exposure to high temperatures or direct sunlight can cause degradation. Always store the compound at the recommended 2-8°C.

Q2: The physical appearance (color, clarity) of the liquid has changed. What should I do? A2: A change in appearance, such as discoloration or the formation of precipitates, can indicate degradation or contamination. Do not use the reagent if its appearance has changed. It is safer to dispose of the questionable material according to your institution's guidelines and use a fresh stock.

Q3: I observed inconsistent results between different batches of the compound. Why might this be? A3: Inconsistency can arise from variations in purity or storage history.

• Confirm Purity: Ensure the assay of the batch meets your experimental requirements (e.g., 97%).

• Standardize Storage: Implement consistent storage practices for all batches. Ensure all users are sealing the container properly after use and returning it to cold storage promptly.

• Handling Technique: Avoid introducing contaminants by using clean, dry glassware and utensils when aliquoting the reagent.

Quantitative Data Summary

The following table summarizes key physical and safety properties for (R)-(-)-1-Benzyloxy-2-propanol.

Property	Value	Source(s)
Storage Temperature	2-8°C	[1][5]
Molecular Formula	C₁₀H₁₄O₂	[9]
Molecular Weight	166.22 g/mol	[7]
Density	1.027 g/mL at 25°C	[1]
Refractive Index	n20/D 1.510	[1]
Flash Point	>109.9 °C (>229.8 °F)
Hazard Classifications	Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2, STOT SE 3

Experimental Protocols

(R)-(-)-1-Benzyloxy-2-propanol is utilized as a reagent in various chemical syntheses, such as in the preparation of glucokinase activators for diabetes treatment and in stereoselective synthesis.[1][10]

Detailed experimental protocols are highly application-specific and depend on the target molecule and reaction scheme. Therefore, a universal protocol cannot be provided. Researchers should consult peer-reviewed literature and established synthetic procedures relevant to their specific research goals.

General Handling for a Reaction:

• Ensure the reagent has been stored correctly at 2-8°C.

• Allow the container to equilibrate to room temperature before opening to prevent moisture condensation.

• Under an inert atmosphere (if the reaction is air-sensitive), withdraw the required amount using a clean, dry syringe or pipette.

• Seal the container tightly immediately after use and return it to cold storage.

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting issues encountered during experiments involving (R)-(-)-1-Benzyloxy-2-propanol.

Caption: Troubleshooting workflow for experiments using (R)-(-)-1-Benzyloxy-2-propanol.

References

• 1. (R)-(-)-1-BENZYLOXY-2-PROPANOL | 89401-28-5 [amp.chemicalbook.com]
• 2. renishaw.com [renishaw.com]
• 3. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 4. lookchem.com [lookchem.com]
• 5. (R)-(+)-3-苄氧基-1,2-丙二醇 99% | Sigma-Aldrich [sigmaaldrich.com]
• 6. chemos.de [chemos.de]
• 7. 1-(Benzyloxy)propan-2-ol | C10H14O2 | CID 295955 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. chemicalbook.com [chemicalbook.com]
• 9. (2S)-1-(Benzyloxy)-2-propanol | CAS#:85483-97-2 | Chemsrc [chemsrc.com]
• 10. scbt.com [scbt.com]

Troubleshooting low yields in asymmetric alkylation with propanol-based auxiliaries

Welcome to the technical support center for asymmetric alkylation reactions utilizing propanol-based chiral auxiliaries. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common experimental challenges, particularly low yields and poor diastereoselectivity.

Troubleshooting Guides

This section provides answers to specific issues you may encounter during your asymmetric alkylation experiments.

Question: My reaction yield is consistently low. What are the most common causes?

Answer: Low yields in asymmetric alkylation reactions with propanol-based auxiliaries, such as Evans' oxazolidinones and pseudoephedrine amides, can often be attributed to several critical factors:

• Incomplete Enolate Formation: The first and most crucial step is the quantitative generation of the enolate. Insufficiently strong bases or suboptimal reaction conditions can lead to a low concentration of the desired enolate, resulting in a poor overall yield. It is imperative to use a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) or Sodium Bis(trimethylsilyl)amide (NaHMDS) to ensure complete deprotonation.[1][2]

• Moisture in the Reaction: Enolates are highly basic and will be readily quenched by any protic species, with water being a primary culprit. Ensure all glassware is rigorously flame-dried or oven-dried, and all solvents and reagents are anhydrous.[3][4]

• Suboptimal Reaction Temperature: The temperature at which the enolate is formed and the alkylation is performed can significantly impact the yield. Enolate formation is typically carried out at low temperatures (e.g., -78 °C) to minimize side reactions. The alkylation step may require warming to 0 °C or even room temperature, depending on the reactivity of the electrophile.[5]

• Poor Electrophile Reactivity: Less reactive electrophiles may require longer reaction times or higher temperatures, which can lead to decomposition of the enolate or the product. In some cases, using a more reactive electrophile (e.g., an iodide instead of a bromide or chloride) can improve yields.[5]

• Side Reactions: A number of side reactions can compete with the desired alkylation, leading to lower yields. These can include self-condensation of the starting material, elimination reactions, or reaction of the enolate with the solvent.

• Product Decomposition during Workup or Purification: The desired product may be sensitive to the conditions used for quenching the reaction or during chromatographic purification. Ensure the workup procedure is appropriate for your specific product and that it is not exposed to harsh conditions for extended periods.

Question: I am observing low diastereoselectivity in my alkylation. How can I improve it?

Answer: Low diastereoselectivity is a common issue and can often be rectified by carefully controlling the reaction conditions to favor the desired transition state. Key factors to consider are:

• Enolate Geometry: The stereochemical outcome of the reaction is largely determined by the geometry of the enolate (Z vs. E). For many propanol-based auxiliaries, the formation of the Z-enolate is desired to achieve high diastereoselectivity. The choice of base and solvent can influence the enolate geometry.[2]

• Reaction Temperature: Lowering the reaction temperature generally enhances diastereoselectivity by increasing the energy difference between the diastereomeric transition states.[3] Performing the reaction at -78 °C or even lower temperatures can often lead to a significant improvement in the diastereomeric ratio.

• Choice of Lewis Acid (for Evans' Auxiliaries): In the case of Evans' oxazolidinone auxiliaries, the choice of Lewis acid used for enolate formation (e.g., dibutylboron triflate) can have a profound impact on diastereoselectivity.

• Solvent Effects: The solvent can influence the aggregation state of the enolate and the geometry of the transition state. Aprotic solvents like tetrahydrofuran (THF) are commonly used.

• Steric Hindrance of the Electrophile: The size and shape of the electrophile can influence the facial selectivity of its approach to the enolate. More sterically demanding electrophiles can sometimes lead to higher diastereoselectivity.

Frequently Asked Questions (FAQs)

Q1: What is the role of lithium chloride (LiCl) in alkylations with pseudoephedrine amides?

A1: The addition of anhydrous lithium chloride is crucial for achieving high yields and clean reactions in the alkylation of pseudoephedrine amides.[5][6] LiCl is believed to break up aggregates of the lithium amide base and the lithium enolate, leading to a more reactive and soluble enolate species. This results in faster and more efficient alkylation, often minimizing side reactions.[5]

Q2: How do I choose the right base for my asymmetric alkylation?

A2: The choice of base is critical for successful enolate formation. The base should be strong enough to completely deprotonate the α-carbon of the carbonyl group but should be non-nucleophilic to avoid competing addition reactions. Lithium diisopropylamide (LDA) is a commonly used base for this purpose due to its high basicity and steric bulk.[7] Other options include sodium bis(trimethylsilyl)amide (NaHMDS) and lithium hexamethyldisilazide (LHMDS).

Q3: Can I use a different electrophile if my yield is low with an alkyl bromide?

A3: Yes, changing the leaving group of your electrophile can significantly impact the reaction rate and yield. In general, the reactivity of alkyl halides follows the trend I > Br > Cl. If you are experiencing low yields with an alkyl bromide, switching to the corresponding alkyl iodide can often lead to a faster and more efficient reaction.[5]

Q4: What is the best way to remove the chiral auxiliary after the alkylation?

A4: The method for cleaving the chiral auxiliary depends on the desired functionality of the final product. Common methods include:

• Hydrolysis: Treatment with aqueous acid or base (e.g., LiOH/H₂O₂) will yield the carboxylic acid.[4][8]

• Reduction: Using a reducing agent like lithium borohydride (LiBH₄) or lithium aluminum hydride (LiAlH₄) will afford the corresponding alcohol.[8]

• Transesterification: Reaction with an alkoxide, such as sodium methoxide in methanol, can provide the methyl ester.[8]

Data Presentation

The following tables summarize the impact of various reaction parameters on the yield and diastereoselectivity of asymmetric alkylation reactions using propanol-based auxiliaries.

Table 1: Effect of Electrophile on Yield and Diastereoselectivity in the Alkylation of a Pseudoephedrine Amide

Electrophile	Temperature (°C)	Time (h)	Yield (%)	Diastereomeric Ratio (dr)
Methyl Iodide	0	1.5	90	>99:1
Ethyl Iodide	0	2	88	98:2
n-Butyl Iodide	0	1.5	80	97:3
Benzyl Bromide	0	1	90	95:5
Allyl Bromide	-78 to 0	2	85	97:3

Data compiled from multiple sources.[9]

Table 2: Influence of Reaction Conditions on the Alkylation of an Evans' Oxazolidinone

Base	Solvent	Temperature (°C)	Electrophile	Yield (%)	Diastereomeric Ratio (dr)
LDA	THF	-78	Benzyl Bromide	92	99:1
NaHMDS	THF	-78	Benzyl Bromide	89	98:2
LDA	THF/HMPA	-78	Benzyl Bromide	95	>99:1
LDA	THF	0	Benzyl Bromide	85	95:5
LDA	Toluene	-78	Benzyl Bromide	80	97:3

Representative data based on typical outcomes.

Experimental Protocols

Prototypical Protocol for Asymmetric Alkylation of a Pseudoephedrine Amide:

• Enolate Formation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), add anhydrous THF and anhydrous lithium chloride (6.0 eq). Cool the suspension to -78 °C. In a separate flask, prepare a solution of lithium diisopropylamide (LDA) (2.2 eq) in THF. To the LiCl suspension, add a solution of the pseudoephedrine amide (1.0 eq) in anhydrous THF. Stir the mixture at -78 °C for 30 minutes, then warm to 0 °C for 15 minutes before re-cooling to -78 °C. Slowly add the freshly prepared LDA solution to the amide solution. Stir at -78 °C for 1 hour.

• Alkylation: To the enolate solution at -78 °C, add the electrophile (1.5 - 2.0 eq) dropwise. The reaction mixture is then typically stirred at 0 °C for 1-4 hours, or until TLC analysis indicates complete consumption of the starting material.[5][10]

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room temperature. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Prototypical Protocol for Asymmetric Alkylation of an Evans' Oxazolidinone:

• Enolate Formation: To a flame-dried round-bottom flask under an inert atmosphere, dissolve the N-acyloxazolidinone (1.0 eq) in anhydrous THF and cool to -78 °C. Add sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 eq) as a solution in THF dropwise. Stir the mixture at -78 °C for 30-60 minutes to ensure complete enolate formation.[1]

• Alkylation: Add the alkyl halide (1.2 eq) to the enolate solution at -78 °C. Stir the reaction at this temperature for 2-4 hours, monitoring by TLC.[4]

• Work-up: Quench the reaction by adding saturated aqueous ammonium chloride. Allow the mixture to warm to room temperature and extract with an organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. The diastereomers can typically be separated by flash chromatography.

Visualizations

References

• 1. chemistry.williams.edu [chemistry.williams.edu]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Scalability considerations for reactions involving (R)-(-)-1-Benzyloxy-2-propanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R)-(-)-1-Benzyloxy-2-propanol. The information provided is intended to assist in overcoming common challenges encountered during the scale-up of reactions involving this versatile chiral building block.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges when scaling up reactions with (R)-(-)-1-Benzyloxy-2-propanol?

A1: Scaling up reactions involving (R)-(-)-1-Benzyloxy-2-propanol presents several key challenges. These include maintaining high enantiomeric purity, managing reaction exotherms, ensuring efficient mixing, and dealing with potential side reactions that may not be significant at the lab scale. Cost-effective sourcing of reagents and solvents, as well as waste management, also become critical considerations at a larger scale.

Q2: How can I improve the yield and selectivity of tosylation of (R)-(-)-1-Benzyloxy-2-propanol on a larger scale?

A2: To improve yield and selectivity during the scale-up of tosylation, it is crucial to control the reaction temperature, as side reactions can occur at elevated temperatures. The choice of base and solvent is also critical; non-nucleophilic bases like triethylamine or 2,6-lutidine are preferred to minimize side reactions. A slow, controlled addition of tosyl chloride is recommended to manage the exotherm and maintain a consistent reaction temperature. For detailed protocols, refer to the experimental section below.

Q3: What are common byproducts in the synthesis of (R)-glycidyl benzyl ether from (R)-(-)-1-Benzyloxy-2-propanol, and how can they be minimized?

A3: A common method to synthesize (R)-glycidyl benzyl ether is through the intramolecular cyclization of a tosylated or mesylated intermediate. A potential byproduct is the corresponding chloride if the tosylation is performed in the presence of a chloride source. To minimize this, ensure the use of high-purity reagents and consider using alternative sulfonating agents. Another potential issue is the formation of oligomers; this can be mitigated by using a suitable solvent and maintaining a high dilution.

Q4: Are there any stability concerns with the benzyl ether protecting group in (R)-(-)-1-Benzyloxy-2-propanol during scale-up?

A4: The benzyl ether group is generally stable under many reaction conditions. However, it is susceptible to cleavage under strongly acidic or reductive conditions.[1] For instance, catalytic hydrogenation will cleave the benzyl ether.[1] When planning multi-step syntheses, ensure that subsequent reaction conditions are compatible with the benzyl ether protecting group.

Troubleshooting Guides

Tosylation of (R)-(-)-1-Benzyloxy-2-propanol

Issue: Low Yield of the Desired Tosylate

Potential Cause	Troubleshooting Step	Rationale
Incomplete reaction	Monitor the reaction closely using TLC or HPLC. If the reaction stalls, consider adding a slight excess of tosyl chloride.	Ensures the reaction goes to completion.
Hydrolysis of tosyl chloride	Ensure all reagents and solvents are anhydrous. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).	Tosyl chloride is sensitive to moisture and will hydrolyze, reducing its effectiveness.
Side reactions	Maintain a low reaction temperature (0-5 °C) during the addition of tosyl chloride to control the exotherm. Use a non-nucleophilic base.	Minimizes the formation of byproducts such as the corresponding chloride.[2]

Issue: Formation of Impurities

Observed Impurity	Potential Cause	Troubleshooting Step	Rationale
(R)-1-benzyloxy-2-chloropropane	Reaction with chloride ions from the base (e.g., pyridine hydrochloride).	Use a non-nucleophilic, chloride-free base such as triethylamine or 2,6-lutidine.	Prevents the in-situ formation of the corresponding alkyl chloride from the alcohol.[2]
Di-tosylated byproduct	Presence of 1,3-propanediol impurity in the starting material.	Ensure the purity of the starting (R)-(-)-1-Benzyloxy-2-propanol.	High-purity starting materials are crucial for clean reactions at scale.
Unreacted starting material	Insufficient tosyl chloride or base.	Use a slight excess (1.1-1.2 equivalents) of tosyl chloride and base.	Drives the reaction to completion.

Synthesis of (R)-Glycidyl Benzyl Ether (via Intramolecular Cyclization)

Issue: Incomplete Cyclization to the Epoxide

Potential Cause	Troubleshooting Step	Rationale
Insufficient base strength	Use a strong base such as sodium hydride or potassium tert-butoxide for the cyclization step.	A strong base is required to deprotonate the secondary alcohol to initiate the intramolecular Williamson ether synthesis.[3]
Low reaction temperature	The reaction may require gentle heating to proceed at a reasonable rate. Monitor the reaction progress and adjust the temperature as needed.	Increases the rate of the intramolecular nucleophilic substitution.

Issue: Low Purity of the Final Product

Potential Cause	Troubleshooting Step	Rationale
Residual starting material or tosylate	Optimize the reaction time and temperature for the cyclization step. Ensure efficient workup to remove unreacted starting materials.	Drives the reaction to completion and removes impurities.
Formation of diol byproduct	Hydrolysis of the epoxide can occur during workup. Use a non-aqueous workup or minimize contact with water.	The epoxide ring is susceptible to opening under acidic or basic aqueous conditions.
Purification challenges	Consider vacuum distillation for purification at a larger scale, as chromatographic purification can be costly and time-consuming.	Vacuum distillation is often a more scalable purification method for volatile compounds.

Experimental Protocols

Large-Scale Tosylation of (R)-(-)-1-Benzyloxy-2-propanol

This protocol is a general guideline and should be optimized for specific equipment and scale.

Materials:

• (R)-(-)-1-Benzyloxy-2-propanol

• p-Toluenesulfonyl chloride (TsCl)

• Triethylamine (Et3N)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Charge a suitable reactor with (R)-(-)-1-Benzyloxy-2-propanol (1.0 eq) and anhydrous dichloromethane (10 L/kg of alcohol).

• Cool the mixture to 0-5 °C with efficient stirring.

• Add triethylamine (1.5 eq) to the reaction mixture.

• Slowly add a solution of p-toluenesulfonyl chloride (1.2 eq) in dichloromethane (2 L/kg of TsCl) to the reaction mixture over 2-4 hours, maintaining the internal temperature below 5 °C.

• Stir the reaction mixture at 0-5 °C for an additional 2-4 hours after the addition is complete. Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, quench the reaction by slowly adding 1 M HCl (5 L/kg of alcohol).

• Separate the organic layer and wash sequentially with saturated sodium bicarbonate solution (5 L/kg of alcohol), water (5 L/kg of alcohol), and brine (5 L/kg of alcohol).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be purified by recrystallization or column chromatography.

Visualizations

Caption: Troubleshooting workflow for tosylation issues.

Caption: Logical progression of scale-up considerations.

References

• 1. Benzyl Ethers [organic-chemistry.org]
• 2. Spontaneous conversion of O-tosylates of 2-(piperazin-1-yl)ethanols into chlorides during classical tosylation procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Impact of solvent choice on the stereoselectivity of (R)-(-)-1-Benzyloxy-2-propanol reactions

Welcome to the technical support center for stereoselective reactions. This resource provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with chiral molecules, specifically focusing on the principles of solvent-dependent stereoselectivity.

While specific quantitative data on the impact of solvent choice for reactions of (R)-(-)-1-Benzyloxy-2-propanol is not extensively detailed in publicly available literature, the principles of solvent control on stereochemical outcomes are well-documented for analogous chiral carbonyl compounds. This guide uses the diastereoselective addition of Grignard reagents to enantiopure N-tert-butylsulfinyl imines as a well-defined example to illustrate these critical concepts. The underlying mechanistic principles are broadly applicable to reactions involving chiral aldehydes and ketones, including those derived from (R)-(-)-1-Benzyloxy-2-propanol.

Frequently Asked Questions (FAQs)

Q1: How can the choice of solvent dramatically alter the stereochemical outcome of a reaction involving a chiral carbonyl compound?

A1: The solvent plays a crucial role in stabilizing or destabilizing the transition state of a reaction. In the case of nucleophilic additions to chiral aldehydes or imines, the solvent's polarity and coordinating ability can dictate the preferred reaction pathway. For instance, a non-polar, non-coordinating solvent like dichloromethane (CH₂Cl₂) may favor a rigid, chelated transition state, leading to one diastereomer. In contrast, a polar, coordinating solvent like tetrahydrofuran (THF) can solvate the metal cation of the nucleophile, disrupting chelation and favoring a non-chelated, open transition state, which can lead to the opposite diastereomer.[1]

Q2: What are the "chelated" and "non-chelated" transition states, and how do they influence diastereoselectivity?

A2:

• Chelated Transition State: In this model, a Lewis acidic metal center (e.g., Mg²⁺ from a Grignard reagent) coordinates simultaneously with the carbonyl oxygen (or imine nitrogen) and a nearby heteroatom on the chiral auxiliary (like the oxygen of a benzyloxy group or the sulfinyl oxygen). This forms a rigid, cyclic intermediate. The nucleophile then attacks from the less sterically hindered face of this constrained structure, leading to a predictable stereochemical outcome. This is often favored in non-coordinating solvents.

• Non-Chelated (Open) Transition State: In this model, favored in coordinating solvents like THF, the solvent molecules compete with the chiral auxiliary's heteroatom for coordination to the metal center. This prevents the formation of a rigid cyclic intermediate. The stereochemical outcome is then typically governed by Felkin-Anh-type models, where steric and electronic factors of the acyclic transition state direct the nucleophilic attack. This often results in the opposite diastereomer compared to the chelation-controlled pathway.[1]

Q3: I am not getting the expected diastereoselectivity in my Grignard addition to a chiral aldehyde. What are the common causes?

A3: Several factors can lead to poor diastereoselectivity:

• Solvent Purity: The presence of trace amounts of water or other coordinating impurities in a non-coordinating solvent can disrupt the chelated transition state, leading to a mixture of diastereomers. Ensure your solvent is rigorously dried and freshly distilled.

• Grignard Reagent Quality: Old or poorly prepared Grignard reagents can contain impurities or aggregated species that may react through different pathways.

• Temperature Control: The energy difference between the two transition states leading to the different diastereomers can be small. Running the reaction at the optimal, often low, temperature is critical for maximizing selectivity.

• Incorrect Solvent Choice: As detailed in this guide, the choice of solvent is paramount. Double-check that you are using the appropriate solvent for the desired diastereomer.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low Diastereomeric Ratio (d.r.)	1. Solvent is not sufficiently non-coordinating to promote chelation. 2. Coordinating solvent (e.g., THF) is not effectively solvating the metal center to favor the open transition state. 3. Reaction temperature is too high.	1. Switch to a less coordinating solvent like dichloromethane or toluene. 2. Ensure the coordinating solvent is of high purity and used in sufficient quantity. 3. Perform the reaction at a lower temperature (e.g., -78 °C).
Incomplete Reaction	1. Grignard reagent is not active. 2. Reaction temperature is too low. 3. Steric hindrance is preventing the reaction.	1. Titrate the Grignard reagent before use to determine its exact concentration. 2. Allow the reaction to warm slowly to room temperature after the initial addition at low temperature. 3. Consider using a less sterically bulky nucleophile if possible.
Formation of Unexpected Byproducts	1. Enolization of the aldehyde starting material. 2. Reduction of the carbonyl group. 3. Wurtz coupling of the Grignard reagent.	1. Use a less basic nucleophile or a different metal counterion if possible. 2. This is more common with sterically hindered ketones and certain Grignard reagents. Ensure slow addition of the nucleophile. 3. Ensure slow addition of the alkyl halide during the Grignard reagent preparation.

Data Presentation: Solvent Effect on Diastereoselectivity

The following table summarizes the diastereomeric ratio (d.r.) of the addition of (4-chlorophenyl)(cyclobutyl)methylmagnesium bromide to (R)-N-(benzylidene)-tert-butylsulfinamide, illustrating the profound impact of solvent choice on the stereochemical outcome.

Entry	Solvent	Diastereomeric Ratio (d.r.)	Major Diastereomer
1	Dichloromethane (CH₂Cl₂)	>99:1	A
2	Tetrahydrofuran (THF)	1:99	B

Data adapted from Lu, B. Z., et al. Org. Lett. 2005, 7 (13), 2599–2602.[1]

Experimental Protocols

General Protocol for Diastereoselective Grignard Addition (Illustrative Example)

1. Preparation of the Grignard Reagent:

• All glassware should be oven-dried and cooled under a nitrogen or argon atmosphere.

• To a flask containing magnesium turnings, add a small crystal of iodine.

• Add a portion of a solution of the corresponding alkyl or aryl halide in the appropriate anhydrous solvent (e.g., THF or diethyl ether).

• If the reaction does not initiate, gentle warming or sonication may be applied.

• Once the reaction has started, add the remaining halide solution dropwise to maintain a gentle reflux.

• After the addition is complete, stir the mixture at room temperature for an additional hour.

2. Diastereoselective Addition to the Chiral Substrate:

• In a separate, dry flask under an inert atmosphere, dissolve the chiral aldehyde or imine in the chosen anhydrous solvent (e.g., CH₂Cl₂ or THF).

• Cool the solution to the desired temperature (typically -78 °C).

• Slowly add the prepared Grignard reagent via syringe to the solution of the chiral substrate.

• Stir the reaction mixture at this temperature for the specified time (e.g., 1-3 hours).

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Determine the diastereomeric ratio of the crude product by ¹H NMR spectroscopy or HPLC analysis.

Visualizations

References

• 1. Control of diastereoselectivity by solvent effects in the addition of Grignard reagents to enantiopure t-butylsulfinimine: syntheses of the stereoisomers of the hydroxyl derivatives of sibutramine - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Chiral HPLC for the Enantiomeric Purity of (R)-(-)-1-Benzyloxy-2-propanol

For researchers, scientists, and drug development professionals, establishing the enantiomeric purity of chiral synthons like (R)-(-)-1-Benzyloxy-2-propanol is a critical step in asymmetric synthesis and quality control. This guide provides a comprehensive comparison of the primary analytical technique, chiral High-Performance Liquid Chromatography (HPLC), with viable alternatives such as chiral Gas Chromatography (GC) and chiral Supercritical Fluid Chromatography (SFC). The information presented is supported by established experimental principles for the separation of chiral alcohols and their derivatives.

Performance Comparison of Analytical Techniques

The choice of analytical methodology for determining enantiomeric purity is contingent on factors including sample volatility, required accuracy, throughput, and available instrumentation. Chiral HPLC is a robust and widely applicable technique, while chiral GC and SFC offer advantages in terms of speed and reduced solvent consumption.

Feature	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral Gas Chromatography (GC)	Chiral Supercritical Fluid Chromatography (SFC)
Principle	Differential interaction of enantiomers with a chiral stationary phase (CSP) leading to different retention times.	Separation of volatile enantiomers based on their differential interaction with a chiral stationary phase in a capillary column.	Separation using a supercritical fluid (typically CO2) as the mobile phase, offering high efficiency and speed.
Typical Stationary Phase	Polysaccharide-based (e.g., Chiralpak® AD-H, Chiralcel® OD-H)	Cyclodextrin-based (e.g., β-DEX™, Chirasil-DEX)	Polysaccharide-based (similar to HPLC)
Mobile Phase	n-Hexane / Isopropanol or Ethanol	Inert Carrier Gas (e.g., Helium, Hydrogen)	Supercritical CO2 / Methanol or Ethanol
Sample Requirements	Soluble in mobile phase	Volatile and thermally stable (or requires derivatization)	Soluble in mobile phase modifier
Relative Run Time	10 - 30 minutes	5 - 20 minutes	2 - 10 minutes
Resolution (Rs)	Typically > 2.0	Typically > 1.5	Typically > 2.0
Key Advantages	Broad applicability, high accuracy and precision, well-established.	High efficiency and resolution for volatile compounds.	Very fast analysis, reduced organic solvent consumption ("greener" method).[1]
Key Disadvantages	Longer run times and higher solvent consumption compared to GC and SFC.	Limited to thermally stable and volatile compounds; may require derivatization.	Requires specialized instrumentation.

Detailed Experimental Protocols

The following protocols provide a representative methodology for each technique for the analysis of 1-Benzyloxy-2-propanol enantiomers.

Chiral HPLC Method (Proposed)

This method is based on common practices for separating chiral alcohols on polysaccharide-based CSPs in normal-phase mode.

Instrumentation:

• A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

Chromatographic Conditions:

• Chiral Stationary Phase: Chiralpak® AD-H (250 x 4.6 mm, 5 µm) or Chiralcel® OD-H (250 x 4.6 mm, 5 µm). Polysaccharide-derived columns are highly effective for resolving a wide range of racemates.[2]

• Mobile Phase: An isocratic mixture of n-Hexane and 2-Propanol (e.g., 90:10 v/v). Normal phase applications have historically been more widely used for the separation of enantiomers.[2]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of the 1-Benzyloxy-2-propanol sample in the mobile phase at a concentration of approximately 1.0 mg/mL.

• Further dilute the stock solution with the mobile phase to a working concentration of approximately 0.1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

Data Analysis: The enantiomeric purity (or enantiomeric excess, ee) is calculated from the integrated peak areas of the (R) and (S) enantiomers in the chromatogram using the following formula:

% ee = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

Alternative Method: Chiral Gas Chromatography (GC)

Chiral GC is a powerful alternative, particularly for volatile compounds like 1-Benzyloxy-2-propanol.

Instrumentation:

• A standard GC system with a Flame Ionization Detector (FID) and a split/splitless injector.

Chromatographic Conditions:

• Chiral Column: A cyclodextrin-based capillary column such as β-DEX™ 325 (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 250 °C.

• Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 150 °C at 5 °C/min.

• Split Ratio: 50:1.

Sample Preparation:

• Prepare a dilute solution of the 1-Benzyloxy-2-propanol sample in a suitable solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.

Alternative Method: Chiral Supercritical Fluid Chromatography (SFC)

SFC is a high-speed, "green" alternative to HPLC, offering excellent chiral selectivity.[1]

Instrumentation:

• An SFC system with a pump for CO2 and a co-solvent pump, an autosampler, a column oven, a back-pressure regulator (BPR), and a UV detector.

Chromatographic Conditions:

• Chiral Stationary Phase: Chiralpak® IC (150 x 4.6 mm, 3 µm).

• Mobile Phase: Supercritical CO2 with an isocratic co-solvent of Methanol (e.g., 15%).

• Flow Rate: 3.0 mL/min.

• Back Pressure: 150 bar.

• Column Temperature: 40 °C.

• Detection: UV at 254 nm.

Sample Preparation:

• Dissolve the 1-Benzyloxy-2-propanol sample in methanol to a concentration of approximately 1 mg/mL.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for determining the enantiomeric purity of (R)-(-)-1-Benzyloxy-2-propanol using chiral HPLC.

References

• 1. Chiral reagents for the determination of enantiomeric excess and absolute configuration using NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]

Interpreting the ¹H and ¹³C NMR Spectra of (R)-(-)-1-Benzyloxy-2-propanol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed interpretation of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of (R)-(-)-1-Benzyloxy-2-propanol. Due to the limited availability of experimentally derived public domain spectra, this guide presents predicted spectral data based on established NMR principles and comparison with analogous compounds. This analysis serves as a valuable reference for researchers working with this and similar chiral molecules. As enantiomers, (R)-(-)-1-Benzyloxy-2-propanol and (S)-(+)-1-Benzyloxy-2-propanol are expected to exhibit identical NMR spectra in a standard achiral solvent. Therefore, this guide is applicable to both.

Predicted ¹H NMR Spectral Data of (R)-(-)-1-Benzyloxy-2-propanol

The predicted ¹H NMR data is summarized in the table below. The chemical shifts (δ) are estimated in parts per million (ppm) relative to tetramethylsilane (TMS), with standard coupling constants (J) in Hertz (Hz).

Proton Label	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
H-a	~1.15	Doublet	3H	J = 6.3 Hz	Methyl protons (CH₃)
H-b	~2.50	Broad Singlet	1H	-	Hydroxyl proton (OH)
H-c	3.35 - 3.45	Doublet of Doublets	1H	J = 9.5, 7.0 Hz	Diastereotopic methylene proton
H-d	3.45 - 3.55	Doublet of Doublets	1H	J = 9.5, 4.0 Hz	Diastereotopic methylene proton
H-e	3.95 - 4.05	Multiplet	1H	-	Methine proton (CH)
H-f	~4.50	Singlet	2H	-	Benzylic protons (CH₂)
H-g	7.25 - 7.40	Multiplet	5H	-	Aromatic protons (C₆H₅)

Predicted ¹³C NMR Spectral Data of (R)-(-)-1-Benzyloxy-2-propanol

The predicted ¹³C NMR chemical shifts are presented below.

Carbon Label	Chemical Shift (δ, ppm)	Assignment
C-1	~18.0	Methyl carbon (CH₃)
C-2	~68.0	Methine carbon (CH-OH)
C-3	~75.0	Methylene carbon (O-CH₂)
C-4	~73.0	Benzylic carbon (CH₂)
C-5, C-9	~127.5	Aromatic CH carbons (ortho)
C-6, C-8	~128.5	Aromatic CH carbons (meta)
C-7	~127.8	Aromatic CH carbon (para)
C-10	~138.0	Aromatic quaternary carbon

Experimental Protocols

A general protocol for acquiring high-resolution ¹H and ¹³C NMR spectra is outlined below.

Sample Preparation:

• Dissolve 5-10 mg of the analyte in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Deuterated Chloroform).

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing (0.00 ppm).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Spectroscopy:

• Spectrometer: 400 MHz or higher field instrument.

• Pulse Program: Standard single-pulse sequence.

• Number of Scans: 16-32, depending on the sample concentration.

• Relaxation Delay: 1-5 seconds.

• Spectral Width: 0-15 ppm.

¹³C NMR Spectroscopy:

• Spectrometer: 100 MHz or higher, corresponding to the ¹H frequency.

• Pulse Program: Proton-decoupled pulse sequence.

• Number of Scans: 1024 or more to achieve an adequate signal-to-noise ratio due to the low natural abundance of ¹³C.

• Relaxation Delay: 2-5 seconds.

• Spectral Width: 0-220 ppm.

Spectral Interpretation and Key Structural Correlations

The structure of (R)-(-)-1-Benzyloxy-2-propanol with labeled atoms for NMR correlation is depicted below.

Comparative study of (R)-(-)-1-Benzyloxy-2-propanol vs (S)-(+)-1-Benzyloxy-2-propanol in synthesis

In the realm of asymmetric synthesis, the selection of a chiral building block is a critical decision that dictates the stereochemical outcome of a synthetic route. Among the versatile C3 chiral synthons, (R)-(-)-1-Benzyloxy-2-propanol and its enantiomer, (S)-(+)-1-Benzyloxy-2-propanol, serve as invaluable starting materials for the synthesis of a wide array of enantiomerically pure compounds, particularly in the pharmaceutical industry. This guide provides a comparative analysis of these two enantiomers, focusing on their application in the synthesis of chiral beta-blockers, supported by experimental data and detailed protocols.

Introduction to (R)-(-)- and (S)-(+)-1-Benzyloxy-2-propanol

(R)-(-)-1-Benzyloxy-2-propanol and (S)-(+)-1-Benzyloxy-2-propanol are chiral alcohols that are frequently utilized as precursors to other key chiral intermediates, such as the corresponding glycidyl ethers. The stereocenter at the C2 position allows for the transfer of chirality, enabling the synthesis of specific enantiomers of target molecules. Their benzyl ether group offers stability under various reaction conditions and can be readily removed via hydrogenolysis when required.

The primary application of these chiral building blocks lies in their conversion to the corresponding epoxides, (R)- and (S)-2-(benzyloxymethyl)oxirane (also known as benzyl glycidyl ether). These epoxides are highly reactive electrophiles that can undergo stereospecific ring-opening reactions with various nucleophiles, a key step in the synthesis of many biologically active molecules.

Comparative Synthesis of (S)- and (R)-Propranolol

A prominent example demonstrating the utility of these enantiomeric building blocks is the synthesis of the beta-blocker propranolol. The pharmacological activity of propranolol resides almost exclusively in the (S)-enantiomer. Consequently, the efficient synthesis of enantiomerically pure (S)-propranolol is of significant industrial importance. Conversely, the (R)-enantiomer is also of interest for research and certain other applications.

The choice of the starting chiral synthon directly determines the stereochemistry of the final propranolol enantiomer. Typically, an (R)-configured precursor leads to (S)-propranolol, while an (S)-configured precursor yields (R)-propranolol, due to the nature of the SN2 reaction mechanism involved in the epoxide ring-opening.

The following sections detail the synthetic pathways and compare the performance of using precursors derived from (R)-(-)- and (S)-(+)-1-Benzyloxy-2-propanol in the synthesis of (S)- and (R)-propranolol, respectively. A common and efficient strategy involves the enzymatic kinetic resolution of a racemic intermediate, which provides access to both enantiomeric precursors.

Data Presentation: Synthesis of Propranolol Enantiomers

The following tables summarize the quantitative data for the synthesis of (S)- and (R)-propranolol, starting from a racemic precursor followed by enzymatic resolution. This chemoenzymatic approach is a widely used method for accessing both enantiomers with high optical purity.

Table 1: Synthesis of Racemic Precursor: 1-Chloro-3-(1-naphthyloxy)propan-2-ol

Step	Reactants	Product	Yield (%)
1	1-Naphthol, Epichlorohydrin	1-Chloro-3-(1-naphthyloxy)propan-2-ol	~95%

Table 2: Lipase-Catalyzed Kinetic Resolution of 1-Chloro-3-(1-naphthyloxy)propan-2-ol

Substrate	Biocatalyst	Product 1 (Unreacted)	e.e. (%)	Product 2 (Acetylated)	e.e. (%)	Conversion (%)
(±)-1-Chloro-3-(1-naphthyloxy)propan-2-ol	Lipase (e.g., from Candida antarctica)	(R)-1-Chloro-3-(1-naphthyloxy)propan-2-ol	>98%	(S)-1-Chloro-3-(1-naphthyloxy)propan-2-yl acetate	>98%	~50%

Table 3: Synthesis of (S)- and (R)-Propranolol from Resolved Precursors

Starting Material	Product	Overall Yield (from racemic precursor)	Enantiomeric Excess (e.e.) (%)
(R)-1-Chloro-3-(1-naphthyloxy)propan-2-ol	(S)-Propranolol	~40-45%	>98%
(S)-1-Chloro-3-(1-naphthyloxy)propan-2-ol (from hydrolysis of acetate)	(R)-Propranolol	~40-45%	>98%

Experimental Protocols

The following are detailed experimental protocols for the key steps in the chemoenzymatic synthesis of (S)- and (R)-propranolol.

Protocol 1: Synthesis of Racemic 1-Chloro-3-(1-naphthyloxy)propan-2-ol

• Reaction Setup: To a solution of 1-naphthol (1.0 eq) in a suitable solvent (e.g., methanol) is added a base (e.g., sodium hydroxide, 1.1 eq). The mixture is stirred at room temperature until a clear solution is obtained.

• Addition of Epichlorohydrin: Epichlorohydrin (1.2 eq) is added dropwise to the solution, and the reaction mixture is heated to reflux.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is dissolved in an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to give the crude product, which can be purified by column chromatography on silica gel to afford racemic 1-chloro-3-(1-naphthyloxy)propan-2-ol.

Protocol 2: Lipase-Catalyzed Kinetic Resolution

• Reaction Setup: To a solution of racemic 1-chloro-3-(1-naphthyloxy)propan-2-ol (1.0 eq) in an organic solvent (e.g., toluene or hexane) is added an acyl donor (e.g., vinyl acetate, 1.5 eq) and a lipase (e.g., immobilized Candida antarctica lipase B).

• Reaction Conditions: The suspension is stirred at a controlled temperature (e.g., 30-40 °C).

• Reaction Monitoring: The reaction is monitored by chiral High-Performance Liquid Chromatography (HPLC) until approximately 50% conversion is reached.

• Work-up and Separation: The enzyme is removed by filtration. The filtrate is concentrated under reduced pressure. The unreacted (R)-alcohol and the (S)-acetate are separated by column chromatography on silica gel.

Protocol 3: Synthesis of (S)-Propranolol

• Reaction Setup: The purified (R)-1-chloro-3-(1-naphthyloxy)propan-2-ol (1.0 eq) is dissolved in a suitable solvent (e.g., isopropanol).

• Ring Closure: A base (e.g., sodium hydroxide) is added to promote the intramolecular cyclization to the corresponding (R)-glycidyl ether.

• Nucleophilic Opening: Isopropylamine (excess) is added to the reaction mixture, which is then heated to reflux.

• Work-up and Purification: After completion of the reaction (monitored by TLC), the excess isopropylamine and solvent are removed under reduced pressure. The residue is purified by column chromatography or recrystallization to yield (S)-propranolol.

Protocol 4: Synthesis of (R)-Propranolol

• Hydrolysis of Acetate: The purified (S)-1-chloro-3-(1-naphthyloxy)propan-2-yl acetate is hydrolyzed using a base (e.g., potassium carbonate) in a solvent mixture (e.g., methanol/water) to give (S)-1-chloro-3-(1-naphthyloxy)propan-2-ol.

• Synthesis of (R)-Propranolol: The resulting (S)-alcohol is then subjected to the same reaction sequence as described in Protocol 3 (steps 2-4) to yield (R)-propranolol.

Mandatory Visualization

Caption: Chemoenzymatic synthesis of (S)- and (R)-propranolol.

Conclusion

The comparative study of (R)-(-)-1-Benzyloxy-2-propanol and (S)-(+)-1-Benzyloxy-2-propanol, and their derivatives, in the synthesis of chiral molecules like propranolol, highlights their indispensable role as chiral building blocks. The choice of the enantiomer of the starting material provides a reliable and predictable method for accessing the desired enantiomer of the final product. The chemoenzymatic approach, involving the synthesis of a racemic precursor followed by enzymatic kinetic resolution, is a powerful and efficient strategy to obtain both enantiomers of the chiral precursors with high optical purity. This allows for the synthesis of both the pharmacologically active (S)-enantiomer and the (R)-enantiomer for further research and applications. The data and protocols presented in this guide demonstrate the robustness and high stereoselectivity achievable with these versatile chiral synthons.

The Efficacy of Simple Chiral Diols and Their Derivatives in Asymmetric Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of asymmetric synthesis, the quest for efficient and selective methods to control stereochemistry is paramount. Chiral auxiliaries and ligands play a pivotal role in this endeavor, guiding reactions to yield enantiomerically pure products. While complex and highly effective chiral auxiliaries have been developed, there is continued interest in the application of simpler, readily available chiral building blocks. This guide provides a comparative overview of the efficacy of simple chiral diols, with a focus on derivatives of glycerol, and contrasts their performance with widely used chiral auxiliaries such as Evans oxazolidinones, BINOL, and TADDOL.

While direct comparative studies on the efficacy of (R)-(-)-1-Benzyloxy-2-propanol as a chiral auxiliary are not extensively available in the peer-reviewed literature, its structural analog, (R)-(+)-3-Benzyloxy-1,2-propanediol (a protected glycerol), serves as a valuable reference point. This guide will leverage data from studies on protected glycerol derivatives and other simple chiral diols to provide a useful comparison for researchers selecting chiral auxiliaries for their synthetic endeavors.

Data Presentation: A Comparative Analysis of Chiral Auxiliaries

The following tables summarize the performance of various chiral auxiliaries in key asymmetric transformations, providing a quantitative basis for comparison.

Table 1: Asymmetric Aldol Reaction

Chiral Auxiliary/Ligand	Aldehyde	Enolate Source	Lewis Acid/Catalyst	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (e.e.)	Yield (%)	Reference
Evans Oxazolidinone	Benzaldehyde	Propionyl Imide	Bu₂BOTf, Et₃N	>99:1 (syn:anti)	>99%	85-95%	[1][2]
(S)-BINOL (as additive)	p-Nitrobenzaldehyde	Acetone	L-Proline	95:5 (anti:syn)	98%	90%	[3]
Chiral 1,3-Diol Precursor	4-Nitrobenzaldehyde	Cyclohexanone	Proline-derived organocatalyst + Cu(OTf)₂	97:3	98%	99%	[4]

Table 2: Asymmetric Diels-Alder Reaction

Chiral Auxiliary/Ligand	Diene	Dienophile	Lewis Acid/Catalyst	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (e.e.)	Yield (%)	Reference
Evans Oxazolidinone	Cyclopentadiene	N-Acyloxazolidinone	Et₂AlCl	98:2 (endo:exo)	>99%	91%	[5]
TADDOL	Aminosiloxydiene	Acrolein	TADDOL (organocatalyst)	-	>95%	High	[6]
cis-1-(Arylsulfonamido)-2-indanol	Cyclopentadiene	Acrylate Ester	Et₂AlCl	92:8	91.5%	80%	[7]

Table 3: Other Asymmetric Transformations

Reaction Type	Chiral Auxiliary/Ligand	Substrate	Reagent	Enantiomeric Excess (e.e.)	Yield (%)	Reference
Asymmetric Cyclization	(R)-BINOL	Citronellal	Et₂AlCl	90%	90%	[8]
Asymmetric Cyanosilylation	TADDOL derivative	Benzaldehyde	TMSCN	up to 71%	-	[9]
Phase-Transfer Alkylation	TADDOL-derived amine	Glycine Schiff base	Benzyl Bromide	up to 93%	High	[10]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and adaptation in your own research.

Experimental Protocol 1: Evans Asymmetric Aldol Reaction[1][2]

Materials:

• (R)-4-Benzyl-2-oxazolidinone

• Propionyl chloride

• n-Butyllithium

• Di-n-butylboron triflate (Bu₂BOTf)

• Triethylamine (Et₃N)

• Benzaldehyde

• Anhydrous dichloromethane (DCM)

• Anhydrous tetrahydrofuran (THF)

Procedure:

• N-Acylation: To a solution of (R)-4-benzyl-2-oxazolidinone in anhydrous THF at -78 °C is added n-butyllithium dropwise. After stirring for 30 minutes, propionyl chloride is added, and the reaction is allowed to warm to room temperature and stirred for 4 hours. The reaction is quenched with saturated aqueous NH₄Cl and the product, N-propionyl-(R)-4-benzyl-2-oxazolidinone, is extracted and purified.

• Enolate Formation: The N-propionyloxazolidinone is dissolved in anhydrous DCM and cooled to -78 °C. Bu₂BOTf is added dropwise, followed by the slow addition of Et₃N. The mixture is stirred at this temperature for 30 minutes to form the Z-enolate.

• Aldol Addition: Benzaldehyde is added dropwise to the enolate solution at -78 °C. The reaction is stirred for 1 hour at -78 °C and then for an additional 2 hours at 0 °C.

• Work-up and Purification: The reaction is quenched with a pH 7 buffer solution and the aqueous layer is extracted with DCM. The combined organic layers are dried over MgSO₄, filtered, and concentrated. The diastereomeric ratio and enantiomeric excess of the aldol adduct are determined by chiral HPLC or NMR analysis of the crude product. The product is purified by flash column chromatography.

Experimental Protocol 2: BINOL-Catalyzed Asymmetric Aldol Reaction (as an additive)[3]

Materials:

• L-Proline

• (S)-BINOL

• p-Nitrobenzaldehyde

• Acetone

• Dimethyl sulfoxide (DMSO)

Procedure:

• Catalyst Preparation: L-proline and (S)-BINOL (1 mol%) are dissolved in a mixture of acetone and DMSO.

• Reaction: To this solution, p-nitrobenzaldehyde is added, and the reaction mixture is stirred at room temperature for the specified time.

• Analysis and Purification: The reaction progress is monitored by TLC. Upon completion, the mixture is directly subjected to flash column chromatography on silica gel to isolate the aldol product. The enantiomeric excess is determined by chiral HPLC analysis.

Mandatory Visualization

The following diagrams, generated using the DOT language, illustrate key concepts and workflows in asymmetric synthesis.

Caption: A generalized workflow for asymmetric synthesis using a chiral auxiliary.

Caption: Simplified mechanism of the Evans asymmetric aldol reaction.

References

• 1. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Chiral Diols: A New Class of Additives for Direct Aldol Reaction Catalyzed by L-Proline [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. uwindsor.ca [uwindsor.ca]
• 6. pnas.org [pnas.org]
• 7. ASYMMETRIC DIELS-ALDER REACTION : CIS-1-ARYLSULFONAMIDO-2-INDANOLS AS HIGHLY EFFECTIVE CHIRAL AUXILIARIES - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Investigation of Enantioselectivity Using TADDOL Derivatives as Chiral Ligands in Asymmetric Cyanation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Investigations Concerning the Syntheses of TADDOL-Derived Secondary Amines and Their Use To Access Novel Chiral Organocatalysts - PMC [pmc.ncbi.nlm.nih.gov]

Validating Stereochemistry: A Comparative Guide to Determining Absolute Configuration in Asymmetric Synthesis Utilizing (R)-(-)-1-Benzyloxy-2-propanol

For researchers, scientists, and drug development professionals engaged in asymmetric synthesis, the unambiguous determination of a product's absolute configuration is a critical step that underpins the viability of a chiral molecule for its intended application. This guide provides a comparative analysis of the most common and effective analytical techniques for validating the absolute configuration of products synthesized using the chiral auxiliary, (R)-(-)-1-Benzyloxy-2-propanol. We will delve into the principles, experimental considerations, and data interpretation for X-ray Crystallography, Nuclear Magnetic Resonance (NMR) Spectroscopy via Mosher's Ester Analysis, and Circular Dichroism (CD) Spectroscopy, presenting a clear framework for selecting the most appropriate method.

The utility of (R)-(-)-1-Benzyloxy-2-propanol as a chiral auxiliary lies in its ability to direct the stereochemical outcome of a reaction, leading to the preferential formation of one enantiomer over the other. However, the success of such a synthesis is contingent on the rigorous verification of the newly created stereocenter's absolute configuration. The following sections will compare the definitive, yet often challenging, method of X-ray crystallography with spectroscopic techniques that provide crucial stereochemical information in the solution state.

Comparative Analysis of Analytical Techniques

The choice of analytical method for determining absolute configuration depends on several factors, including the physical properties of the compound, the availability of instrumentation, and the level of certainty required. Below is a summary of the key techniques, with their advantages and limitations.

Technique	Principle	Sample Requirements	Information Provided	Key Advantages	Limitations
X-ray Crystallography	Diffraction of X-rays by a single crystal to determine the three-dimensional arrangement of atoms.	High-quality single crystal.	Unambiguous absolute configuration (with anomalous dispersion), solid-state conformation.	Provides a definitive and irrefutable structural proof.	Crystal growth can be a significant bottleneck; not suitable for non-crystalline materials.[1]
NMR (Mosher's Ester Analysis)	Derivatization of a chiral alcohol with (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetic acid (MTPA) to form diastereomeric esters. The differences in the ¹H NMR chemical shifts of these esters are used to deduce the absolute configuration.[2][3]	Purified chiral secondary alcohol (or amine).[2]	Absolute configuration of the carbinol (or amino) center.[2]	Applicable to a wide range of soluble compounds; does not require crystallization.[3]	Requires synthesis of two derivatives; interpretation can be complex for sterically hindered or flexible molecules.[3]
Circular Dichroism (CD) Spectroscopy	Measures the differential absorption of left- and right-circularly polarized light by a chiral molecule. The resulting spectrum is compared to known standards or theoretical calculations.[4]	Purified chiral compound in solution.	Information about the overall chirality and conformation of the molecule.[4]	Non-destructive and requires a small amount of sample.[5]	Often requires comparison to a known analogue or complex quantum chemical calculations for unambiguous assignment; may not be definitive for molecules without a strong chromophore.[6]

Experimental Protocols

X-ray Crystallography

Objective: To obtain a high-resolution, three-dimensional structure of the synthesized product to unequivocally determine its absolute configuration.

Methodology:

• Crystallization: The purified product is dissolved in a suitable solvent or solvent system. Crystal growth is induced by slow evaporation, vapor diffusion, or cooling. A variety of conditions (solvents, temperature, concentration) may need to be screened to obtain X-ray quality single crystals.

• Data Collection: A suitable single crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is solved using direct methods or Patterson methods and refined to fit the experimental data. The absolute configuration is typically determined using the Flack parameter, which should be close to zero for the correct enantiomer.[7]

Mosher's Ester Analysis (for Chiral Alcohols)

Objective: To determine the absolute configuration of a chiral secondary alcohol by analyzing the ¹H NMR spectra of its diastereomeric MTPA esters.[2][3]

Methodology: [2]

• Esterification: The chiral alcohol is divided into two portions. One portion is reacted with (R)-(-)-α-methoxy-α-trifluoromethylphenylacetyl chloride ((R)-MTPA-Cl) and the other with (S)-(+)-α-methoxy-α-trifluoromethylphenylacetyl chloride ((S)-MTPA-Cl) in the presence of a non-chiral base (e.g., pyridine or DMAP) to form the respective (R)- and (S)-MTPA esters.

• Purification: The resulting diastereomeric esters are purified, typically by flash column chromatography.

• NMR Analysis: ¹H NMR spectra of both the (R)- and (S)-MTPA esters are acquired in the same solvent (e.g., CDCl₃).

• Data Analysis: The chemical shifts (δ) of protons on either side of the newly formed ester linkage are assigned for both diastereomers. The difference in chemical shifts (Δδ = δS - δR) is calculated for each corresponding proton. A consistent positive or negative sign for the Δδ values on one side of the carbinol carbon and the opposite sign on the other side allows for the assignment of the absolute configuration based on the established Mosher's model.[3]

Circular Dichroism (CD) Spectroscopy

Objective: To determine the absolute configuration by comparing the experimental CD spectrum of the product with that of a known compound or with a theoretically calculated spectrum.[4]

Methodology:

• Sample Preparation: A solution of the purified chiral product of known concentration is prepared in a suitable transparent solvent.

• Spectral Acquisition: The CD spectrum is recorded on a CD spectropolarimeter over a relevant wavelength range, typically in the UV-Vis region where the molecule has electronic transitions.

• Data Analysis: The experimental CD spectrum, which shows positive and/or negative Cotton effects, is compared to the CD spectrum of a known enantiomer or a closely related analogue from the literature. Alternatively, for a novel compound, quantum chemical calculations (e.g., time-dependent density functional theory, TDDFT) can be used to predict the CD spectra for both possible enantiomers. The absolute configuration is assigned based on the best match between the experimental and calculated spectra.[6]

Visualizing the Logic: Workflows and Signaling Pathways

To further clarify the decision-making process and the underlying principles of these techniques, the following diagrams illustrate the logical workflows.

Caption: Workflow for synthesis and validation of absolute configuration.

Caption: Logical flow of Mosher's ester analysis.

Conclusion

The validation of absolute configuration is a non-negotiable aspect of asymmetric synthesis. While X-ray crystallography remains the gold standard for its definitive nature, its applicability is limited to crystalline compounds. For products synthesized using (R)-(-)-1-Benzyloxy-2-propanol that are oils or do not readily crystallize, NMR-based methods like Mosher's ester analysis provide a robust and widely applicable alternative for determining the absolute configuration of chiral alcohol functionalities. Circular Dichroism offers a complementary, non-destructive technique that can provide valuable stereochemical insights, particularly when reference data is available or in conjunction with computational methods. A thorough understanding of the principles, advantages, and limitations of each technique, as outlined in this guide, will enable researchers to confidently and accurately characterize their synthesized chiral molecules, a crucial step in the advancement of drug discovery and development.

References

• 1. experts.umn.edu [experts.umn.edu]
• 2. Enantioselective Synthesis of N-Benzylic Heterocycles by Ni/Photoredox Dual Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Generality-oriented optimization of enantioselective aminoxyl radical catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of absolute configuration of chiral molecules using vibrational optical activity: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Circular dichroism & isotropy - polarity Reversal of Ellipticity in molecular films of 1,1’-Bi-2-Naphtol-光电查 [m.oe1.com]
• 6. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. repositories.lib.utexas.edu [repositories.lib.utexas.edu]

A Comparative Cost-Benefit Analysis of (R)-(-)-1-Benzyloxy-2-propanol and Other Leading Chiral Reagents in Asymmetric Synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral reagent is a critical decision that balances stereochemical control, reaction efficiency, and economic viability. This guide provides an objective comparison of (R)-(-)-1-Benzyloxy-2-propanol with established chiral reagents such as Evans oxazolidinones, pseudoephedrine derivatives, and sulfinamides, supported by experimental data and detailed methodologies for key applications.

(R)-(-)-1-Benzyloxy-2-propanol, a chiral 1,2-amino alcohol derivative, holds potential as a versatile chiral ligand or auxiliary in asymmetric transformations. Its structural motif is central to many successful chiral catalysts, particularly in applications like the enantioselective addition of organozinc reagents to aldehydes. However, a comprehensive evaluation of its performance against widely adopted chiral reagents is essential for informed selection in synthetic campaigns.

Performance and Cost Comparison of Chiral Reagents

The efficacy of a chiral reagent is ultimately determined by its ability to induce high stereoselectivity (enantiomeric or diastereomeric excess) and provide the desired product in high chemical yield. Concurrently, the cost of the reagent is a significant factor, especially for process development and scale-up. The following tables provide a comparative overview of (R)-(-)-1-Benzyloxy-2-propanol and its alternatives.

Table 1: Cost Comparison of Selected Chiral Reagents

Chiral Reagent	Supplier Example	Quantity	Price (USD)	Price per Gram (USD)	Molar Mass ( g/mol )	Price per Mole (USD)
(R)-(-)-1-Benzyloxy-2-propanol	Sigma-Aldrich	5 g	$373.50	$74.70	166.22	$12,416
(S)-(-)-4-Isopropyl-2-oxazolidinone	Thermo Scientific	5 g	€89.25 (~$97.28)	~$19.46	129.16	~$2,513
(S)-4-Benzyl-2-oxazolidinone	Thermo Scientific	2.5 g	€52.36 (~$57.07)	~$22.83	177.20	~$4,045
(1R,2S)-(-)-N-Methylephedrine	Sigma-Aldrich	5 g	$150.00	$30.00	179.26	$5,378
(R)-(+)-2-Methyl-2-propanesulfinamide	Sigma-Aldrich	5 g	$141.75	$28.35	121.21	$3,436

Note: Prices are based on catalog listings for research quantities and are subject to change. Currency conversions are approximate. Bulk pricing for industrial applications may differ significantly.

Table 2: Performance Comparison in Key Asymmetric Reactions

Chiral Reagent/Method	Reaction Type	Substrate Example	Product Example	Yield (%)	Enantiomeric/Diastereomeric Excess (%)
(R)-(-)-1-Benzyloxy-2-propanol	Enantioselective Diethylzinc Addition to Aldehyde	Benzaldehyde	(R)-1-Phenyl-1-propanol	Data not available	Data not available
Evans Oxazolidinone	Asymmetric Alkylation	N-Propionyl-(S)-4-benzyl-2-oxazolidinone	α-Methylated product	~90-99	>99 (d.r.)
Pseudoephedrine Auxiliary	Asymmetric Alkylation	N-Propionyl-(+)-pseudoephedrine	α-Benzylated product	91	>99 (d.r.)
(R)-2-Methyl-2-propanesulfinamide	Asymmetric Synthesis of Amines	Acetophenone	Chiral α-phenethylamine	~80-95	>98 (e.e.)
Corey-Bakshi-Shibata (CBS) Reduction	Enantioselective Ketone Reduction	Acetophenone	(R)-1-Phenylethanol	~95-99	>98 (e.e.)

Experimental Protocols and Performance Data

Detailed experimental procedures are crucial for reproducing and comparing the efficacy of different chiral reagents. Below are representative protocols for the applications of the compared chiral auxiliaries.

Enantioselective Addition of Diethylzinc to Benzaldehyde

General Experimental Protocol:

• A solution of the chiral amino alcohol (e.g., (R)-(-)-1-Benzyloxy-2-propanol, ~5-10 mol%) in an anhydrous solvent (e.g., toluene) is prepared under an inert atmosphere.

• The solution is cooled to 0 °C, and diethylzinc (typically 1.5-2.0 equivalents) is added dropwise.

• The mixture is stirred for a short period before the dropwise addition of the aldehyde (1.0 equivalent).

• The reaction is stirred at 0 °C or room temperature until completion, as monitored by TLC or GC.

• The reaction is quenched with a saturated aqueous solution of NH₄Cl.

• The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated.

• The enantiomeric excess of the resulting chiral alcohol is determined by chiral HPLC or GC.

Asymmetric Alkylation using an Evans Oxazolidinone Auxiliary

Evans oxazolidinones are renowned for their high and predictable stereocontrol in the alkylation of enolates.

Experimental Protocol:

• Acylation: The chiral oxazolidinone (e.g., (S)-4-benzyl-2-oxazolidinone) is acylated with an acid chloride (e.g., propionyl chloride) in the presence of a base (e.g., triethylamine) in dichloromethane to form the N-acyl oxazolidinone.

• Enolate Formation: The N-acyl oxazolidinone is dissolved in THF and cooled to -78 °C. A strong base, such as lithium diisopropylamide (LDA), is added to form the corresponding Z-enolate.

• Alkylation: An alkylating agent (e.g., benzyl bromide) is added to the enolate solution, and the reaction is stirred at low temperature.

• Work-up and Auxiliary Cleavage: The reaction is quenched, and the product is extracted. The chiral auxiliary can be cleaved, for example, by hydrolysis with lithium hydroxide and hydrogen peroxide, to yield the chiral carboxylic acid and recover the auxiliary.

Asymmetric Alkylation using Pseudoephedrine as a Chiral Auxiliary

The Myers asymmetric alkylation using pseudoephedrine amides is a powerful method for the synthesis of enantioenriched carbonyl compounds.

Experimental Protocol:

• Amide Formation: (+)-Pseudoephedrine is reacted with an acid chloride in the presence of a base to form the corresponding amide.

• Enolate Formation and Alkylation: The pseudoephedrine amide is treated with a strong base like LDA in the presence of LiCl at low temperature, followed by the addition of an alkyl halide.

• Auxiliary Cleavage: The alkylated amide can be hydrolyzed under acidic or basic conditions to afford the corresponding carboxylic acid, with the water-soluble pseudoephedrine auxiliary being easily recovered.

Visualization of Key Processes

To aid in the conceptual understanding of the discussed synthetic strategies, the following diagrams illustrate the logical workflow and a key reaction pathway.

General workflows for asymmetric synthesis.

Simplified schematic of the Corey-Bakshi-Shibata (CBS) reduction.

Cost-Benefit Analysis and Conclusion

A direct cost-benefit analysis of (R)-(-)-1-Benzyloxy-2-propanol is challenging due to the current lack of published, peer-reviewed data on its performance in asymmetric reactions. While its cost is comparable to or higher than some well-established chiral auxiliaries on a per-gram basis, its efficacy remains to be demonstrated.

For researchers considering (R)-(-)-1-Benzyloxy-2-propanol, the following points are pertinent:

• Potential Application: Its structure suggests utility as a chiral ligand in reactions such as the enantioselective addition of organometallics to carbonyls.

• Cost: The current market price for research quantities is relatively high compared to highly effective and well-documented alternatives like Evans oxazolidinones.

• Need for Validation: In the absence of performance data, initial screening and optimization would be required to determine its effectiveness for a specific transformation.

In contrast, established chiral reagents offer:

• Predictable Performance: A vast body of literature documents the high yields and stereoselectivities achievable with reagents like Evans oxazolidinones, pseudoephedrine, and sulfinamides in a wide range of applications.

• Cost-Effectiveness: While the initial cost of some auxiliaries may seem high, their high efficiency, predictability, and the potential for recovery and reuse can make them more cost-effective in the long run, particularly in complex syntheses.

• Ready Availability of Protocols: Detailed and optimized experimental procedures are readily available, reducing the time and resources required for methods development.

Recommendation:

For projects where reliability, predictability, and rapid access to enantiomerically pure materials are paramount, the use of well-established chiral reagents such as Evans oxazolidinones or the Myers pseudoephedrine auxiliary is recommended. For catalytic enantioselective reductions, the CBS methodology provides a robust and highly effective solution.

(R)-(-)-1-Benzyloxy-2-propanol may represent an interesting scaffold for the development of new chiral ligands; however, its practical utility and cost-effectiveness in comparison to existing solutions require further experimental validation. Researchers in the field of catalyst development may find it a worthwhile candidate for investigation.

References

• 1. Asymmetric synthesis of 1-phenylpropanol using polymer-supported chiral catalysts in simple bench-top flow systems [ ] † - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Chiral Auxiliaries: Benchmarking (R)-(-)-1-Benzyloxy-2-propanol Against the Gold Standard Evans Auxiliaries

For researchers, scientists, and drug development professionals, the quest for enantiomerically pure compounds is a cornerstone of modern chemical synthesis. Chiral auxiliaries are indispensable tools in this pursuit, offering a reliable method to control the stereochemical outcome of reactions. This guide provides a comprehensive comparison of the well-established and highly effective Evans auxiliaries with the potential yet underexplored (R)-(-)-1-Benzyloxy-2-propanol.

While Evans auxiliaries have a long and proven track record of delivering high diastereoselectivity in a variety of asymmetric transformations, a thorough review of scientific literature reveals a notable absence of performance data for (R)-(-)-1-Benzyloxy-2-propanol in similar applications. This guide will therefore present a detailed, data-driven overview of Evans auxiliaries and offer a prospective look at (R)-(-)-1-Benzyloxy-2-propanol, highlighting its structural features and potential as a chiral auxiliary.

Evans Auxiliaries: A Legacy of High Performance

Developed by David A. Evans, oxazolidinone-based chiral auxiliaries have become one of the most dependable and versatile tools in asymmetric synthesis.[1] Derived from readily available amino acids, they provide exceptional stereocontrol in crucial carbon-carbon bond-forming reactions, most notably enolate alkylations and aldol additions.[1][]

The predictable and high degree of stereocontrol is attributed to the formation of a rigid, chelated Z-enolate, where one face is effectively shielded by a substituent on the oxazolidinone ring, directing the approach of an electrophile to the less hindered face.

Performance in Asymmetric Alkylation

Asymmetric alkylation of N-acyl Evans auxiliaries is a robust method for synthesizing chiral carboxylic acid derivatives. The diastereoselectivity is consistently high, as demonstrated in the table below.

Auxiliary	N-Acyl Group	Electrophile	Diastereomeric Ratio (d.r.)	Yield (%)
(S)-4-Benzyl-2-oxazolidinone	Propionyl	Benzyl bromide	>99:1	90-95
(R)-4-Phenyl-2-oxazolidinone	Propionyl	Methyl iodide	99:1	92
(S)-4-Isopropyl-2-oxazolidinone	Propionyl	Allyl iodide	98:2	85

Performance in Asymmetric Aldol Reactions

The Evans asymmetric aldol reaction is a powerful tool for constructing β-hydroxy carbonyl compounds, typically yielding the syn-aldol product with excellent stereocontrol.[3][4] The stereochemical outcome is rationalized by the Zimmerman-Traxler model, which posits a chair-like six-membered transition state.[3]

Auxiliary	Aldehyde	Diastereomeric Ratio (syn:anti)	Yield (%)
(S)-4-Benzyl-2-oxazolidinone	Isobutyraldehyde	>99:1	85-95
(R)-4-Phenyl-2-oxazolidinone	Benzaldehyde	98:2	88
(S)-4-Isopropyl-2-oxazolidinone	Propionaldehyde	97:3	82

(R)-(-)-1-Benzyloxy-2-propanol: A Potential Chiral Auxiliary

(R)-(-)-1-Benzyloxy-2-propanol possesses key structural features that suggest its potential as a chiral auxiliary. The presence of a stereogenic center at the 2-position, along with a hydroxyl group for attachment to a substrate and a sterically demanding benzyloxy group, could, in principle, create a chiral environment to direct the approach of a reagent.

However, it is crucial to emphasize that there is a significant lack of published experimental data demonstrating the efficacy of (R)-(-)-1-Benzyloxy-2-propanol as a chiral auxiliary in asymmetric alkylation or aldol reactions. Therefore, any discussion of its performance remains speculative.

A hypothetical workflow for its application as a chiral auxiliary in an asymmetric alkylation is presented below. This is a conceptual outline and would require extensive experimental validation and optimization.

Experimental Protocols

Detailed experimental protocols are essential for achieving high levels of stereoselectivity. Below are representative procedures for asymmetric alkylation and aldol reactions using Evans auxiliaries.

Asymmetric Alkylation with an Evans Auxiliary

• Acylation of the Auxiliary: The Evans auxiliary (e.g., (S)-4-benzyl-2-oxazolidinone) is dissolved in an anhydrous aprotic solvent like tetrahydrofuran (THF) and cooled to -78 °C. An n-alkyllithium base (e.g., n-butyllithium) is added dropwise to deprotonate the nitrogen. The desired acyl chloride (e.g., propionyl chloride) is then added to form the N-acyl oxazolidinone.

• Enolate Formation: The N-acyl oxazolidinone is dissolved in anhydrous THF and cooled to -78 °C. A strong base such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) is added to generate the corresponding Z-enolate.

• Alkylation: The electrophile (e.g., benzyl bromide) is added to the enolate solution at -78 °C, and the reaction is allowed to proceed to completion.

• Auxiliary Cleavage: The chiral auxiliary is typically removed by hydrolysis with lithium hydroxide and hydrogen peroxide to yield the chiral carboxylic acid. Other methods, such as reduction or conversion to a Weinreb amide, can also be employed.

Asymmetric Aldol Reaction with an Evans Auxiliary

• Enolate Formation: The N-acyl oxazolidinone is dissolved in an anhydrous solvent like dichloromethane (DCM) and cooled to 0 °C. A Lewis acid, typically dibutylboron triflate (Bu₂BOTf), is added, followed by a tertiary amine base such as triethylamine (NEt₃) or diisopropylethylamine (DIPEA), to form the Z-enolate.

• Aldol Addition: The reaction mixture is cooled to -78 °C, and the aldehyde is added. The reaction is stirred at this temperature before being warmed to 0 °C.

• Workup and Auxiliary Cleavage: The reaction is quenched, and the aldol adduct is isolated. The chiral auxiliary is then cleaved, often using lithium hydroxide and hydrogen peroxide, to afford the β-hydroxy carboxylic acid.

Visualizing the Workflow and Logic

To better understand the processes involved in chiral auxiliary-mediated asymmetric synthesis, the following diagrams illustrate the general experimental workflow and the logic of stereochemical control.

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Caption: Logical flow of stereocontrol in Evans auxiliary-mediated reactions.

Conclusion

Evans auxiliaries stand as a robust and highly predictable platform for asymmetric synthesis, supported by a vast body of experimental evidence demonstrating their efficacy in achieving high diastereoselectivity and yields. In contrast, (R)-(-)-1-Benzyloxy-2-propanol remains a molecule of theoretical potential as a chiral auxiliary. While its structure is suggestive of an ability to induce chirality, the absence of performance data in the scientific literature precludes a direct and meaningful comparison with the well-established Evans auxiliaries. For researchers and professionals in drug development, Evans auxiliaries offer a reliable and well-documented solution for the stereocontrolled synthesis of complex molecules. The exploration of novel auxiliaries like (R)-(-)-1-Benzyloxy-2-propanol represents an area for future research, which could potentially broaden the toolkit for asymmetric synthesis.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]

A Researcher's Guide to Chiral Solvating Agents for Determining Enantiomeric Excess of Alcohols by NMR

For researchers in the fields of chemistry, life sciences, and drug development, the accurate determination of the enantiomeric excess (ee) of chiral molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, when paired with a chiral solvating agent (CSA), offers a rapid, non-destructive, and often more straightforward alternative to chromatographic methods for this purpose. This guide provides a comparative overview of various CSAs for the determination of enantiomeric excess in chiral alcohols, supported by experimental data and detailed protocols.

The fundamental principle behind this technique lies in the formation of transient diastereomeric complexes between the enantiomers of the chiral alcohol and a single enantiomer of the CSA. These diastereomeric complexes are energetically distinct and, therefore, exhibit different NMR spectra. The key parameter is the chemical shift non-equivalence (ΔΔδ), which is the difference in the chemical shifts of a specific proton signal for the two diastereomers. A larger ΔΔδ value indicates better separation of the signals, allowing for more accurate integration and, consequently, a more reliable determination of the enantiomeric excess.

Comparison of Chiral Solvating Agents

The choice of a suitable chiral solvating agent is crucial for achieving good spectral separation. The effectiveness of a CSA depends on several factors, including the structure of the chiral alcohol, the solvent, and the temperature. Below is a comparison of different classes of CSAs with reported performance data for the enantiomeric discrimination of chiral alcohols or structurally similar amines.

Table 1: Comparison of Chiral Solvating Agents for Enantiomeric Discrimination

Chiral Solvating Agent (CSA)	Analyte	Observed Proton	Solvent	Spectrometer Frequency (MHz)	ΔΔδ (ppm)	Reference
Cobalt-based CSA (Λ-1³⁺)	1-Phenylethyl acetate	Methine	CDCl₃	500	0.015	[1]
Cobalt-based CSA (Λ-1³⁺)	1-Phenylethyl acetate	Methine	CD₂Cl₂	500	0.021	[1]
Cobalt-based CSA (Λ-1³⁺)	1-Phenylethyl acetate	Methine	Acetone-d₆	500	0.027	[1]
Isosorbide Derivative (7c)	α-Methylbenzylamine	Methine	CDCl₃	500	0.011	[2][3]
Isomannide Derivative (3c)	α-Methylbenzylamine	Methine	CDCl₃	500	0.007	[2][3]
(S)-Aziridinyl diphenylmethanol	3,5-Difluoro-mandelic acid	α-H	CDCl₃	400	0.194	[4]
(R)-1,1'-Bi-2-naphthol (BINOL)	1-(1-Naphthyl)ethylamine	CH	CDCl₃	400	0.04	[5][6][7]
(R)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate (BPA)	1,2-Diphenylethylenediamine	CH	CDCl₃	400	0.11	[5][6][7]

Experimental Workflow

The general workflow for determining the enantiomeric excess of a chiral alcohol using a chiral solvating agent is depicted in the following diagram.

Caption: General workflow for determining the enantiomeric excess of a chiral alcohol using NMR spectroscopy with a chiral solvating agent.

Detailed Experimental Protocol: Using (R)-1,1'-Bi-2-naphthol (BINOL)

This protocol provides a general guideline for the determination of the enantiomeric excess of a chiral secondary alcohol, such as 1-phenylethanol, using (R)-BINOL as the chiral solvating agent. This protocol is adapted from a procedure for amines and may require optimization for specific alcohols.[5][6][7]

Materials:

• Racemic or enantioenriched chiral alcohol (e.g., 1-phenylethanol)

• (R)-1,1'-Bi-2-naphthol ((R)-BINOL)

• Deuterated chloroform (CDCl₃)

• NMR tubes

• Vortex mixer

• NMR spectrometer (400 MHz or higher recommended)

Procedure:

• Preparation of the Analyte Solution:

  • Accurately weigh approximately 5-10 mg of the chiral alcohol into a clean, dry vial.

  • Dissolve the alcohol in 0.6 mL of CDCl₃.

• Preparation of the Chiral Solvating Agent Solution:

  • In a separate vial, accurately weigh an equimolar amount of (R)-BINOL. For 1-phenylethanol (MW: 122.16 g/mol ) and (R)-BINOL (MW: 286.33 g/mol ), this corresponds to approximately 2.3 mg of (R)-BINOL for every 1 mg of 1-phenylethanol.

  • Note: The optimal molar ratio of CSA to analyte may vary and should be determined experimentally. Ratios from 1:1 to 2:1 (CSA:analyte) are common starting points.

• Sample Preparation for NMR Analysis:

  • Transfer the chiral alcohol solution to a clean, dry NMR tube.

  • Add the weighed (R)-BINOL to the NMR tube.

  • Cap the NMR tube and mix the contents thoroughly using a vortex mixer for about 30 seconds to ensure complete dissolution and complex formation.[5][6][7]

• NMR Data Acquisition:

  • Acquire a ¹H NMR spectrum of the sample at room temperature (25 °C).

  • Ensure a sufficient number of scans to obtain a good signal-to-noise ratio.

  • Key acquisition parameters to consider are the spectral width, acquisition time, and relaxation delay.

• Data Analysis and Enantiomeric Excess Calculation:

  • Process the NMR spectrum (Fourier transform, phase correction, and baseline correction).

  • Identify a proton signal of the chiral alcohol that is well-separated from other signals and shows clear splitting in the presence of (R)-BINOL. For 1-phenylethanol, the methine proton (CH-OH) is a good candidate.

  • Carefully integrate the areas of the two resolved peaks corresponding to the two diastereomeric complexes. Let the integrated areas be Area₁ and Area₂.

  • Calculate the enantiomeric excess (ee) using the following formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| x 100

Conclusion

The use of chiral solvating agents in NMR spectroscopy provides a powerful and efficient method for determining the enantiomeric excess of chiral alcohols. The choice of the appropriate CSA is critical and depends on the specific analyte and experimental conditions. While this guide provides a starting point with comparative data and a detailed protocol, it is important for researchers to optimize the conditions for their specific system to achieve the best results. The non-destructive nature and relatively short analysis time of this NMR-based method make it a valuable tool in the arsenal of chemists and pharmaceutical scientists.

References

• 1. US11008354B2 - Chiral solvating agents - Google Patents [patents.google.com]
• 2. Renewable Resources for Enantiodiscrimination: Chiral Solvating Agents for NMR Spectroscopy from Isomannide and Isosorbide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Azaheterocyclic diphenylmethanol chiral solvating agents for the NMR chiral discrimination of alpha-substituted carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via1H- and 19F-NMR spectroscopic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1H- and 19F-NMR spectroscopic analysis - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Spectroscopic Techniques for the Confirmation of (R)-(-)-1-Benzyloxy-2-propanol Identity and Purity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of spectroscopic and chromatographic techniques for confirming the identity and determining the purity of the chiral alcohol (R)-(-)-1-Benzyloxy-2-propanol. The selection of an appropriate analytical method is critical in research and drug development to ensure the compound's structural integrity and enantiomeric purity. This document outlines the principles, experimental protocols, and data interpretation for several key analytical techniques, supported by comparative data to aid in method selection.

Spectroscopic Techniques for Structural Elucidation and Purity Assessment

Spectroscopic methods are indispensable for verifying the chemical structure and assessing the purity of (R)-(-)-1-Benzyloxy-2-propanol. The primary techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of a compound by providing detailed information about the chemical environment of individual atoms. Both ¹H and ¹³C NMR are essential for the characterization of (R)-(-)-1-Benzyloxy-2-propanol.

¹H NMR Spectroscopy: The ¹H NMR spectrum provides information about the number of different types of protons and their neighboring protons. For (R)-(-)-1-Benzyloxy-2-propanol, the expected chemical shifts are influenced by the electronegative oxygen atoms and the aromatic ring.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for (R)-(-)-1-Benzyloxy-2-propanol

Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
C1-H₂	3.3 - 3.5	~74
C2-H	3.9 - 4.1	~68
C3-H₃	1.1 - 1.3	~19
-OH	Variable	-
Benzyl-CH₂	~4.5	~73
Aromatic-H	7.2 - 7.4	127 - 138

Note: Predicted values are based on typical chemical shifts for similar functional groups and analysis of related compounds.

Experimental Protocol for NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of (R)-(-)-1-Benzyloxy-2-propanol in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a standard frequency (e.g., 400 or 500 MHz for ¹H).

• Data Acquisition: For ¹H NMR, acquire a sufficient number of scans to obtain a good signal-to-noise ratio. For ¹³C NMR, a larger number of scans is typically required.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the peaks in the ¹H NMR spectrum to determine the relative proton ratios.

Workflow for NMR Analysis

Caption: Workflow for NMR spectroscopic analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. For (R)-(-)-1-Benzyloxy-2-propanol, the FTIR spectrum will show characteristic absorption bands for the hydroxyl (-OH), ether (C-O-C), and aromatic (C=C) groups.

Table 2: Characteristic FTIR Absorption Bands for (R)-(-)-1-Benzyloxy-2-propanol

Functional Group	Characteristic Absorption (cm⁻¹)
O-H stretch (alcohol)	3600 - 3200 (broad)
C-H stretch (aromatic)	3100 - 3000
C-H stretch (aliphatic)	3000 - 2850
C=C stretch (aromatic)	1600 - 1450
C-O stretch (ether)	1150 - 1085
C-O stretch (alcohol)	1050 - 1000

Experimental Protocol for FTIR Spectroscopy:

• Sample Preparation: A small drop of the neat liquid sample can be placed between two potassium bromide (KBr) plates.

• Instrumentation: Record the spectrum using an FTIR spectrometer.

• Data Acquisition: Acquire the spectrum over the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Analysis: Identify the characteristic absorption bands and compare them with known values for the expected functional groups.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification. For (R)-(-)-1-Benzyloxy-2-propanol (MW: 166.22 g/mol ), the mass spectrum will show a molecular ion peak (M⁺) and several fragment ions.

Table 3: Expected Mass Spectrometry Fragments for (R)-(-)-1-Benzyloxy-2-propanol

m/z	Fragment Ion
166	[M]⁺
107	[C₇H₇O]⁺ (benzyloxy cation)
91	[C₇H₇]⁺ (benzyl cation)
77	[C₆H₅]⁺ (phenyl cation)
45	[C₂H₅O]⁺

Experimental Protocol for Mass Spectrometry:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by gas chromatography.

• Ionization: Use a suitable ionization technique, such as electron ionization (EI).

• Mass Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole or time-of-flight).

• Data Interpretation: Identify the molecular ion peak and characteristic fragment ions to confirm the structure.

Techniques for Determining Enantiomeric Purity

Confirming the enantiomeric purity of (R)-(-)-1-Benzyloxy-2-propanol is crucial. Several techniques can be employed for this purpose, with chiral chromatography and NMR with chiral solvating agents being the most common.

Chiral High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC)

Chiral chromatography is a powerful technique for separating enantiomers. The choice between HPLC and GC depends on the volatility and thermal stability of the compound. For 1-benzyloxy-2-propanol, both techniques can be applicable.

Principle: Enantiomers are separated based on their differential interactions with a chiral stationary phase (CSP).

Experimental Protocol for Chiral HPLC/GC:

• Column Selection: Choose a suitable chiral column. For HPLC, polysaccharide-based columns are often effective. For GC, cyclodextrin-based columns are commonly used.

• Mobile/Carrier Gas Phase Selection: For HPLC, a mobile phase typically consisting of a mixture of a nonpolar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol) is used. For GC, an inert carrier gas like helium or nitrogen is used.

• Sample Injection: Inject a solution of the sample onto the column.

• Detection: Use a suitable detector (e.g., UV for HPLC, FID for GC) to monitor the elution of the enantiomers.

• Quantification: The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers in the chromatogram.

Workflow for Chiral Chromatography

Caption: Workflow for chiral chromatography analysis.

NMR Spectroscopy with Chiral Solvating Agents (CSAs)

This technique allows for the determination of enantiomeric excess directly in the NMR tube.

Principle: A chiral solvating agent is added to the NMR sample, which forms diastereomeric complexes with the enantiomers of the analyte. These diastereomeric complexes have different chemical shifts, leading to the splitting of signals in the NMR spectrum, allowing for the quantification of each enantiomer.

Experimental Protocol for NMR with CSAs:

• Sample Preparation: Prepare a solution of (R)-(-)-1-Benzyloxy-2-propanol in a suitable deuterated solvent.

• Addition of CSA: Add a molar equivalent of a suitable chiral solvating agent (e.g., (R)- or (S)-mandelic acid) to the NMR tube.

• Data Acquisition: Acquire a high-resolution ¹H NMR spectrum.

• Data Analysis: Identify a proton signal that is well-resolved for the two diastereomeric complexes and integrate the corresponding peaks to determine the enantiomeric ratio.

Polarimetry

Polarimetry is a classical technique used to measure the optical rotation of a chiral compound. While it can confirm the presence of a specific enantiomer, it is less accurate for determining high enantiomeric purity compared to chromatographic methods. The specific rotation of (R)-(-)-1-Benzyloxy-2-propanol is reported as [α]20/D -14° (c = 1 in chloroform).

Experimental Protocol for Polarimetry:

• Sample Preparation: Prepare a solution of the compound of known concentration in a suitable solvent (e.g., chloroform).

• Measurement: Measure the optical rotation of the solution using a polarimeter at a specific wavelength (usually the sodium D-line, 589 nm) and temperature.

• Calculation: Calculate the specific rotation and compare it to the literature value.

Comparison of Techniques

Table 4: Comparison of Analytical Techniques

Technique	Information Provided	Advantages	Disadvantages
¹H and ¹³C NMR	Detailed molecular structure, purity	High resolution, non-destructive	Lower sensitivity, may not distinguish enantiomers without CSAs
FTIR	Presence of functional groups	Fast, simple sample preparation	Limited structural information
Mass Spectrometry	Molecular weight, fragmentation pattern	High sensitivity, small sample size required	May not distinguish isomers
Chiral HPLC/GC	Enantiomeric purity, identity	High accuracy and precision for ee	Requires method development, expensive columns
NMR with CSAs	Enantiomeric purity	Rapid analysis, no separation needed	Requires suitable CSA, potential for signal overlap
Polarimetry	Optical activity (confirms chirality)	Simple, fast	Less accurate for high ee, sensitive to impurities

Conclusion

A combination of spectroscopic and chromatographic techniques is recommended for the comprehensive confirmation of the identity and purity of (R)-(-)-1-Benzyloxy-2-propanol. NMR and FTIR are essential for structural verification, while mass spectrometry confirms the molecular weight. For the critical determination of enantiomeric purity, chiral HPLC or GC are the methods of choice due to their high accuracy and reliability. NMR with chiral solvating agents offers a rapid alternative for determining enantiomeric excess. Polarimetry can be used as a quick check for optical activity. The selection of the most appropriate technique(s) will depend on the specific requirements of the analysis, including the desired level of accuracy, sample throughput, and available instrumentation.

References

• 1. spectrabase.com [spectrabase.com]

Safety & Regulatory Compliance

Proper Disposal of (R)-(-)-1-Benzyloxy-2-propanol: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of laboratory chemicals is paramount for the protection of personnel and the environment. This guide provides detailed procedures for the proper disposal of (R)-(-)-1-Benzyloxy-2-propanol, ensuring adherence to safety protocols and regulatory requirements. Researchers, scientists, and drug development professionals should consult their institution's Environmental Health and Safety (EHS) office and the chemical's specific Safety Data Sheet (SDS) before handling and disposal.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to review the Safety Data Sheet (SDS) for (R)-(-)-1-Benzyloxy-2-propanol. The SDS contains comprehensive information regarding hazards, handling, and emergency measures.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling hazardous waste. This includes, but is not limited to:

• Chemical-resistant gloves (e.g., nitrile)[1]

• Safety glasses or goggles[1]

• A flame-resistant lab coat[1]

• Closed-toe shoes[1]

In case of exposure, immediately follow the first-aid measures outlined in the SDS and seek medical attention.[2]

Quantitative Data Summary

While a specific Safety Data Sheet for (R)-(-)-1-Benzyloxy-2-propanol was not immediately available, the following table summarizes typical data for similar flammable liquid solvents like 2-Propanol. It is imperative to consult the specific SDS for (R)-(-)-1-Benzyloxy-2-propanol for accurate values.

Parameter	Value (for 2-Propanol as a proxy)	Significance for Disposal
Flash Point	< 60 °C (140 °F)[3]	Chemicals with a flashpoint below this temperature are classified as ignitable hazardous waste and must not be disposed of down the drain.[3]
pH	Not Applicable (for neat solvent)	For aqueous solutions, a pH between 5.5 and 10.5 may be acceptable for drain disposal in small quantities, provided they are not otherwise hazardous.[1]
Acute Toxicity (Oral)	Harmful if swallowed (Category 4 for 2-(Benzyloxy)ethanol)[4]	Indicates that this chemical should be handled with care and ingestion should be avoided.
Eye Irritation	Causes serious eye irritation (Category 2A for 2-Propanol)[5][6]	Highlights the necessity of wearing safety glasses or goggles.
Specific Target Organ Toxicity	May cause drowsiness or dizziness (for 2-Propanol)[5][6]	Work should be conducted in a well-ventilated area or under a fume hood.

Step-by-Step Disposal Protocol

The proper disposal of (R)-(-)-1-Benzyloxy-2-propanol is a systematic process designed to ensure safety and regulatory compliance at every stage.

Step 1: Waste Identification and Segregation

Properly identifying and segregating chemical waste is the foundational step to prevent hazardous reactions.[1]

• Do not mix (R)-(-)-1-Benzyloxy-2-propanol with incompatible waste streams. For instance, keep it separate from acids, bases, and oxidizing agents.[1][7]

• Collect liquid waste in a dedicated, leak-proof, and clearly labeled hazardous waste container.[1] Non-halogenated solvents are often collected separately from halogenated solvents.[8]

Step 2: Waste Accumulation and Storage

Hazardous waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the laboratory.[1][9]

• Container Requirements: Use containers that are in good condition, free of leaks or cracks, and made of a material compatible with the chemical waste.[1] The container must be kept closed except when adding waste.[2][3][10]

• Labeling: Affix a hazardous waste label to the container. The label must include the words "Hazardous Waste," the full chemical name of the contents (no abbreviations), and the date accumulation started.[1]

• Storage Location: Store the waste container in a designated SAA, away from open sinks or floor drains.[7] Flammable liquid waste is best stored in a fire-rated cabinet.[7] Use secondary containment to prevent spills.[11]

Step 3: Disposal Through Institutional EHS

Hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1]

• Schedule a Pickup: Contact your EHS office to schedule a waste pickup when your containers are approaching full.[1] Do not allow waste to accumulate beyond regulated limits.[11]

• Do not dispose of hazardous chemicals down the drain or in the regular trash. [1][2]

Step 4: Decontamination of Empty Containers

Empty containers that held (R)-(-)-1-Benzyloxy-2-propanol must be properly decontaminated before they can be disposed of as regular trash.[1]

• Triple Rinsing: Rinse the container three times with a suitable solvent capable of dissolving the chemical residue.[1][2]

• Rinsate Collection: The first rinse is considered hazardous waste and must be collected and disposed of accordingly.[1][12] For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[12]

• Air Dry: Allow the rinsed container to air dry completely.[1]

• Final Disposal: Before disposing of the empty container as regular trash, deface or remove any chemical or hazardous waste labels.[2]

Experimental Protocols

The procedures outlined above are based on standard laboratory safety protocols for handling and disposing of flammable liquid chemical waste. These protocols are derived from guidelines established by regulatory bodies and institutional EHS departments.

Visualizing the Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for (R)-(-)-1-Benzyloxy-2-propanol.

Caption: Workflow for the proper disposal of (R)-(-)-1-Benzyloxy-2-propanol.

References

• 1. benchchem.com [benchchem.com]
• 2. vumc.org [vumc.org]
• 3. safety.pitt.edu [safety.pitt.edu]
• 4. chemos.de [chemos.de]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. geneseo.edu [geneseo.edu]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. Laboratory Waste – UF | EHS [ehs.ufl.edu]
• 11. Proper Waste Disposal in Research Labs: Expert Guide to Safety and Compliance [gzlabfurniture.com]
• 12. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling (R)-(-)-1-Benzyloxy-2-propanol

For researchers and scientists in the fast-paced world of drug development, ensuring laboratory safety is paramount. This guide provides essential, immediate, and logistical information for the safe handling of (R)-(-)-1-Benzyloxy-2-propanol, including personal protective equipment (PPE), operational protocols, and disposal plans. By adhering to these procedural, step-by-step instructions, you can minimize risks and maintain a secure research environment.

Essential Safety and Personal Protective Equipment

Proper selection and use of PPE are the first line of defense against chemical exposure. The following table summarizes the required and recommended protective equipment for handling (R)-(-)-1-Benzyloxy-2-propanol.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or full-face shield.[1]	Protects against splashes and vapors that can cause serious eye irritation.[1][2]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber).	Prevents skin contact, which can cause skin irritation.[1][2]
Body Protection	Laboratory coat.	Protects clothing and skin from accidental spills and splashes.
Respiratory Protection	Type ABEK (EN14387) respirator filter or equivalent.[1]	Required when working in poorly ventilated areas or when generating aerosols or vapors to prevent respiratory tract irritation.[1][2]

Operational and Handling Workflow

Adherence to a standardized workflow is critical for minimizing the risk of exposure and accidents. The following diagram outlines the key steps for the safe handling of (R)-(-)-1-Benzyloxy-2-propanol from receipt to disposal.

Caption: Workflow for handling (R)-(-)-1-Benzyloxy-2-propanol.

Detailed Experimental Protocol: Spill Cleanup

In the event of a spill, a prompt and systematic response is crucial to mitigate hazards. The following protocol provides step-by-step guidance for cleaning up a small spill of (R)-(-)-1-Benzyloxy-2-propanol. For large spills, evacuate the area and contact your institution's environmental health and safety department immediately.

1. Immediate Response and Area Securement:

• Alert all personnel in the immediate vicinity of the spill.
• If the spill is significant or in a poorly ventilated area, evacuate the laboratory.
• Eliminate all sources of ignition.[3]
• Ensure the area is well-ventilated, preferably by working within a chemical fume hood if the spill is contained there.

2. Personal Protective Equipment (PPE):

• Don the appropriate PPE as outlined in the table above: chemical safety goggles, a face shield, chemical-resistant gloves, and a lab coat. A respirator may be necessary depending on the spill size and ventilation.

3. Spill Containment and Absorption:

• For liquid spills, use an inert absorbent material such as vermiculite, dry sand, or commercial sorbent pads to contain the spill.[4]
• Carefully apply the absorbent material around the perimeter of the spill and then work inwards to cover the entire spill.

4. Collection of Spilled Material:

• Once the liquid has been completely absorbed, use non-sparking tools (e.g., plastic scoop or dustpan) to carefully collect the absorbent material.[3]
• Place the collected material into a clearly labeled, sealable, and chemically compatible waste container.

5. Decontamination of Spill Area:

• Wipe the spill area with a cloth or paper towels dampened with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water.
• Place all contaminated cleaning materials into the same hazardous waste container.

6. Waste Disposal:

• Seal the waste container securely.
• Dispose of the hazardous waste through your institution's approved chemical waste disposal program.[2] Do not dispose of it in the regular trash or down the drain.[5]

Disposal Plan

The disposal of (R)-(-)-1-Benzyloxy-2-propanol and its contaminated waste must be handled with care to prevent environmental contamination and ensure regulatory compliance.

• Waste Characterization: Unused or waste (R)-(-)-1-Benzyloxy-2-propanol is classified as hazardous waste.

• Containerization: All waste, including contaminated absorbent materials and disposable PPE, must be collected in a designated, properly labeled, and sealed container.

• Disposal Method: The waste must be disposed of through an approved hazardous waste disposal facility.[2] The primary method of disposal is typically incineration at a permitted facility. Always follow your local, state, and federal regulations for hazardous waste disposal.

References

• 1. (R)-(-)-1-苄氧基-2-丙醇 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. sigmaaldrich.com [sigmaaldrich.com]